trans-3-Bromo-4-hydroxytetrahydrofuran

• CAS: 114429-91-3

Core Science & Biosynthesis

Synthesis of Novel Brominated Tetrahydrofuran Derivatives: A Technical Guide

Abstract

The tetrahydrofuran (THF) motif is a prevalent core structure in a vast array of biologically active natural products and pharmaceuticals.[1][2][3] The strategic introduction of bromine atoms onto this scaffold provides valuable synthetic handles for further molecular elaboration and can significantly modulate biological activity. This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core methodologies for the synthesis of novel brominated tetrahydrofuran derivatives. This guide emphasizes the causality behind experimental choices, provides validated protocols, and is grounded in authoritative references to ensure scientific integrity.

Introduction: The Significance of Brominated Tetrahydrofurans

Substituted tetrahydrofurans are fundamental building blocks in organic synthesis, largely due to their presence in numerous natural products exhibiting a wide range of biological activities, including antitumor, antimicrobial, and antimalarial properties.[1][2] The incorporation of a bromine atom onto the tetrahydrofuran ring serves two primary purposes in drug discovery and development. Firstly, it provides a versatile functional group for subsequent cross-coupling reactions (e.g., Suzuki, Negishi), enabling the rapid generation of diverse molecular libraries for structure-activity relationship (SAR) studies.[4][5][6] Secondly, the bromine atom itself can act as a key pharmacophoric element, influencing the molecule's binding affinity and metabolic stability.

This guide will explore three principal strategies for the synthesis of brominated tetrahydrofurans:

• Direct Bromination of Tetrahydrofuran and its Derivatives: Introducing bromine onto a pre-existing THF ring.

• Bromocyclization of Acyclic Precursors: Forming the THF ring and incorporating bromine in a single, often stereoselective, step.

• Synthesis from Brominated Building Blocks: Utilizing smaller, brominated molecules to construct the tetrahydrofuran core.

Direct Bromination Strategies

Direct bromination of the tetrahydrofuran ring can be achieved through either radical or electrophilic pathways. The choice of method is dictated by the desired regioselectivity.

Radical Bromination: Targeting the α-Position

Radical bromination is a powerful tool for the selective functionalization of the C-H bond at the α-position (C2 and C5) of the tetrahydrofuran ring. This selectivity is driven by the stability of the resulting α-alkoxyalkyl radical.

A noteworthy modern approach involves the photocatalytic generation of bromine radicals.[7][8] This method offers a mild and environmentally friendly alternative to traditional radical initiation methods.

2.1.1. Underlying Principle & Mechanistic Insight

The reaction is initiated by a photocatalyst, which, upon irradiation with visible light, generates a bromine radical from a bromine source like tetrabutylammonium bromide (nBu4NBr). This bromine radical then abstracts a hydrogen atom from the α-position of THF to form a stabilized α-alkoxyalkyl radical. This radical can then participate in various C-C or C-S bond-forming reactions.[7][8]

Photocatalytic α-C-H Functionalization of THF.

2.1.2. Experimental Protocol: Photocatalytic α-C–H Functionalization of THF

This protocol is adapted from the work published in Green Chemistry.[7][8]

• Reaction Setup: To a 10 mL oven-dried Schlenk tube equipped with a magnetic stir bar, add the substrate (e.g., an electron-deficient alkene, 0.2 mmol), 4-CzIPN (2 mol%), and nBu4NBr (20 mol%).

• Solvent Addition: Add tetrahydrofuran (2 mL) as the solvent and reactant.

• Reaction Conditions: The reaction is carried out under an air atmosphere at room temperature.

• Irradiation: Irradiate the reaction mixture with a 450 nm LED for 12 hours with vigorous stirring.

• Work-up and Purification: Upon completion, the reaction mixture is concentrated under reduced pressure, and the residue is purified by flash column chromatography on silica gel to afford the desired product.

Electrophilic Bromination

Electrophilic bromination of tetrahydrofuran itself is less common due to the high reactivity of the ring and potential for ring-opening. However, substituted tetrahydrofurans, particularly those with activating groups, can undergo electrophilic bromination. More commonly, electrophilic bromine sources are used in cyclization reactions, which will be discussed in the next section.

Bromocyclization of Acyclic Precursors

One of the most elegant and powerful strategies for synthesizing brominated tetrahydrofurans is through the bromocyclization of unsaturated alcohols. These reactions, often termed bromoetherification, can be highly stereoselective and allow for the construction of complex THF cores in a single step.

Bromoetherification of Alkenyl Alcohols

The bromoetherification of γ,δ-unsaturated alcohols is a classic and reliable method for the synthesis of 2-(bromomethyl)tetrahydrofuran derivatives. The reaction proceeds via an electrophilic addition of a bromine source to the double bond, followed by intramolecular nucleophilic attack by the hydroxyl group.

3.1.1. Causality in Stereoselectivity

The stereochemical outcome of the bromoetherification is often predictable. The reaction typically proceeds through a bromonium ion intermediate. The subsequent intramolecular attack by the hydroxyl group occurs in an anti-fashion, leading to a trans relationship between the bromomethyl group and the substituent at the 5-position.

General Bromoetherification Pathway.

3.1.2. Experimental Protocol: Asymmetric Bromoetherification

This protocol is adapted from a method for the asymmetric synthesis of 2-bromomethyl-5-substituted tetrahydrofurans.[9][10]

• Preparation of Chiral Alcohol: The chiral pentenyl alcohol is prepared via a chiral-ruthenium-catalyzed transfer hydrogenation of the corresponding 3-butenyl ketone.

• Bromoetherification Reaction: To a solution of the chiral pentenyl alcohol in an appropriate solvent (e.g., dichloromethane), add a bromine source such as N-bromosuccinimide (NBS).

• Reaction Conditions: The reaction is typically carried out at low temperatures (e.g., 0 °C to room temperature) to control selectivity and minimize side reactions.

• Work-up and Purification: The reaction is quenched with a reducing agent (e.g., sodium thiosulfate solution) to destroy any remaining bromine. The organic layer is separated, dried, and concentrated. The crude product is then purified by column chromatography.

Palladium-Catalyzed Carboetherification

A more advanced strategy involves the palladium-catalyzed reaction of γ-hydroxy alkenes with aryl or vinyl bromides.[5][11][12][13][14] This powerful method forms both a C-C and a C-O bond in a single step, creating up to two new stereocenters with high diastereoselectivity.[11][12]

3.2.1. Mechanistic Rationale

The catalytic cycle is believed to involve the oxidative addition of the aryl bromide to a Pd(0) catalyst, followed by coordination of the deprotonated γ-hydroxy alkene to form a Pd(II) alkoxide intermediate. An unusual intramolecular insertion of the olefin into the Pd(Ar)(OR) intermediate then occurs, followed by reductive elimination to yield the tetrahydrofuran product and regenerate the Pd(0) catalyst.[11][12]

Palladium-Catalyzed Carboetherification Cycle.

3.2.2. Experimental Protocol: Palladium-Catalyzed Synthesis of Substituted Tetrahydrofurans

This is a general protocol based on established literature.[5][14]

• Reaction Setup: In a glovebox, an oven-dried reaction vessel is charged with a palladium source (e.g., Pd₂(dba)₃), a suitable phosphine ligand, and a base (e.g., sodium tert-butoxide).

• Addition of Reactants: A solution of the γ-hydroxy alkene and the aryl or vinyl bromide in an anhydrous solvent (e.g., toluene) is added.

• Reaction Conditions: The reaction vessel is sealed and heated to a temperature typically ranging from 80-110 °C with stirring.

• Monitoring and Work-up: The reaction progress is monitored by TLC or GC-MS. Upon completion, the mixture is cooled, quenched with saturated aqueous ammonium chloride, and extracted with an organic solvent.

• Purification: The combined organic layers are dried and concentrated, and the product is purified by flash column chromatography.

Reactant	Catalyst System	Base	Product	Diastereoselectivity	Yield	Reference
γ-Hydroxy alkene	Pd₂(dba)₃, Phosphine ligand	NaOtBu	Substituted Tetrahydrofuran	up to >20:1	Good to Excellent	[11][12][14]

Synthesis from Brominated Building Blocks

An alternative approach is to construct the tetrahydrofuran ring from smaller, readily available brominated precursors. This can be particularly useful when the desired substitution pattern is not easily accessible through cyclization methods.

Nucleophilic Substitution Routes

This strategy often involves the reaction of a brominated electrophile with a nucleophile containing the remaining atoms for the THF ring. For instance, the reaction of epibromohydrin with the dianion of a 1,3-dicarbonyl compound can lead to the formation of 2-alkylidenetetrahydrofurans.[1] The reaction proceeds through an initial C-alkylation, followed by an intramolecular O-alkylation.[1]

Conclusion

The synthesis of novel brominated tetrahydrofuran derivatives is a rich and evolving field. The choice of synthetic strategy is paramount and depends heavily on the desired substitution pattern and stereochemistry. Direct radical bromination offers a route to α-functionalized THFs, while bromoetherification and palladium-catalyzed carboetherification provide elegant and stereoselective methods for constructing the THF ring from acyclic precursors. The continued development of these and other novel methodologies will undoubtedly facilitate the discovery of new therapeutic agents based on the versatile tetrahydrofuran scaffold.

References

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• Wolfe, J. P., & Rossi, M. A. (2004). Stereoselective Synthesis of Tetrahydrofurans via the Palladium-Catalyzed Reaction of Aryl Bromides with γ-Hydroxy Alkenes: Evidence for an Unusual Intramolecular Olefin Insertion into a Pd(Ar)(OR) Intermediate. Journal of the American Chemical Society, 126(6), 1620–1621. Available at: [Link]

• Derivatization of substituted bromomethyl tetrahydrofuran (5 a). ResearchGate. Available at: [Link]

• Wolfe, J. P., & Rossi, M. A. (2004). Stereoselective synthesis of tetrahydrofurans via the palladium-catalyzed reaction of aryl bromides with gamma-hydroxy alkenes: evidence for an unusual intramolecular olefin insertion into a Pd(Ar)(OR) intermediate. Journal of the American Chemical Society, 126(6), 1620–1621. Available at: [Link]

• Majumdar, K. C., & Majumdar, K. (2001). Electrophilic Aromatic Bromination Using Bromodimethylsulfonium Bromide Generated in Situ. The Journal of Organic Chemistry, 66(20), 6659–6662. Available at: [Link]

• Metal-free and site-selective α-C–H functionalization of tetrahydrofuran enabled by the photocatalytic generation of bromine radicals. RSC Publishing. Available at: [Link]

• Al-Tel, T. H. (2005). Synthesis of Benzofurans with Remote Bromide Functionality by Domino “Ring-Cleavage-Deprotection-Cyclization” Reactions of 2-Alkylidenetetrahydrofurans with Boron Tribromide. The Journal of Organic Chemistry, 70(19), 7793–7796. Available at: [Link]

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• Rossi, M. A., & Wolfe, J. P. (2005). Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. Current Organic Chemistry, 9(16), 1547-1563. Available at: [Link]

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• Wolfe, J. P., & Rossi, M. A. (2009). Palladium-Catalyzed Synthesis of Tetrahydrofurans from γ-Hydroxy Terminal Alkenes: Scope, Limitations, and Stereoselectivity. The Journal of organic chemistry, 74(1), 229–235. Available at: [Link]

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Technical Whitepaper: Physicochemical Profiling and Synthetic Methodologies of trans-3-Bromo-4-hydroxytetrahydrofuran

Executive Summary

trans-3-Bromo-4-hydroxytetrahydrofuran (also known systematically as 4-bromooxolan-3-ol) is a highly specialized halohydrin building block utilized extensively in the pharmaceutical and agrochemical sectors. Its primary utility lies in its role as a direct precursor to 3,4-epoxytetrahydrofuran, a strained bicyclic ether that serves as a lynchpin for synthesizing complex, substituted tetrahydrofuran derivatives US Patent 6362343B1[1].

This technical guide provides an in-depth analysis of its physicochemical properties, the stereochemical imperatives of its structure, and a field-proven, highly selective synthetic protocol designed to eliminate common byproduct formation.

Structural Identity & Stereochemical Significance

The molecular architecture of trans-3-bromo-4-hydroxytetrahydrofuran consists of a five-membered furanose ring substituted at the C3 and C4 positions with a bromine atom and a hydroxyl group, respectively.

The Causality of Stereochemistry: The trans (anti) relationship between the bromine and the hydroxyl group is not merely a structural footnote; it is a strict chemical prerequisite for its downstream utility. When subjected to basic conditions, the hydroxyl group is deprotonated. For the resulting alkoxide to execute an intramolecular SN2 nucleophilic attack and displace the bromide ion to form an epoxide, the two groups must be in an anti-periplanar conformation. A cis isomer would fail to undergo this cyclization efficiently due to steric hindrance and improper orbital alignment.

Physicochemical Profiling

Understanding the physical properties of this compound is critical for optimizing extraction, handling, and reaction conditions. The data below synthesizes its core physicochemical profile BenchChem Product Data[2], American Elements[3].

Property	Value	Causality / Structural Rationale
IUPAC Name	4-bromooxolan-3-ol	Standard systematic nomenclature.
CAS Registry Numbers	114429-91-3 (rel-3R,4R)204926-49-8 (unspecified)	Differentiates the strictly trans stereoisomer from racemic/unspecified mixtures[3][4].
Molecular Formula	C₄H₇BrO₂	-
Molecular Weight	167.00 g/mol	-
Density	~1.61 g/cm³ (at 0 °C)	The incorporation of a heavy halogen (Bromine) into a compact furanose ring significantly increases mass per unit volume[2].
Boiling Point	~150–151 °C	Elevated relative to its molecular weight due to strong intermolecular hydrogen bonding facilitated by the secondary hydroxyl group[2].
Physical State	Colorless to pale yellow liquid	Typical of low-molecular-weight brominated cyclic ethers; yellowing indicates trace free bromine liberation over time[3].

Mechanistic Pathways: The Bromohydrin Synthesis

The synthesis of trans-3-bromo-4-hydroxytetrahydrofuran is traditionally achieved via the bromination of 2,5-dihydrofuran in an aqueous medium. However, the choice of the brominating agent dictates the purity and yield of the reaction.

The Pitfall of N-Bromosuccinimide (NBS)

Using freshly recrystallized NBS as the bromine source in water is a common approach, but it is fundamentally flawed for high-purity applications. NBS leads to the formation of approximately 14% of the undesired 3,4-dibromotetrahydrofuran byproduct US Patent 6362343B1[1]. This occurs because the local concentration of bromide ions allows them to compete with water as the nucleophile during the opening of the bromonium ion intermediate.

The DBDMH Advantage

To achieve >98% selectivity, 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) is the superior reagent[1].

• Mechanistic Causality: DBDMH provides a highly controlled, slow release of electrophilic bromonium ions (Br⁺) into the aqueous phase. This limits the availability of free bromide ions. Consequently, water acts as the exclusive nucleophile, attacking the bromonium intermediate in a strict anti fashion to yield the trans-halohydrin almost exclusively.

Caption: Mechanistic pathway from 2,5-dihydrofuran to trans-3-bromo-4-hydroxytetrahydrofuran and epoxide.

Experimental Protocol: Highly Selective Synthesis

The following protocol outlines a self-validating workflow for the in-situ preparation of the halohydrin, ensuring maximum stereoselectivity and yield.

Step-by-Step Methodology:

• Reagent Preparation: Slurry 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) (0.5 molar equivalents based on Br) in deionized water. Ensure the reactor is equipped with a cooling jacket to maintain the internal temperature strictly between 5 °C and 25 °C .

• Substrate Addition: Introduce 2,5-dihydrofuran (1.0 equivalent) dropwise over 15–30 minutes.

  • Causality: Controlled addition prevents thermal spikes. Maintaining a low temperature preserves the kinetic preference for the halohydrin over dibromination.

• Reaction Maturation: Allow the biphasic mixture to warm to room temperature and stir vigorously for 2.5 to 5 hours.

• In-Process Control (IPC) & Self-Validation: Sample the organic layer and analyze via Gas Chromatography (GC). The system is validated as complete when the ratio of trans-3-bromo-4-hydroxytetrahydrofuran to 3,4-dibromotetrahydrofuran exceeds 98.2 : 1.8 , and residual 2,5-dihydrofuran is fully consumed[1].

• Downstream Processing: The aqueous solution of the halohydrin can be extracted with an organic solvent (e.g., ethyl acetate) for isolation. Alternatively, if the end goal is the epoxide, the mixture can be placed in a cool water bath (15 °C) and treated directly with 50% NaOH (1.1 equivalents) to trigger intramolecular cyclization[1].

Caption: Step-by-step experimental workflow for the highly selective synthesis of the bromohydrin.

Handling, Safety, and Storage Protocols

As a halogenated organic compound, trans-3-bromo-4-hydroxytetrahydrofuran requires specific handling protocols to maintain its integrity:

• Storage: Must be stored in tightly sealed, light-resistant containers under an inert atmosphere (argon or nitrogen) to prevent photo-induced degradation and the liberation of free bromine. Recommended storage temperature is 2–8 °C.

• Toxicity & PPE: Classified under GHS as Acute Toxicity (Oral, Category 4) and a Skin/Eye Irritant (Category 2/2A). Handling mandates the use of nitrile gloves, a face shield, and operations within a certified fume hood to avoid aerosol inhalation.

References

• US Patent 6362343B1 - Process for halohydrin preparation Source: Google Patents URL

• 4-Bromotetrahydrofuran-3-ol | CAS 204926-49-8 Source: American Elements URL:[Link]

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Spectroscopic Analysis of 3,4-Disubstituted Tetrahydrofurans: A Comprehensive Guide to Stereochemical and Conformational Assignment

Introduction: The Analytical Challenge

The 3,4-disubstituted tetrahydrofuran (THF) ring is a privileged pharmacophore embedded in numerous bioactive natural products, including lignans (e.g., galbelgin, galbacin)[1], nucleoside analogs[2], and highly enantiopure pharmaceutical intermediates synthesized via ketoreductase (KRED) biocatalysis[3].

Despite its ubiquity, the stereochemical assignment of the C3 and C4 positions (cis vs. trans) remains a notorious analytical bottleneck. Unlike rigid cyclic systems, the five-membered THF ring is highly flexible, rapidly interconverting between various envelope ( E ) and twist ( T ) conformations through a process known as pseudorotation. This conformational averaging severely complicates the interpretation of standard 1D 1 H NMR data.

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic heuristic rules. Here, we will explore the causality behind spectroscopic behaviors and establish a self-validating experimental workflow that guarantees unambiguous stereochemical assignment.

The Pillars of Spectroscopic Assignment

To establish absolute confidence in your structural elucidation, you must rely on a dual-pillar approach: scalar coupling ( J -values) and spatial proximity (Nuclear Overhauser Effect).

1D 1 H NMR and the Karplus Relationship

The vicinal coupling constant ( 3JH3,H4​ ) between the protons at C3 and C4 is dictated by the Karplus equation, which correlates the J -value to the dihedral angle ( ϕ ) between the coupled protons.

• The cis Isomer: In a typical envelope conformation, the dihedral angle between cis-oriented H3 and H4 protons is close to 0° or 20°. This optimal orbital overlap results in a relatively large coupling constant, typically 6.0 – 8.0 Hz [4].

• The trans Isomer: The trans-oriented protons generally reside at dihedral angles closer to 90° to 120° depending on the specific twist/envelope state, leading to poor orbital overlap and a smaller coupling constant of 2.0 – 5.0 Hz [5].

The Causality Caveat: Because electronegative substituents (like -OH or halogens) can alter the electron density of the C-C bond, and because pseudorotation can average the dihedral angles, intermediate J -values (~5.5 Hz) are frequently observed. Therefore, J -coupling alone is not a self-validating metric and must be cross-examined.

2D NOESY/ROESY: The Definitive Spatial Metric

To break the ambiguity of J -coupling, 2D NOESY (Nuclear Overhauser Effect Spectroscopy) is mandatory. The NOE signal intensity is inversely proportional to the sixth power of the internuclear distance ( r−6 ).

• In a cis-3,4-disubstituted THF , H3 and H4 are on the same face of the ring, separated by an average distance of <3.0 Å. This yields a strong NOE cross-peak [6].

• In a trans-3,4-disubstituted THF , H3 and H4 are on opposite faces, separated by >3.5 Å. The NOE cross-peak will be absent or at the noise floor [6].

13 C NMR and the γ -Gauche Effect

The steric relationship between the substituents at C3 and C4 also influences the 13 C chemical shifts. In the cis isomer, the substituents are sterically compressed. This interaction, known as the γ -gauche effect, increases the electron shielding around the carbons, typically shifting the C3 and C4 signals upfield (lower ppm) compared to the more relaxed trans isomer.

Data Presentation: Diagnostic Parameters

The following table summarizes the causal relationships and expected spectroscopic data for 3,4-disubstituted THFs.

Analytical Parameter	cis-3,4-Disubstituted THF	trans-3,4-Disubstituted THF	Causality / Mechanistic Origin
3JH3,H4​ (Coupling)	~ 6.0 – 8.0 Hz	~ 2.0 – 5.0 Hz	Dihedral angles ( ϕ ) in the envelope/twist conformations dictate Karplus curve overlap.
NOESY Cross-Peak	Strong (H3 ↔ H4)	Absent or very weak	Spatial distance <3.0 Å in cis; >3.5 Å in trans.
13 C NMR Shifts	Generally upfield	Generally downfield	γ -gauche effects compress the electron cloud in the cis isomer, increasing shielding.
IR Spectroscopy	Distinct fingerprint region	Distinct fingerprint region	Dipole moment variations due to substituent vector alignment (useful for batch-to-batch QA).

Experimental Protocol: A Self-Validating NMR Workflow

To ensure scientific integrity, do not rely on a single NMR experiment. Execute the following step-by-step protocol to create a closed-loop, self-validating analytical system.

Step 1: Solvent Selection and Sample Preparation

• Dissolve 5–10 mg of the highly purified THF derivative in 0.6 mL of CDCl3​ .

• Causality Check: If the H3 and H4 multiplets overlap in CDCl3​ , evaporate the solvent and switch to Benzene- d6​ ( C6​D6​ ). The aromatic solvent-induced shifts (ASIS) will differentially shield the protons, resolving the overlap.

Step 2: 1D 1 H NMR and Homonuclear Decoupling

• Acquire a standard 1D 1 H spectrum at ≥400 MHz.

• If the H3/H4 signals are complex multiplets (due to coupling with H2 and H5 protons), perform a 1D Homonuclear Decoupling experiment. Irradiate the H2 and H5 frequencies to collapse the H3/H4 signals into simple doublets.

• Extract the exact 3JH3,H4​ value.

Step 3: 2D NOESY Acquisition

• Set up a 2D NOESY experiment.

• Critical Parameter: Set the mixing time ( τm​ ) to 300–500 ms .

• Causality Check: A mixing time that is too short will fail to capture the NOE buildup, yielding false negatives for cis isomers. A mixing time that is too long will allow spin diffusion (magnetization transferring through intermediate protons), yielding false positives for trans isomers.

Step 4: Cross-Validation and Assignment

• Overlay the extracted J -values with the NOESY cross-peaks. A large J -value combined with a strong NOE definitively assigns the cis configuration. A small J -value with no NOE definitively assigns the trans configuration.

Logical Workflow Visualization

The following diagram maps the decision-making process for assigning the stereochemistry of 3,4-disubstituted THFs.

Caption: Logical workflow for the stereochemical assignment of 3,4-disubstituted tetrahydrofurans via NMR.

Conclusion

The analytical characterization of 3,4-disubstituted tetrahydrofurans requires an intimate understanding of molecular conformation and nuclear physics. By treating J -coupling and NOE data not as isolated data points, but as a coupled, self-validating system, researchers can eliminate ambiguity in stereochemical assignments. This rigorous approach is essential whether you are isolating natural lignans[6] or scaling up enantiopure pharmaceutical intermediates[4].

References

• Chemical and Biochemical Approaches to an Enantiomerically Pure 3,4-Disubstituted Tetrahydrofuran Derivative at a Multikilogram Scale: The Power of KRED Source: ACS Publications URL:[Link]

• Titanocene(III) chloride mediated radical-induced synthesis of 3,4-disubstituted tetrahydrofurans Source: Indian Journal of Chemistry URL:[Link]

• Stereoselective Synthesis of Tetrahydrofuran Lignans via BF3·OEt2-Promoted Reductive Deoxygenation/Epimerization of Cyclic Hemiketal Source: ACS Publications URL:[Link]

• Photoredox-Catalyzed Hydrodifluoroalkylation of Alkenes Using Difluorohaloalkyl Compounds and a Hantzsch Ester Source: ACS Publications URL:[Link]

• Asymmetric Synthesis of (+)-Galbelgin, (−)-Kadangustin J, (−)-Cyclogalgravin and (−)-Pycnanthulignenes A and B, Three Structurally Distinct Lignan Classes, Using a Common Chiral Precursor Source: ACS Publications URL:[Link]

• Deoxythreosyl Phosphonate Nucleosides as Selective Anti-HIV Agents Source: ACS Publications URL:[Link]

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Technical Guide: Synthesis, Properties, and Applications of trans-3-Bromo-4-hydroxytetrahydrofuran

Executive Summary

trans-3-Bromo-4-hydroxytetrahydrofuran is a highly valuable halohydrin intermediate extensively utilized in the synthesis of complex tetrahydrofuran derivatives for pharmaceutical and agrochemical applications[1]. The compound is primarily identified by the CAS Registry Number 114429-91-3 (representing the specific trans or (3R,4R)-rel stereoisomer), while the general regioisomer without defined stereochemistry is often cataloged under CAS 204926-49-8 [2][3]. This whitepaper provides an in-depth mechanistic analysis of its synthesis, physicochemical properties, and its critical role as a precursor to 3,4-epoxytetrahydrofuran[4].

Structural and Physicochemical Profiling

Understanding the exact stereochemical nature of this compound is critical for downstream reactivity. The trans relationship between the hydroxyl (-OH) and bromide (-Br) groups is a stereoelectronic prerequisite for subsequent intramolecular cyclization[4].

Table 1: Chemical Identification & Properties

Property	Value
Chemical Name	trans-3-Bromo-4-hydroxytetrahydrofuran
IUPAC Name	(3R,4R)-4-bromotetrahydrofuran-3-ol
Primary CAS Number	114429-91-3 (trans / rel-3R,4R isomer)
General CAS Number	204926-49-8 (Unspecified stereocenter)
Molecular Formula	C₄H₇BrO₂
Molecular Weight	167.00 g/mol
Canonical SMILES	O[C@@H]1COC[C@H]1Br

Data compiled from chemical inventory databases[2][3].

Mechanistic Synthesis & Reagent Selection

The synthesis of trans-3-bromo-4-hydroxytetrahydrofuran is classically achieved via the bromohydrination of 2,5-dihydrofuran in an aqueous medium[1]. The reaction proceeds through the electrophilic addition of a bromonium ion (Br⁺) across the alkene double bond, followed by the nucleophilic anti-addition of water. This anti-attack strictly dictates the trans stereochemistry of the resulting halohydrin.

The Causality of Reagent Choice: DBDMH vs. NBS

Historically, N-bromosuccinimide (NBS) or acidified sodium hypochlorite were utilized as halogen sources[1]. However, these reagents present severe selectivity issues that compromise the integrity of the synthetic pipeline.

• NBS Pathway: Utilizing freshly recrystallized NBS in water fails to provide clean conversion, resulting in up to 14% formation of the undesired 3,4-dibromotetrahydrofuran byproduct due to competing bromide nucleophilicity[1].

• DBDMH Pathway: The use of 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) as the bromonium ion source fundamentally shifts the reaction kinetics. DBDMH in water affords highly selective conversion (>98%) to the target bromohydrin, suppressing dibromide formation to negligible levels[1][4].

Table 2: Reagent Selectivity Comparison

Brominating Agent	Solvent	Target Conversion Selectivity	Major Byproduct
N-Bromosuccinimide (NBS)	H₂O	~85%	14% (3,4-dibromotetrahydrofuran)
1,3-Dibromo-5,5-dimethylhydantoin	H₂O	>98%	<1.8% (3,4-dibromotetrahydrofuran)

Reference: US Patent 6362343B1[1].

Validated Experimental Protocol: Highly Selective Bromohydrination

To ensure scientific integrity and reproducibility, the following self-validating protocol outlines the optimized DBDMH-mediated synthesis[1][4].

Step-by-Step Methodology:

• Reactor Preparation: Equip a temperature-controlled jacketed reactor with a mechanical stirrer. Charge the reactor with distilled water to achieve a starting 2,5-dihydrofuran concentration of 1.0 to 4.0 M[4].

• Substrate Addition: Introduce 2,5-dihydrofuran into the aqueous system. Maintain the internal temperature strictly between 5 °C and 25 °C using a cooling bath[1]. Causality: Temperature control is critical to prevent the thermal degradation of the bromonium intermediate and minimize side reactions.

• Bromonium Delivery: Slowly add 1,3-dibromo-5,5-dimethylhydantoin (DBDMH) in portions. The slow addition regulates the exothermic nature of the electrophilic addition.

• In-Process Monitoring (Self-Validation): Allow the reaction to stir at ambient temperature. Validate the reaction progress via Gas Chromatography (GC). The reaction is deemed complete when the GC peak ratio of trans-3-bromo-4-hydroxytetrahydrofuran to 3,4-dibromotetrahydrofuran stabilizes at approximately 98.2:1.8[4].

• Termination: Once GC analysis indicates no further conversion, the reaction mixture is ready for immediate downstream processing (in situ epoxidation) or standard aqueous workup and extraction.

Downstream Application: The Epoxidation Pathway

The primary utility of trans-3-bromo-4-hydroxytetrahydrofuran is its role as a direct precursor to 3,4-epoxytetrahydrofuran [4].

Mechanistic Insight: The transformation is an intramolecular ether synthesis (intramolecular Sₙ2 substitution). The trans configuration places the nucleophilic alkoxide (generated via base treatment) and the electrophilic carbon attached to the bromide leaving group in a perfect anti-periplanar geometry. Upon cooling the bromohydrin mixture to ~15 °C and introducing 50% aqueous sodium hydroxide (NaOH), rapid and selective intramolecular cyclization occurs to yield the epoxide[4].

Figure 1: Synthetic workflow from 2,5-dihydrofuran to 3,4-epoxytetrahydrofuran via the halohydrin.

Safety, Handling, & Storage

When handling trans-3-bromo-4-hydroxytetrahydrofuran, strict adherence to industrial hygiene is required. Based on standardized safety data[5]:

• GHS Classification: Acute toxicity, oral (Category 4, H302); Skin corrosion/irritation (Category 2, H315); Serious eye damage/eye irritation (Category 2A, H319)[5].

• Storage: The compound is light-sensitive. It must be stored in a dry, well-ventilated area at 2-8 °C to prevent degradation[5].

• PPE: Use NIOSH/EN 166 approved face shields, safety glasses, and chemical-resistant gloves during all synthetic manipulations[5].

References

• [3] Title: 4-bromooxolan-3-ol - C4H7BrO2 | Source: ChemSpace | URL:[Link]

• [1],[4] Title: US6362343B1 - Process for halohydrin preparation | Source: Google Patents | URL:

Sources

• 1. US6362343B1 - Process for halohydrin preparation - Google Patents [patents.google.com]
• 2. 114429-91-3 | (3R,4R)-4-bromotetrahydrofuran-3-ol - AiFChem [aifchem.com]
• 3. 4-bromooxolan-3-ol - C4H7BrO2 | CSSB00000725654 [chem-space.com]
• 4. US6362343B1 - Process for halohydrin preparation - Google Patents [patents.google.com]
• 5. aaronchem.com [aaronchem.com]

"exploratory synthesis of functionalized furan rings"

Title: Exploratory Synthesis of Functionalized Furan Rings: Advanced Methodologies in De Novo Cyclization and Late-Stage Functionalization

Introduction The furan nucleus, a five-membered aromatic heterocycle, represents a privileged scaffold in medicinal chemistry and drug development[1]. As a 1 for phenyl or thiophene rings, the incorporation of a furan moiety can fundamentally alter a drug candidate's pharmacokinetic profile, enhancing metabolic stability, solubility, and receptor binding affinity[1]. This is evidenced by blockbuster therapeutics such as the anti-ulcer agent ranitidine and the antiarrhythmic amiodarone[1].

While classical approaches like the Paal-Knorr synthesis remain foundational, they are limited by the prerequisite synthesis of specific 1,4-dicarbonyl precursors. Modern drug discovery demands rapid access to highly functionalized, sterically hindered furan architectures. This technical guide explores two state-of-the-art synthetic paradigms: transition-metal-catalyzed de novo cycloisomerization and late-stage C–H functionalization.

Strategic Modalities in Furan Synthesis

1.1. De Novo Construction via Gold Catalysis Gold(I) complexes act as exceptionally soft, oxophilic Lewis acids, making them ideal for the activation of carbon-carbon multiple bonds. In the exploratory synthesis of furan-3-carboxylates, 2 of diynones offers a powerful multicomponent strategy[2]. Mechanistically, an external oxidant cleaves to form a highly electrophilic α,α′-dioxo gold carbene[2]. A subsequent nucleophilic attack by an alcohol or water, followed by a pinacol-type 1,2-alkynyl migration, constructs the furan core with high regioselectivity[2]. Alternatively, densely functionalized 3-carboxyfurans can be synthesized using stabilized 3 and alkynes under gold catalysis[3].

1.2. Late-Stage Functionalization (LSF) via Palladium Catalysis For the diversification of existing furan scaffolds, late-stage C–H activation is chemically superior to de novo synthesis.4 allows for direct functionalization at the C2 or C3 position of benzofurans and furans[4]. This transformation relies heavily on the use of specific activators, such as AgF or an AgNO₃/KF system, which facilitate the critical metalation-deprotonation step[4].

Mechanistic Pathways

Simplified mechanistic pathway of gold-catalyzed oxidative cyclization to furan-3-carboxylates.

Quantitative Data: Methodological Comparison

Methodology	Catalyst System	Key Activator / Oxidant	Operating Temp.	Typical Yield	Key Synthetic Advantage
Oxidative Cyclization [2]	JohnPhos Au(MeCN)SbF₆ (5 mol%)	3,5-Dichloropyridine N-oxide	80 °C	63% - 85%	High regioselectivity; tolerates complex diynones.
Sulfonium Ylide Route [3]	Echavarren's Catalyst	Martin's Sulfurane (for ylide)	Room Temp.	70% - 90%	Extremely mild conditions; accesses bicyclofurans.
C–H Arylation [4]	PdCl₂(PhCN)₂ (3 mol%)	AgF (Multiple equivalents)	60 °C	56% - 80%	Direct LSF of existing rings; no pre-functionalization.
C–Si Arylation [4]	PdCl₂(PhCN)₂ (3 mol%)	AgNO₃ / KF	100 °C	75%	Enables orthogonal cross-coupling strategies.

Experimental Protocols & Causality

As an application scientist, it is critical to understand that successful catalysis is not merely about mixing reagents, but controlling the microenvironment of the transition metal. The following protocols are designed as self-validating systems.

Protocol A: Gold-Catalyzed Synthesis of Furan-3-carboxylates from Diynones Reference Methodology:[2]

• Preparation: In an oven-dried Schlenk tube under an argon atmosphere, add 1,5-diphenylpenta-2,4-diyn-1-one (0.2 mmol), cinnamyl alcohol (0.4 mmol), and 3,5-dichloropyridine N-oxide (0.3 mmol).

• Solvent & Catalyst Loading: Dissolve the mixture in anhydrous 1,2-dichloroethane (DCE, 2.0 mL). Add JohnPhos Au(MeCN)SbF₆ (5 mol%).

  • Causality: DCE is selected over coordinating solvents like THF or DMF. Coordinating solvents will competitively bind to the highly electrophilic cationic gold center, stalling the reaction. The bulky biaryl phosphine ligand (JohnPhos) prevents catalyst aggregation and stabilizes the gold carbene intermediate.

• Thermal Activation: Stir the reaction mixture at 80 °C for 6 hours.

• Self-Validating Check: Monitor the reaction via TLC (Hexanes/EtOAc). The successful formation of the furan-3-carboxylate is visually confirmed by the emergence of a distinct blue-fluorescent spot under 365 nm UV light[2]. If fluorescence is absent after 2 hours, the carbene formation has failed; verify the anhydrous nature of the oxidant.

• Workup: Cool to room temperature, concentrate under reduced pressure, and purify via silica gel flash chromatography.

Protocol B: Palladium-Catalyzed C–H Arylation of Benzofurans Reference Methodology:[4]

• Preparation: To a 50 mL Schlenk tube equipped with a magnetic stirring bar, add PdCl₂(PhCN)₂ (3 mol%), benzofuran (0.5 mmol), and the aryl iodide (0.6 mmol).

• Solvent & Initial Activator Loading: Add anhydrous DMSO (3.0 mL) and AgF (1.0 mmol) in one portion.

  • Causality: DMSO acts as a coordinating solvent that stabilizes the Pd(II) intermediate during the catalytic cycle. AgF is employed not merely as a base, but as a critical halide abstractor. The silver ion precipitates the iodide from the palladium coordination sphere, generating a highly electrophilic cationic Pd species that dramatically accelerates the C–H metalation step.

• Stepwise Thermal Activation: Stir the mixture at 60 °C for 3 hours. Add additional AgF (2 × 1.0 mmol) in two subsequent portions every 3 hours.

  • Causality: Stepwise addition of AgF prevents the rapid thermal decomposition of the active palladium species, maintaining a steady concentration of the active catalytic complex over the 9-hour reaction time.

• Self-Validating Check: The precipitation of a yellow/white solid (AgI) during the reaction is a visual confirmation of successful halide abstraction. If the solution remains completely homogeneous and clear, the catalytic cycle has not initiated.

• Workup: Pass the mixture through a Celite pad to remove the silver salts. Wash the filtrate with H₂O and brine, dry over anhydrous MgSO₄, and purify by chromatography.

Experimental workflow for the Palladium-catalyzed C-H arylation of furan derivatives.

References

• BenchChem. "Furan Derivatives: Versatile Scaffolds for Pharmaceutical Innovation." 1

• Organic Letters (ACS Publications). "Gold-Catalyzed Oxidative Cyclization Involving Nucleophilic Attack to the Keto Group of α,α′-Dioxo Gold Carbene and 1,2-Alkynyl Migration: Synthesis of Furan-3-carboxylates." 2

• TCI Chemicals. "Prof. Maulide: Gold-Catalyzed Synthesis of Furans and Furanones from Sulfonium Ylides." 3

• Synthesis (Thieme E-Books & E-Journals). "C-H and C-Si Functionalization of Furan Derivatives: Palladium-Catalyzed Homocoupling and Arylation Reactions." 4

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Prof. Maulide: Gold-Catalyzed Synthesis of Furans and Furanones from Sulfonium Ylides | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]

Stability and Reactivity of Bromohydrins in Cyclic Ethers: A Mechanistic and Synthetic Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromohydrins embedded within cyclic ether frameworks, such as tetrahydrofurans (furanoids) and tetrahydropyrans (pyranoids), are pivotal intermediates in modern organic synthesis. Their strategic importance lies in their dual functionality—the hydroxyl group and the carbon-bromine bond—which allows for a multitude of stereocontrolled transformations. These structures are frequently encountered in the synthesis of complex natural products and pharmaceuticals, where the precise control of stereochemistry is paramount. Understanding the interplay of factors governing their stability and reactivity, including ring size, conformation, and stereoelectronic effects, is crucial for designing efficient and predictable synthetic routes. This guide provides an in-depth analysis of the core principles governing the behavior of these molecules, offering field-proven insights and detailed experimental protocols to aid researchers in their synthetic endeavors.

Part 1: Fundamental Principles of Formation and Stability

The generation and inherent stability of bromohydrins in cyclic ethers are governed by a combination of well-established reaction mechanisms and subtle stereoelectronic influences dictated by the cyclic scaffold.

Formation of Bromohydrins from Cyclic Enol Ethers

The most common route to bromohydrins in cyclic ether systems is the electrophilic addition of bromine in the presence of water to cyclic enol ethers, such as 3,4-dihydro-2H-pyran (DHP) or 2,3-dihydrofuran.

The mechanism proceeds through a cyclic bromonium ion intermediate. The π-bond of the enol ether attacks a bromine molecule, displacing a bromide ion and forming a strained three-membered ring.[1][2] Water, acting as a nucleophile, then attacks one of the carbons of the bromonium ion. This attack occurs from the face opposite to the bromonium ion, resulting in an anti-addition of the bromine and hydroxyl groups.[3][4]

For unsymmetrical cyclic enol ethers, the regioselectivity of the water attack generally follows Markovnikov's rule, where the nucleophile adds to the more substituted carbon, as this carbon can better stabilize the partial positive charge in the transition state.[5]

Commonly employed brominating agents include molecular bromine (Br₂) in an aqueous solvent or N-bromosuccinimide (NBS) in a mixture of an organic solvent and water.[6]

Intrinsic Stability of Bromohydrins in Cyclic Ether Scaffolds

The stability of a bromohydrin within a cyclic ether is not merely the sum of its parts but is significantly influenced by the conformational biases and stereoelectronic interactions imposed by the ring system.

Thermodynamic Considerations: Six-membered pyranose rings are generally more thermodynamically stable than five-membered furanose rings due to lower angle and torsional strain.[7][8] The pyranose ring can readily adopt a strain-free chair conformation, whereas the furanose ring exists in higher-energy envelope or twist conformations.[7][9] This inherent stability of the six-membered ring translates to the corresponding bromohydrin derivatives. Consequently, pyranoside-derived bromohydrins are generally more stable than their furanoside counterparts.

Stereoelectronic Effects: Stereoelectronic effects, which are orbital interactions dependent on the spatial arrangement of atoms, play a crucial role in the stability and reactivity of these systems.[6][10]

• Inductive and Hyperconjugative Effects: The electronegative ether oxygen and bromine atom exert inductive electron-withdrawing effects. Additionally, hyperconjugation, specifically the interaction between the lone pairs of the ether oxygen and the antibonding orbital (σ) of the C-Br bond (n → σ), can influence stability. The efficiency of this overlap is highly dependent on the conformation of the ring.[11]

• The Anomeric Effect: In pyranoid systems, the anomeric effect describes the thermodynamic preference for an electronegative substituent at the anomeric carbon (C1) to occupy the axial position rather than the sterically less hindered equatorial position. This effect arises from a stabilizing hyperconjugative interaction between a lone pair on the ring oxygen and the axial C-X σ* orbital. While classically discussed for C1 substituents, analogous n → σ* interactions involving the C-Br bond at other positions on the ring can influence the conformational equilibrium and thus the overall stability of the bromohydrin.

Part 2: Reactivity and Mechanistic Pathways

The reactivity of bromohydrins in cyclic ethers is dominated by their propensity to undergo intramolecular reactions, a consequence of the proximate hydroxyl and bromo substituents.

Base-Mediated Intramolecular Cyclization: Epoxide Formation

The most characteristic reaction of bromohydrins is their conversion to epoxides upon treatment with a base.[5][12] This transformation is a classic example of an intramolecular Williamson ether synthesis. The base deprotonates the hydroxyl group to form a nucleophilic alkoxide, which then displaces the bromide ion via an intramolecular SN2 reaction.[2][4]

Conformational Requirement for Epoxidation: For the intramolecular SN2 reaction to occur, the reacting alkoxide and the C-Br bond must be able to adopt an anti-periplanar arrangement.[13] This geometry allows for optimal overlap between the nucleophilic oxygen lone pair and the σ* orbital of the C-Br bond, facilitating the backside attack characteristic of an SN2 mechanism.[2]

Influence of Ring Size and Conformation: The ability to achieve the required anti-periplanar conformation is highly dependent on the ring system:

• Pyranoid Systems (Six-Membered Rings): In a chair conformation, a trans-diaxial arrangement of the hydroxyl (or alkoxide) and bromo groups is ideal for epoxidation. If the bromohydrin exists in a conformation with trans-diequatorial substituents, it must first undergo a ring flip to the less stable diaxial conformation for the reaction to proceed.[13] This conformational requirement can significantly impact the reaction rate.

• Furanoid Systems (Five-Membered Rings): The greater flexibility of the five-membered ring, which can adopt various envelope and twist conformations, generally allows for easier attainment of the anti-periplanar alignment required for cyclization compared to conformationally locked six-membered rings.

Neighboring Group Participation (NGP) of the Ether Oxygen

The ring oxygen itself can act as an internal nucleophile, leading to neighboring group participation (NGP).[14][15] This occurs when the ether oxygen attacks the carbon bearing the bromine, displacing the bromide ion and forming a strained, bicyclic oxonium ion intermediate. Subsequent attack by an external nucleophile on this intermediate can lead to products with retention of stereochemistry or skeletal rearrangements.[16]

The propensity for NGP is influenced by several factors:

• Stereochemistry: The ether oxygen must be positioned to facilitate backside attack on the C-Br bond.

• Reaction Conditions: NGP is often observed under conditions that favor SN1-type reactions, such as in the presence of a Lewis acid or with a good leaving group.

• Ring Strain: The formation of the bicyclic oxonium ion is more favorable when it relieves ring strain or leads to a more stable intermediate.

Part 3: Practical Applications and Experimental Protocols

The principles of stability and reactivity directly inform the synthetic applications of bromohydrins in cyclic ethers. The following protocols provide validated, step-by-step methodologies for common transformations.

Detailed Experimental Protocols

Protocol 1: Synthesis of trans-2-Bromocyclohexanol from Cyclohexene

This protocol is a classic example of bromohydrin formation and can be adapted for cyclic enol ethers.

• Materials: Cyclohexene, N-bromosuccinimide (NBS), Dimethyl sulfoxide (DMSO), Water, Diethyl ether, Saturated aqueous sodium bicarbonate, Anhydrous magnesium sulfate.

• Procedure:

  • In a round-bottom flask, dissolve cyclohexene (1.0 eq) in a mixture of DMSO and water (e.g., 4:1 v/v).

  • Cool the mixture to 0 °C in an ice bath.

  • Add NBS (1.05 eq) portion-wise over 15 minutes, ensuring the temperature remains below 10 °C.

  • Stir the reaction mixture at room temperature for 2-3 hours, monitoring by TLC until the starting material is consumed.

  • Pour the reaction mixture into a separatory funnel containing water and extract with diethyl ether (3x).

  • Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude bromohydrin.

  • Purify by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain pure trans-2-bromocyclohexanol.[4]

Protocol 2: Base-Mediated Epoxidation of a Pyranose-Derived Bromohydrin

This protocol details the conversion of a bromohydrin to an epoxide, emphasizing the importance of conformational control.

• Materials: Pyranose-derived bromohydrin, Sodium hydride (NaH) or Potassium tert-butoxide (KOtBu), Anhydrous tetrahydrofuran (THF), Saturated aqueous ammonium chloride.

• Procedure:

  • Dissolve the bromohydrin (1.0 eq) in anhydrous THF under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C.

  • Add NaH (1.2 eq, 60% dispersion in mineral oil) or KOtBu (1.2 eq) portion-wise.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC.

  • Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C.

  • Extract the mixture with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

  • Purify the resulting epoxide by flash column chromatography.[13]

Comparative Data Analysis

The choice of reaction conditions and the expected outcome are highly dependent on the substrate. The following table summarizes typical observations when comparing the reactivity of bromohydrins in five- and six-membered cyclic ether systems.

Feature	Bromohydrins in Furanoid Rings (5-Membered)	Bromohydrins in Pyranoid Rings (6-Membered)	Rationale
Relative Stability	Less stable	More stable	Pyranoid rings can adopt a low-energy chair conformation, minimizing strain.[7]
Rate of Epoxidation	Generally faster	Can be slower, highly conformation-dependent	Furanoid rings have greater flexibility to achieve the necessary anti-periplanar geometry for SN2 attack.[9]
Key Requirement for Reactivity	Attainment of anti-periplanar geometry in envelope/twist conformations.	Access to a trans-diaxial conformation of the reacting groups.[13]
Common Side Reactions	Elimination, if a suitable anti-periplanar proton is available.	Elimination, particularly if the trans-diaxial conformation is highly disfavored.

Conclusion

Bromohydrins within cyclic ether frameworks are versatile synthetic intermediates whose stability and reactivity are intricately linked to the structure of the parent ring. The greater thermodynamic stability of six-membered pyranoid systems contrasts with the often-enhanced kinetic reactivity of five-membered furanoid systems in intramolecular cyclizations, a difference primarily attributable to conformational flexibility versus rigidity. A thorough understanding of stereoelectronic effects and the conformational requirements for key reactions, such as epoxide formation, is essential for leveraging these powerful building blocks in complex molecule synthesis. The protocols and principles outlined in this guide serve as a foundational resource for researchers aiming to predictably control the outcomes of reactions involving these important chemical entities.

References

Sources

• 1. Bromohydrin synthesis by bromination or substitution [organic-chemistry.org]
• 2. m.youtube.com [m.youtube.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. vaia.com [vaia.com]
• 6. Stereoelectronic effect - Wikipedia [en.wikipedia.org]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 10. researchgate.net [researchgate.net]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. orgosolver.com [orgosolver.com]
• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Neighbouring group participation - Wikipedia [en.wikipedia.org]
• 16. dalalinstitute.com [dalalinstitute.com]

A Technical Guide to the Discovery and Isolation of Novel Furan-Based Compounds

The furan ring, a five-membered aromatic heterocycle, stands as a privileged scaffold in medicinal chemistry and materials science.[1][2] Its derivatives are prevalent in natural products and form the core structure of numerous pharmaceuticals exhibiting a wide spectrum of biological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1][2][3][4][5] Furthermore, the potential to derive furan-based platform chemicals from renewable lignocellulosic biomass positions them as sustainable alternatives to petroleum-based feedstocks in the chemical industry.[6][7][8]

This guide provides an in-depth technical framework for researchers, scientists, and drug development professionals engaged in the discovery and isolation of novel furan-based compounds. It moves beyond a simple recitation of methods to explain the causality behind experimental choices, ensuring a robust and logical approach to navigating the journey from initial concept to a pure, characterized molecule.

Section 1: Discovery Strategies for Novel Furan Scaffolds

The genesis of a novel furan-based compound can be broadly categorized into two streams: isolation from natural sources and targeted chemical synthesis. The chosen path dictates the subsequent workflow for isolation and characterization.

Natural Product Discovery

Nature provides a rich, structurally diverse library of furan-containing molecules. The initial and most critical step is the extraction from the source matrix (e.g., plants, fungi, marine organisms). The choice of extraction solvent and method is paramount and is dictated by the polarity of the target compounds. A sequential extraction with solvents of increasing polarity (e.g., hexane -> ethyl acetate -> methanol) is often employed to fractionate the extract based on polarity, simplifying the subsequent isolation steps.

Synthetic Pathways to Furan-Based Diversity

Chemical synthesis offers unparalleled control over molecular architecture, enabling the creation of derivatives not accessible from natural sources. Modern synthetic strategies are increasingly focused on efficiency and sustainability.

• From Biomass Precursors: Furfural and 5-hydroxymethylfurfural (HMF), readily obtainable from the dehydration of pentose and hexose sugars in biomass, are powerful starting materials.[6][9] Catalytic conversion of these platform molecules can lead to a vast array of furan derivatives.[6][8]

• Modern Catalytic Methods: Advanced techniques like Suzuki-Miyaura cross-coupling and direct C-H arylation have become indispensable for elaborating the furan core.[3][7][10] For instance, direct C-H arylation offers a more atom-economical and eco-friendly route to producing complex furan-based conjugated polymers compared to traditional cross-coupling methods.[10]

• Asymmetric Synthesis: For chiral furan-based compounds, which constitute a significant portion of pharmaceuticals, enantioselective methods are critical.[1] Asymmetric hydrogenation of prochiral imines using transition metal catalysts with chiral ligands is a highly effective method for producing optically active furan-based amines.[1]

High-Throughput Screening (HTS) for Bioactivity

Whether from natural extracts or synthetic libraries, HTS is a cornerstone of modern drug discovery for identifying bioactive "hits".[11] These campaigns involve testing thousands of compounds in parallel against a specific biological target or in a cellular model.

• Cell-Based Phenotypic Screening: This approach identifies compounds that produce a desired change in cell behavior (e.g., cell death in cancer lines) without prior knowledge of the specific molecular target.[11]

• Target-Based Screening: This involves screening for compounds that interact with a specific, purified biological target, such as an enzyme or receptor.[11]

The overall discovery workflow is an integrated process, beginning with a source and culminating in a confirmed bioactive compound.

High-level workflow from compound source to validated hit.

Section 2: Isolation and Purification Protocols

The isolation of a single furan derivative from a complex mixture—be it a crude natural extract or a synthetic reaction mixture—is a significant challenge requiring a systematic chromatographic approach.

Chromatographic Techniques

Chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase. The choice of technique depends on the volatility, polarity, and quantity of the target compound.

• Thin-Layer Chromatography (TLC): An indispensable tool for the rapid, qualitative analysis of a mixture.[12] It is used to determine the number of components, select an appropriate solvent system for column chromatography, and monitor reaction progress.

• Column Chromatography: The workhorse for preparative separation of compounds on a milligram to gram scale. Silica gel is the most common stationary phase for separating moderately polar furan derivatives.[1]

• High-Performance Liquid Chromatography (HPLC): Provides superior resolution and is used for both analytical quantification and final purification.[9] Reverse-phase columns (like C18) are common, and specialized columns, such as those with chiral stationary phases, are essential for separating stereoisomers.[13]

• Gas Chromatography (GC): The method of choice for volatile furan derivatives.[14] When coupled with a mass spectrometer (GC-MS), it is a powerful tool for both separation and identification. A significant challenge in furan analysis is the separation of close-boiling isomers, such as 2-methylfuran and 3-methylfuran, or 2-ethylfuran and 2,5-dimethylfuran, which often requires specialized capillary columns and optimized temperature programs.[14][15]

A systematic workflow for chromatographic isolation and purification.

Protocol: HPLC Separation of Substituted Furans

This protocol provides a general methodology for separating a mixture of furan derivatives using reverse-phase HPLC.

Objective: To separate and quantify furan derivatives from a semi-purified sample.

Instrumentation:

• High-Performance Liquid Chromatograph

• UV-Vis Detector

• Reverse-Phase C18 Column (e.g., Newcrom R1)[9]

• Data Acquisition Software

Reagents:

• Acetonitrile (ACN), HPLC Grade

• Water, HPLC Grade

• Phosphoric Acid (H3PO4) or Formic Acid, for pH adjustment

Procedure:

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.g., ACN or methanol) to a known concentration (e.g., 1 mg/mL). Filter the solution through a 0.22 µm syringe filter to remove particulates.

• Mobile Phase Preparation: Prepare two mobile phases. Mobile Phase A: Water with 0.1% H3PO4. Mobile Phase B: Acetonitrile with 0.1% H3PO4. Degas both solvents prior to use.

• Method Setup:

  • Set the column temperature (e.g., 30 °C).

  • Set the flow rate (e.g., 1.0 mL/min).

  • Set the UV detector to wavelengths appropriate for furan compounds, typically around 210 nm and 275 nm.[9]

  • Program a gradient elution, for example: 10% B to 90% B over 20 minutes. The causality here is that a gradient is necessary to elute compounds with a wide range of polarities from the column in a reasonable time with good peak shape.

• Injection and Run: Inject a small volume (e.g., 10 µL) of the prepared sample and start the data acquisition.

• Data Analysis: Identify peaks based on their retention times compared to standards, if available. Integrate the peak areas to determine the relative purity or concentration of each component.

Section 3: Structural Elucidation

Once a compound has been isolated in pure form, its chemical structure must be unequivocally determined. This is achieved through a combination of spectroscopic techniques.[16] The data from these methods are complementary and together provide a complete picture of the molecule's connectivity and stereochemistry.

Spectroscopic Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The most powerful tool for determining the carbon-hydrogen framework of an organic molecule.[16] ¹H NMR provides information on the number, environment, and connectivity of protons, while ¹³C NMR identifies all unique carbon atoms. The chemical shifts and coupling constants are highly characteristic of the furan ring system.[16]

• Mass Spectrometry (MS): Determines the molecular weight of the compound and provides information about its structure through fragmentation patterns.[16] High-resolution mass spectrometry (HRMS) can provide the elemental formula.

• Infrared (IR) & Raman Spectroscopy: These vibrational spectroscopy techniques are used to identify the functional groups present in the molecule.[16][17] For furan derivatives, characteristic peaks correspond to C-H, C=C, and the C-O-C stretching and bending vibrations of the furan ring.[16][17]

Comparative Spectroscopic Data

Distinguishing between closely related isomers is a critical task in characterization. The following table summarizes typical ¹H NMR data for furan and its methylated isomers, illustrating how subtle structural changes lead to distinct spectral features.

Compound	Proton	Chemical Shift (δ, ppm)	Multiplicity
Furan	H-2, H-5	~7.44	Triplet
H-3, H-4	~6.38	Triplet
2-Methylfuran	H-5	~7.25	Doublet of multiplets
H-4	~6.23	Doublet of doublets
H-3	~5.93	Doublet of multiplets
-CH₃	~2.26	Singlet
3-Methylfuran	H-2	~7.20	Singlet (broad)
H-5	~7.30	Triplet
H-4	~6.25	Doublet of multiplets
-CH₃	~2.00	Singlet
Data adapted from reference[16]. Measured in CDCl₃.

Protocol: NMR Sample Preparation and Analysis

Objective: To acquire high-quality ¹H and ¹³C NMR spectra for structural elucidation.

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the purified solid compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial. The choice of solvent is critical; it must dissolve the compound without having signals that overlap with key resonances.[18]

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a 5 mm NMR tube, ensuring a sample height of 4-5 cm.[18]

• ¹H NMR Acquisition:

  • Insert the tube into the spectrometer.

  • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve homogeneity.

  • Acquire the spectrum. Typically, 8-16 scans are sufficient for a good signal-to-noise ratio.[16]

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse sequence.

  • A greater number of scans (e.g., 128 or more) is required due to the low natural abundance of the ¹³C isotope.[16]

• Data Processing: Apply a Fourier transform to the raw data (FID). Perform phase and baseline corrections. Integrate the signals in the ¹H spectrum and identify the peak chemical shifts in both spectra. Analyze coupling patterns to determine proton connectivity.

Section 4: Bioactivity Assessment

With a pure, characterized compound in hand, the final step is to quantify its biological activity. This often involves a dose-response study to determine the concentration at which the compound elicits a specific effect.

Quantitative Bioactivity Data

The potency of a compound is typically expressed as an IC₅₀ (half-maximal inhibitory concentration) or MIC (minimum inhibitory concentration) value. Lower values indicate higher potency.

Furan Derivative Class	Assay Type	Target Cell Line / Organism	IC₅₀ (µM) / MIC (µg/mL)
Furan-based Hydrazones	Antimicrobial	S. aureus	MIC: 16 µg/mL
Furan-based Hydrazones	Antimicrobial	E. coli	MIC: 32 µg/mL
Furopyridone Derivative (4c)	Cytotoxicity	KYSE70 (Esophageal Cancer)	IC₅₀: 0.655 µg/mL (48h)
Furopyridone Derivative (4c)	Cytotoxicity	KYSE150 (Esophageal Cancer)	IC₅₀: >20 µg/mL (48h)
Peptide Mimetics	Proteasome Inhibition	HepG2 (Liver Cancer)	IC₅₀: ~15 µM
Data compiled from references[3][4][19]. Note that direct comparison requires identical assay conditions.

Protocol: MTT Cytotoxicity Assay

This protocol is a widely used colorimetric assay to assess the effect of a compound on cancer cell viability.[4][11]

Objective: To determine the IC₅₀ value of a novel furan compound against a cancer cell line.

Procedure:

• Cell Seeding: Seed cancer cells (e.g., KYSE70) into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the furan test compound in the cell culture medium. Remove the old medium from the wells and add the medium containing the different concentrations of the compound. Include a "vehicle control" (medium with solvent, e.g., DMSO) and a "no-cell" blank control.

• Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified CO₂ incubator.

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for an additional 2-4 hours. The rationale is that viable cells with active metabolism will reduce the yellow MTT to a purple formazan product.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized detergent) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Subtract the blank absorbance from all readings. Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the compound concentration (log scale) and use a non-linear regression to determine the IC₅₀ value.

Conclusion

The discovery and isolation of novel furan-based compounds is a multidisciplinary endeavor that integrates natural product chemistry, synthetic organic chemistry, analytical separation science, and chemical biology. A logical, well-reasoned approach, grounded in a thorough understanding of the principles behind each technique, is essential for success. By systematically applying the strategies and protocols outlined in this guide—from initial discovery through purification, characterization, and bioactivity testing—researchers can efficiently navigate the path to identifying new furan derivatives with significant potential in medicine and technology.

References

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• Kwong, J. (2023). Synthesis of furan-based molecule for organic electronics. DR-NTU, Nanyang Technological University. Available from: [Link]

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Characterization of Impurities in Substituted Tetrahydrofuran Synthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The substituted tetrahydrofuran (THF) motif is a cornerstone in the architecture of numerous pharmaceutical compounds, prized for its unique stereochemical and electronic properties that contribute to biological activity.[1] However, the synthesis of these complex cyclic ethers is often accompanied by the formation of various impurities, which can compromise the safety, efficacy, and stability of the final drug product.[2][3] This technical guide provides a comprehensive framework for the characterization of impurities in substituted THF synthesis, grounded in established scientific principles and regulatory expectations. We will explore the mechanistic origins of common impurities, detail robust analytical methodologies for their detection and quantification, and present a self-validating workflow for ensuring the purity and quality of these critical pharmaceutical intermediates.

The Regulatory Landscape and the Imperative of Impurity Profiling

The presence of impurities in active pharmaceutical ingredients (APIs) is a critical concern for regulatory bodies worldwide, including the U.S. Food and Drug Administration (FDA).[3] The International Council for Harmonisation (ICH) has established a framework of guidelines, specifically Q3A, Q3B, Q3C, and Q3D, to standardize the control of impurities in new drug substances and products.[4][5] These guidelines set thresholds for reporting, identifying, and qualifying impurities based on the maximum daily dose of the drug.[4]

A thorough understanding of the impurity profile is not merely a regulatory hurdle; it is a fundamental aspect of drug development that ensures patient safety and product consistency.[3] Impurity profiling is the process of identifying and quantifying all potential impurities, including organic, inorganic, and residual solvents.[2][6] This process is integral throughout the drug development lifecycle, from early-stage synthesis to commercial manufacturing.[7]

Table 1: ICH Q3A/B Impurity Thresholds [4]

Maximum Daily Dose	Reporting Threshold	Identification Threshold	Qualification Threshold
≤ 2 g/day	0.05%	0.10% or 1.0 mg/day (whichever is lower)	0.15% or 1.0 mg/day (whichever is lower)
> 2 g/day	0.03%	0.05%	0.05%

Mechanistic Origins of Impurities in Substituted Tetrahydrofuran Synthesis

The formation of impurities in the synthesis of substituted tetrahydrofurans is intrinsically linked to the chosen synthetic route and reaction conditions. A proactive approach to impurity control begins with a deep understanding of the potential side reactions and degradation pathways.

Common Synthetic Routes to Substituted Tetrahydrofurans

Several robust methods exist for the synthesis of substituted THFs, each with its own propensity for generating specific impurities.

• Intramolecular Williamson Ether Synthesis: This classic method involves the cyclization of a haloalcohol under basic conditions.[8][9] The reaction proceeds via an SN2 mechanism where an alkoxide nucleophile displaces an intramolecular halide.[8][10]

• Acid-Catalyzed Cyclization of Diols: The dehydration of 1,4- or 1,5-diols in the presence of an acid catalyst can yield substituted tetrahydrofurans.[11]

• Alkoxymercuration-Demercuration of Alkenes: This method allows for the Markovnikov addition of an alcohol to an alkene, followed by reductive demercuration to form the ether.[10]

• Reactions of Epoxides with Electron-Rich Alkenes: Fluorinated alcohols like 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) can promote the synthesis of substituted tetrahydrofurans from epoxides and electron-rich alkenes.[1]

Classification and Formation Mechanisms of Key Impurities

Impurities can be broadly categorized as organic, inorganic, and residual solvents.[2] Organic impurities are of particular concern as they can be structurally similar to the API and may possess undesirable pharmacological or toxicological properties.

• Starting Material and Intermediate Residues: Incomplete reactions can lead to the presence of unreacted starting materials and intermediates in the final product.[6]

• Byproducts from Side Reactions:

  • Diastereomers and Enantiomers: For chiral substituted THFs, incomplete stereocontrol during synthesis can result in the formation of unwanted diastereomers or enantiomers.

  • Regioisomers: In reactions involving unsymmetrical intermediates, the formation of regioisomeric products is a common challenge.

  • Over-alkylation or Incomplete Alkylation Products: In syntheses involving alkylation steps, the potential for multiple alkylations or incomplete reactions exists.

  • Elimination Products: Under basic conditions, especially with hindered substrates, elimination reactions can compete with the desired cyclization, leading to unsaturated impurities.

• Degradation Products: The desired substituted THF can degrade under certain conditions (e.g., heat, light, acid, or base), forming new impurities.[12] For instance, the tetrahydrofuran ring can be susceptible to ring-opening reactions.

• Reagents, Ligands, and Catalysts: Inorganic impurities can originate from reagents, ligands, and catalysts used in the synthesis.[2]

• Residual Solvents: Tetrahydrofuran itself is often used as a solvent in organic synthesis and is classified as a Class 2 solvent by the ICH due to its inherent toxicity, requiring strict control of its residual levels.[13][14] Other solvents used in the synthesis or purification process can also remain as impurities.[12]

A Multi-Pronged Analytical Approach to Impurity Characterization

A comprehensive characterization of impurities requires a combination of high-resolution separation techniques and powerful spectroscopic methods.[15] The goal is to detect, identify, and quantify all impurities above the established reporting thresholds.[16]

The Central Role of Chromatography in Separation

Chromatographic techniques are the workhorses of impurity profiling, enabling the separation of the API from its impurities.[7]

• High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC): HPLC and UHPLC are the gold standards for the analysis of non-volatile organic impurities.[17] Reversed-phase HPLC with UV detection is a common starting point.[18] Method development is crucial to ensure adequate resolution of all impurities from the main peak and from each other.

• Gas Chromatography (GC): GC is ideal for the analysis of volatile organic impurities, particularly residual solvents.[7][17] Headspace GC coupled with a flame ionization detector (FID) is the standard technique for this purpose.

• Supercritical Fluid Chromatography (SFC): SFC is a valuable technique for the separation of chiral compounds, making it particularly useful for analyzing enantiomeric impurities.[19]

Spectroscopic Techniques for Structural Elucidation

Once separated, the structural identification of unknown impurities is paramount.

• Mass Spectrometry (MS): When coupled with a chromatographic technique (LC-MS or GC-MS), mass spectrometry provides molecular weight information and fragmentation patterns that are crucial for structural elucidation.[15][17] High-resolution mass spectrometry (HRMS) can provide the elemental composition of an impurity.[20]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is an unparalleled tool for providing detailed structural information about organic molecules.[15][20] One-dimensional (¹H and ¹³C) and two-dimensional (e.g., COSY, HSQC) NMR experiments are often necessary to fully characterize the structure of an unknown impurity.[20] In some cases, impurities may need to be isolated using preparative HPLC to obtain sufficient material for NMR analysis.[21]

• Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy: These techniques provide information about the functional groups present and the electronic transitions within a molecule, respectively, and can be used as complementary methods for structural confirmation.[15]

Experimental Protocols: A Self-Validating Workflow

The following protocols outline a systematic and self-validating approach to impurity characterization in substituted tetrahydrofuran synthesis.

Protocol 1: Initial Impurity Profile by HPLC-UV

• Sample Preparation: Accurately weigh and dissolve the sample in a suitable diluent (e.g., acetonitrile/water).

• HPLC Method:

  • Column: C18, 4.6 x 150 mm, 3.5 µm

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to elute all components.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection: UV at a wavelength that provides good response for the API and potential impurities.

• Data Analysis: Integrate all peaks and report the area percentage of each impurity.

Protocol 2: Identification of Unknown Impurities by LC-MS

• LC-MS Analysis: Utilize the same HPLC method as in Protocol 1, but with the effluent directed to a mass spectrometer.

• Data Acquisition: Acquire data in both positive and negative ionization modes to maximize the chances of observing the molecular ion of each impurity.

• Data Interpretation: Determine the molecular weight of each unknown impurity. Analyze the fragmentation pattern to propose a preliminary structure.

Protocol 3: Structural Confirmation by Isolation and NMR

• Isolation: If an impurity is present at a sufficient level (typically >0.1%), isolate it using preparative HPLC.

• NMR Analysis: Acquire ¹H, ¹³C, and 2D NMR spectra of the isolated impurity.

• Structure Elucidation: Interpret the NMR data to confirm the structure of the impurity. In some cases, it may be necessary to synthesize the proposed impurity structure to confirm its identity by comparing its chromatographic and spectroscopic data with that of the isolated impurity.[21][22]

Protocol 4: Quantification of Residual Solvents by Headspace GC

• Sample Preparation: Accurately weigh the sample into a headspace vial and add a suitable diluent (e.g., DMSO).

• Headspace GC Method:

  • Column: A suitable capillary column for solvent analysis (e.g., DB-624).

  • Injector and Detector Temperatures: Optimized for the solvents being analyzed.

  • Oven Temperature Program: A program that provides good separation of all potential residual solvents.

  • Detector: FID

• Quantification: Use an external standard calibration curve for each solvent to be quantified.

Visualization of Key Processes

General Workflow for Impurity Characterization

Caption: A comprehensive workflow for the characterization of impurities.

Mechanistic Pathway: Intramolecular Williamson Ether Synthesis

Caption: Formation of desired product and a potential impurity.

Conclusion

The rigorous characterization of impurities in the synthesis of substituted tetrahydrofurans is a non-negotiable aspect of pharmaceutical development. A proactive approach, rooted in a deep understanding of reaction mechanisms and guided by a robust analytical strategy, is essential for ensuring the quality, safety, and efficacy of the final drug product. By integrating advanced chromatographic and spectroscopic techniques within a self-validating workflow, researchers and drug development professionals can confidently navigate the complex landscape of impurity profiling and meet the stringent requirements of regulatory agencies. This commitment to scientific integrity is paramount in delivering safe and effective medicines to patients.

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Protocols & Analytical Methods

Application Note: Palladium-Catalyzed Carboetherification for the Stereoselective Synthesis of Substituted Tetrahydrofurans

Executive Summary

The tetrahydrofuran (THF) motif is a ubiquitous structural component in numerous biologically active natural products and pharmaceutical agents. Historically, accessing highly substituted THFs with strict enantio- and diastereoselectivity required lengthy, linear synthetic sequences. The of γ-hydroxy alkenes with aryl or vinyl halides represents a highly convergent, powerful alternative[1]. This methodology enables the simultaneous formation of a new C–C and C–O bond, rapidly building molecular complexity while establishing up to two new stereocenters in a single transformation.

Mechanistic Insights & Catalyst Design

Understanding the catalytic manifold is critical for rational reaction optimization and troubleshooting. The transformation operates via a well-defined.

• Oxidative Addition : The active, electron-rich Pd(0) species undergoes oxidative addition into the aryl or vinyl bromide to generate an electrophilic Pd(II)-aryl complex[2].

• Alkoxide Coordination : A strong base (typically sodium tert-butoxide) deprotonates the weakly acidic γ-hydroxy alkene. The resulting alkoxide coordinates to the Pd(II) center, displacing the halide to form a critical Pd(Ar)(OR) intermediate.

• Intramolecular Carboalkoxylation (Olefin Insertion) : The tethered alkene undergoes a rare [3]. This is the stereodetermining step that forms the THF ring.

• Reductive Elimination : The resulting palladium-alkyl intermediate undergoes reductive elimination, forging the final C–C bond and regenerating the Pd(0) catalyst.

Causality in Ligand Selection : The choice of phosphine ligand exerts profound control over the reaction pathway. Monodentate, electron-rich phosphines (e.g., PCy3) accelerate the desired syn-insertion, typically leading to trans-2,5-disubstituted THFs[2]. Conversely, employing rigid bidentate ligands like BINAP can entirely shift the stereochemical outcome, promoting anti-addition pathways to yield cis-isomers[4].

Proposed Pd-catalyzed carboetherification cycle for tetrahydrofuran synthesis.

Reaction Scope and Quantitative Data

The methodology exhibits broad functional group tolerance, accommodating nitriles, acetals, esters, and silyl ethers. The table below summarizes expected yields and diastereomeric ratios (dr) based on substrate classes and optimal ligand systems[2][3][4].

Substrate Class	Coupling Partner	Optimal Ligand	Typical Yield (%)	Diastereoselectivity (dr)
Secondary γ-hydroxy alkene	Aryl Bromide	PCy3 or DPEphos	70–85%	>20:1 (trans-selective)
Internal acyclic alkene	Aryl Bromide	P(p-Tol)3	65–80%	3:1 to 5:1
Internal cyclic alkene	Aryl Bromide	PCy3	75–90%	>20:1 (fused bicyclic)
Tethered aryl bromide	Intramolecular	(±)-BINAP	~60%	18:1 (anti-addition)

Experimental Protocol: Synthesis of 2,5-Disubstituted Tetrahydrofurans

This protocol outlines the intermolecular coupling of a secondary γ-hydroxy alkene with an aryl bromide. The procedure is designed as a self-validating workflow to ensure reproducibility.

Reagents & Materials

• γ-Hydroxy alkene : 1.0 equiv

• Aryl bromide : 1.2 equiv

• Pd2(dba)3 : 1 mol % Pd complex (equivalent to 2 mol % active Pd)

• Tricyclohexylphosphine (PCy3) : 4 mol %

• Sodium tert-butoxide (NaOtBu) : 2.0 equiv

• Toluene : Anhydrous, degassed (0.1 M)

Step-by-Step Methodology

• Glovebox Assembly (Catalyst Activation) : Inside a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd2(dba)3, PCy3, and NaOtBu.

  • Causality Insight: Pd(0) and electron-rich phosphines like PCy3 are highly susceptible to oxidation. Assembling the solid reagents under an inert atmosphere prevents premature catalyst degradation. Furthermore, NaOtBu is highly hygroscopic; moisture will quench the base, preventing the critical alkoxide formation step.

• Substrate Introduction : Dissolve the γ-hydroxy alkene and aryl bromide in anhydrous toluene to achieve a 0.1 M concentration. Transfer this solution to the Schlenk tube. Seal the tube securely and remove it from the glovebox.

• Thermal Activation : Transfer the sealed Schlenk tube to a pre-heated oil bath at 105 °C. Stir vigorously.

  • Self-Validation Check: The initial mixture will appear dark purple/red due to the Pd2(dba)3 complex. Within 15–30 minutes at elevated temperature, the solution should transition to a pale yellow or amber homogeneous mixture (or fine suspension). This visual cue confirms the successful dissociation of dba ligands and the formation of the active monomeric Pd(0)-phosphine species.

• Reaction Monitoring : Maintain heating for 3–12 hours. Monitor the reaction progress via GC-MS or TLC (typically using a hexanes/ethyl acetate eluent).

  • Causality Insight: Do not strictly rely on time. Terminate the reaction immediately upon complete consumption of the aryl bromide to prevent late-stage alkene isomerization or epimerization of the newly formed stereocenters[2][3].

• Quenching and Workup : Cool the reaction vessel to room temperature. Carefully unseal and quench the mixture by adding saturated aqueous NH4Cl (equal volume to toluene).

  • Causality Insight: The mildly acidic NH4Cl neutralizes the excess NaOtBu and protonates any unreacted palladium alkoxides, cleanly arresting the catalytic cycle and preventing side reactions during extraction.

• Extraction and Purification : Extract the aqueous layer with ethyl acetate (3 × 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel to isolate the pure substituted tetrahydrofuran.

Step-by-step experimental workflow for the synthesis of substituted tetrahydrofurans.

Troubleshooting & Optimization

• Incomplete Conversion / Low Yield : If the reaction stalls, the most common culprit is adventitious water or oxygen. Water reacts competitively with NaOtBu to form NaOH, which is insufficiently basic to deprotonate the alcohol (pKa ~16) efficiently. Ensure toluene is rigorously dried (e.g., over activated molecular sieves) and sparged with argon.

• Erosion of Diastereoselectivity : In reactions of acyclic internal alkenes, modest diastereoselectivity (e.g., 3:1) can occur due to reversible β-hydride elimination and σ-bond rotation prior to reductive elimination[3]. To optimize, evaluate more sterically demanding ligands or increase the concentration of the reactants to accelerate the bimolecular reductive elimination step relative to the unimolecular isomerization pathways.

References

• Wolfe, J. P. "Palladium-Catalyzed Carboetherification and Carboamination Reactions of γ-Hydroxy- and γ-Aminoalkenes for the Synthesis of Tetrahydrofurans and Pyrrolidines." European Journal of Organic Chemistry, 2007.[Link]

• Wolfe, J. P. "Palladium-Catalyzed Carboetherification and Carboamination Reactions of γ-Hydroxy- and γ-Aminoalkenes for the Synthesis of Tetrahydrofurans and Pyrrolidines." PMC Archive, 2007.[Link]

• Wolfe, J. P., et al. "Palladium-Catalyzed Synthesis of 2,1'-Disubstituted Tetrahydrofurans from γ-Hydroxy Internal Alkenes. Evidence for Alkene Insertion into a Pd−O Bond and Stereochemical Scrambling via β-Hydride Elimination." Journal of the American Chemical Society, 2005.[Link]

• Wolfe, J. P., et al. "Intramolecular Pd-Catalyzed Carboetherification and Carboamination. Influence of Catalyst Structure on Reaction Mechanism and Product Stereochemistry." PMC Archive, 2009.[Link]

Sources

• 1. Palladium-Catalyzed Carboetherification and Carboamination Reactions of γ-Hydroxy- and γ-Aminoalkenes for the Synthesis of Tetrahydrofurans and Pyrrolidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

The Strategic Utility of trans-3-Bromo-4-hydroxytetrahydrofuran as a Versatile Chemical Intermediate

Introduction: In the landscape of modern synthetic chemistry, particularly in the realm of drug discovery and development, the strategic use of versatile chemical intermediates is paramount. trans-3-Bromo-4-hydroxytetrahydrofuran is one such intermediate, offering a synthetically tractable scaffold for the introduction of stereochemically defined functionality. This document provides detailed application notes and protocols for the synthesis and utilization of this valuable building block, with a focus on its application in the synthesis of nucleoside analogues, a class of compounds with significant therapeutic applications, including antiviral and anticancer agents.

The inherent functionality of trans-3-bromo-4-hydroxytetrahydrofuran—a vicinal bromohydrin within a stable five-membered ether ring—presents a dual-pronged reactive handle. The bromine atom serves as an excellent leaving group for nucleophilic substitution, while the hydroxyl group can be protected and deprotected or serve as a nucleophile itself. The trans stereochemistry of these two functional groups provides a predictable platform for subsequent stereocontrolled transformations.

I. Synthesis of trans-3-Bromo-4-hydroxytetrahydrofuran

The preparation of trans-3-bromo-4-hydroxytetrahydrofuran can be efficiently achieved via the electrophilic bromohydrination of 2,5-dihydrofuran. This reaction proceeds through a cyclic bromonium ion intermediate, which is subsequently opened by the anti-periplanar attack of a water molecule. This mechanism ensures the desired trans stereochemistry of the resulting product. The use of N-bromosuccinimide (NBS) in an aqueous medium is a safe and effective method for this transformation, avoiding the use of hazardous elemental bromine.[1]

Reaction Mechanism: Bromohydrination of 2,5-Dihydrofuran

Caption: Mechanism of trans-3-Bromo-4-hydroxytetrahydrofuran synthesis.

Protocol 1: Synthesis of trans-3-Bromo-4-hydroxytetrahydrofuran

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
2,5-Dihydrofuran	70.09	7.01 g (7.8 mL)	0.10
N-Bromosuccinimide (NBS)	177.98	17.8 g	0.10
Deionized Water	18.02	100 mL	-
Diethyl Ether	74.12	As needed	-
Saturated aq. NaHCO₃	-	As needed	-
Brine	-	As needed	-
Anhydrous MgSO₄	120.37	As needed	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer, add 2,5-dihydrofuran (7.01 g, 0.10 mol) and deionized water (100 mL).

• Cool the mixture to 0 °C in an ice bath.

• Slowly add N-bromosuccinimide (17.8 g, 0.10 mol) in portions over 30 minutes, ensuring the temperature remains below 5 °C.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Transfer the reaction mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes gradient) to afford trans-3-bromo-4-hydroxytetrahydrofuran as a colorless oil.

II. Application in Nucleoside Analogue Synthesis

trans-3-Bromo-4-hydroxytetrahydrofuran is a valuable precursor for the synthesis of modified nucleosides, such as analogues of Zidovudine (AZT), a cornerstone in antiretroviral therapy.[2][3] The synthesis of AZT and its analogues often involves the stereospecific introduction of an azido group at the 3'-position of the sugar moiety.[4] The trans-bromohydrin functionality of our intermediate provides an ideal starting point for this transformation.

The synthetic strategy involves three key steps:

• Protection of the hydroxyl group: To prevent unwanted side reactions, the hydroxyl group is protected with a suitable protecting group, such as a silyl ether (e.g., tert-butyldimethylsilyl, TBDMS).

• Nucleophilic substitution of the bromide: The bromine atom is displaced by an azide nucleophile in an SN2 reaction. This reaction proceeds with inversion of configuration, leading to a cis-azido alcohol derivative.

• Deprotection of the hydroxyl group: The protecting group is removed to yield the final azido-hydroxytetrahydrofuran, a key building block for the synthesis of the nucleoside analogue.

Proposed Synthetic Pathway to an AZT Analogue Precursor

Caption: Synthesis of an AZT analogue precursor.

Protocol 2: Synthesis of cis-3-Azido-4-hydroxytetrahydrofuran

Step A: Protection of trans-3-Bromo-4-hydroxytetrahydrofuran

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
trans-3-Bromo-4-hydroxytetrahydrofuran	167.01	1.67 g	0.01
tert-Butyldimethylsilyl chloride (TBDMSCl)	150.72	1.81 g	0.012
Imidazole	68.08	1.02 g	0.015
Dichloromethane (DCM)	84.93	20 mL	-

Procedure:

• Dissolve trans-3-bromo-4-hydroxytetrahydrofuran (1.67 g, 0.01 mol) and imidazole (1.02 g, 0.015 mol) in dry dichloromethane (20 mL) in a flame-dried flask under an inert atmosphere.

• Add tert-butyldimethylsilyl chloride (1.81 g, 0.012 mol) portion-wise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with water (20 mL) and extract with dichloromethane (2 x 20 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash chromatography to obtain trans-3-bromo-4-(tert-butyldimethylsilyloxy)tetrahydrofuran.

Step B: Azide Substitution

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
trans-3-Bromo-4-(TBDMS-oxy)tetrahydrofuran	281.27	2.81 g	0.01
Sodium Azide (NaN₃)	65.01	0.98 g	0.015
Dimethylformamide (DMF)	73.09	20 mL	-

Procedure:

• Dissolve the protected bromohydrin (2.81 g, 0.01 mol) in dry DMF (20 mL) in a flask under an inert atmosphere.

• Add sodium azide (0.98 g, 0.015 mol) and heat the mixture to 80 °C.

• Monitor the reaction by TLC until the starting material is consumed (approximately 24 hours).

• Cool the reaction to room temperature and pour into water (50 mL).

• Extract with diethyl ether (3 x 30 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude cis-3-azido-4-(tert-butyldimethylsilyloxy)tetrahydrofuran, which can be used in the next step without further purification.

Step C: Deprotection

Materials:

Reagent/Solvent	Molar Mass ( g/mol )	Amount	Moles
Crude cis-3-Azido-4-(TBDMS-oxy)tetrahydrofuran	243.36	~0.01	-
Tetrabutylammonium fluoride (TBAF) (1M in THF)	261.46	12 mL	0.012
Tetrahydrofuran (THF)	72.11	10 mL	-

Procedure:

• Dissolve the crude azido silyl ether in THF (10 mL).

• Add TBAF solution (12 mL of a 1M solution in THF, 0.012 mol) at 0 °C.

• Stir at room temperature for 2 hours.

• Quench the reaction with saturated aqueous ammonium chloride solution (20 mL).

• Extract with ethyl acetate (3 x 30 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash chromatography to yield cis-3-azido-4-hydroxytetrahydrofuran.

III. Safety and Handling

• General Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Hazards: Likely to be a skin and eye irritant.[5][6] May be harmful if swallowed or inhaled.

• First Aid:

  • Eyes: Immediately flush with plenty of water for at least 15 minutes.

  • Skin: Wash with soap and water.

  • Ingestion: Do not induce vomiting. Seek medical attention.

  • Inhalation: Move to fresh air.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents.

IV. Conclusion

trans-3-Bromo-4-hydroxytetrahydrofuran is a highly functionalized and stereochemically defined intermediate with significant potential in organic synthesis. The protocols outlined in this document provide a practical guide for its preparation and subsequent elaboration into valuable building blocks for drug discovery, exemplified by the synthesis of a precursor to AZT analogues. The predictable reactivity of the bromohydrin moiety allows for controlled and stereospecific transformations, making it a powerful tool for the synthesis of complex molecules.

V. References

• 4 - SAFETY DATA SHEET. (n.d.). Retrieved from [Link]

• Bristol-Myers Squibb. (2025, April). AZT - Molecule of the Month. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). STEREOCHEMISTRY SEM-1, CC-1 / GE-1 PART-1, PPT-10 Part-1: Nucleophilic Substitution Reactions CONTENTS • General Features of. Retrieved from [Link]

• Reaction Chemistry & Engineering. (n.d.). Modular continuous flow synthesis of zidovudine (AZT): a two-stage integrated process enabling safe azidation and enhanced sustainability in HIV drug manufacturing. Retrieved from [Link]

• University of Calgary. (n.d.). Ch16: HO-C-C-X => epoxide. Retrieved from [Link]

• The Science Snail. (2019, December 21). AZT – mechanism of action and organic synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2015, January 26). Epoxides - The Outlier Of The Ether Family. Retrieved from [Link]

• YouTube. (2021, January 19). 124 CHM2211 Epoxide Synthesis via Base Promoted Halohydrin Cyclization. Retrieved from [Link]

• Lin, T. S., Shen, Z. Y., August, E. M., Brankovan, V., Yang, H., Ghazzouli, I., & Prusoff, W. H. (1989). Synthesis and antiviral activity of several 2,5'-anhydro analogues of 3'-azido-3'-deoxythymidine, 3'-azido-2',3'-dideoxyuridine, 3'-azido-2',3'-dideoxy-5-halouridines, and 3'-deoxythymidine against human immunodeficiency virus and Rauscher-murine leukemia virus. Journal of Medicinal Chemistry, 32(8), 1891–1895. [Link]

• St. Olaf College. (n.d.). Title: Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. Retrieved from [Link]

• Local Pharma Guide. (n.d.). CAS NO. 114429-91-3 | trans-3-Bromo-4-hydroxytetrahydrofuran. Retrieved from [Link]

• Yudin, A. K., & Caiazzo, A. (n.d.). The synthesis of epoxides via base-promoted ring closure starting from X-hydrins 1 [X =halogen, OSO 2. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of enantiomerically pure halohydrin 4. Retrieved from [Link]

• St. Olaf College. (n.d.). Synthesis of trans-3-Bromo-4-hydroxytetrahydrothiophene-1,1-dioxide. Retrieved from [Link]/toolkits/254/js_exp/syn_trans/exp_trans.htm)

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. AZT - Molecule of the Month - April 2025 (HTML version) [chm.bris.ac.uk]
• 3. Modular continuous flow synthesis of zidovudine (AZT): a two-stage integrated process enabling safe azidation and enhanced sustainability in HIV drug manufacturing - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 4. AZT – mechanism of action and organic synthesis - The Science Snail [sciencesnail.com]
• 5. researchgate.net [researchgate.net]
• 6. Recent advances in the synthesis of the carbocyclic nucleosides as potential antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Functionalized Tetrahydrofurans in Medicinal Chemistry – From HIV Protease Inhibitors to Antiviral C-Nucleosides

Executive Summary

Functionalized tetrahydrofurans (THFs) represent a privileged scaffold in modern medicinal chemistry. Their unique physicochemical properties—specifically their capacity for conformational restriction, favorable lipophilicity, and dense hydrogen-bonding potential—make them indispensable in the design of high-affinity ligands. This application note explores the mechanistic rationale, synthetic workflows, and structural causality behind two major applications of functionalized THFs: the bis-tetrahydrofuran (bis-THF) moiety in HIV-1 protease inhibitors (e.g., Darunavir) and the THF core in metabolically stable antiviral C-nucleosides.

Mechanistic Rationale: The Tetrahydrofuran Advantage

The incorporation of THF rings into drug scaffolds is rarely coincidental. In the context of HIV-1 protease inhibitors, the transition from mono-THF (Amprenavir) to bis-THF (Darunavir) resulted in a 100-fold increase in binding affinity. The bis-THF moiety acts as a highly optimized P2 ligand that securely anchors the drug within the S2 subsite of the viral protease. The stereochemically defined oxygen atoms of the bis-THF ring form robust, direct hydrogen bonds with the backbone amide NH groups of Asp29 and Asp30[1]. Because these interactions target the highly conserved protein backbone rather than mutatable side chains, Darunavir exhibits an exceptionally high genetic barrier to resistance.

Similarly, in antiviral nucleoside analogues, replacing the natural N-glycosidic bond with a C-C bond to the THF core (forming a C-nucleoside) prevents enzymatic cleavage by purine nucleoside phosphorylases (PNP)[2]. This structural choice directly causes a dramatic increase in the drug's intracellular half-life, enabling sustained inhibition of viral polymerases (e.g., HCV NS5B or SARS-CoV-2 RdRp)[3].

Figure 1: Mechanism of action for Darunavir's high-affinity binding via its bis-THF moiety.

Quantitative Data: Binding Affinities and Antiviral Activity

The following table summarizes the causal relationship between specific THF structural features and their resulting pharmacological metrics.

Compound	Target	Key THF Structural Feature	Binding Affinity (Kd / Ki)	Antiviral Activity (EC50/IC50)
Darunavir	HIV-1 Protease	Bis-THF (P2 ligand)	Kd = 4.5 pM	IC50 ~ 1-5 nM
Amprenavir	HIV-1 Protease	Mono-THF (P2 ligand)	Kd = 390 pM	IC50 ~ 30-80 nM
Remdesivir	SARS-CoV-2 RdRp	1'-Cyano-THF (C-Nucleoside)	N/A (Prodrug)	EC50 ~ 10-50 nM
Compound 9a	HCV NS5B Polymerase	1'-CN C-Nucleoside	N/A	EC50 = 85 nM[3]

Experimental Protocols

Protocol A: Continuous-Flow Synthesis of the Bis-THF Ligand for HIV Protease Inhibitors

The synthesis of the (3R,3aS,6aR)-hexahydrofuro[2,3-b]furan-3-ol core is notoriously challenging due to the need for strict stereocontrol. Traditional batch ozonolysis poses severe explosion risks at scale. This protocol utilizes a continuous-flow methodology to safely generate the bis-THF core[4].

Step-by-Step Methodology:

• Substrate Preparation: Functionalize 2,3-dihydrofuran to yield the corresponding iodo ether intermediate, followed by radical cyclization to form the bicyclic acetal precursor[4].

• Continuous-Flow Ozonolysis:

  • Causality: Pumping the bicyclic acetal through a continuous-flow microreactor with an ozone/oxygen stream minimizes the steady-state concentration of explosive ozonides, ensuring safe scale-up.

  • Action: Flow the acetal solution (in CH2Cl2) at 0.5 mL/min at -78°C. Quench the flow stream inline with dimethyl sulfide to yield the target ketone.

• Reduction:

  • Pass the ketone stream through a packed bed reactor containing immobilized sodium borohydride (NaBH4) at room temperature to yield the racemic bis-THF alcohol[4].

• Enzymatic Kinetic Resolution:

  • Causality: The biological activity of Darunavir strictly requires the (3R,3aS,6aR) configuration to properly align the THF oxygens with Asp29/30[1].

  • Action: Treat the racemic alcohol with immobilized Lipase P30 or Novozym 435 in the presence of vinyl acetate. The enzyme selectively acetylates the undesired enantiomer.

• Self-Validation & Quality Control:

  • Separate the unreacted (3R,3aS,6aR)-alcohol from the acetylated byproduct via silica gel chromatography.

  • Validation: Confirm enantiomeric excess (ee > 99%) using chiral HPLC (e.g., Chiralcel OD-H column). A single peak validates the success of the enzymatic resolution.

Protocol B: Synthesis of 1'-Substituted C-Nucleosides for Antiviral Therapies

C-nucleosides replace the metabolically labile C-N bond with a robust C-C bond. This protocol details the coupling of a pre-formed THF lactone (D-ribonolactone) with a heteroaryl base, a standard approach for synthesizing broad-spectrum antivirals[2].

Step-by-Step Methodology:

• Hydroxyl Protection:

  • Protect the 2', 3', and 5' hydroxyl groups of D-ribonolactone using benzyl bromide (BnBr) and NaH in DMF.

  • Causality: Protection prevents the acidic hydroxyl protons from quenching the highly reactive organometallic reagents used in the next step.

• Nucleophilic Addition:

  • Cool a solution of the brominated heteroaryl base (e.g., a 7-deazapurine derivative) in anhydrous THF to -78°C.

  • Add n-butyllithium (n-BuLi) dropwise to facilitate halogen-metal exchange.

  • Slowly transfer this lithiated species to the protected lactone. Quench with aqueous NH4Cl to yield the hemiacetal.

• Anomeric Deoxygenation/Reduction:

  • Causality: The hemiacetal must be reduced to the ether to finalize the THF ring. Using a Lewis acid (BF3·OEt2) promotes the elimination of the anomeric hydroxyl, generating a transient oxocarbenium ion. Triethylsilane (Et3SiH) then delivers a hydride stereoselectively from the less sterically hindered alpha-face, yielding the desired beta-C-nucleoside[2].

  • Action: Dissolve the hemiacetal in CH2Cl2, cool to -78°C, add Et3SiH (3.0 eq), followed by BF3·OEt2 (3.0 eq). Stir for 2 hours and warm to room temperature.

• Self-Validation & Quality Control:

  • Validation: Purify via flash chromatography. To validate the critical beta-anomeric configuration, perform 2D NOESY NMR spectroscopy. A strong Nuclear Overhauser Effect (NOE) cross-peak between the 1'-proton and the 4'-proton confirms the desired beta-configuration. Absence of this cross-peak indicates a failed stereoselective reduction.

Figure 2: Synthetic workflow for 1'-substituted antiviral C-nucleosides.

References

• Resilience to Resistance of HIV-1 Protease Inhibitors: Profile of Darunavir. nih.gov.[Link]

• Darunavir, a Conceptually New HIV-1 Protease Inhibitor for the Treatment of Drug-resistant HIV. nih.gov.[Link]

• Studies of continuous-flow synthesis of nonpeptidal bis-tetrahydrofuran moiety of Darunavir. blucher.com.br.[Link]

• Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides. beilstein-journals.org.[Link]

• Synthesis and antiviral activity of a series of 1′-substituted 4-aza-7,9-dideazaadenosine C-nucleosides. nih.gov.[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Recent advances in synthetic approaches for medicinal chemistry of C-nucleosides [beilstein-journals.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. proceedings.blucher.com.br [proceedings.blucher.com.br]

Technical Notes & Optimization

"challenges in the purification of polar brominated compounds"

Welcome to the PolarBrom PurifyTech Support Center . As a Senior Application Scientist, I have designed this resource to address the unique chromatographic and chemical stability challenges associated with polar brominated compounds—ranging from brominated disinfection byproducts (Br-DBPs) to highly functionalized pharmaceutical intermediates.

Purifying these compounds requires navigating a delicate balance: their high polarity makes them difficult to retain on standard reversed-phase columns, while the lability of the carbon-bromine (C-Br) bond makes them highly susceptible to degradation (hydrodebromination) during the purification process.

Diagnostic Purification Workflow

Before adjusting your instrument parameters, consult the diagnostic workflow below to determine whether your primary challenge is a retention failure or an on-column degradation issue.

Caption: Diagnostic workflow for resolving retention and debromination issues in polar brominated compounds.

Troubleshooting Guides & FAQs

Q1: My polar brominated compounds (e.g., brominated aliphatic acids) elute in the void volume on a standard C18 column. How can I improve retention? A1: Highly polar brominated compounds exhibit poor retention on hydrophobic C18 stationary phases because they preferentially partition into the aqueous mobile phase[1].

• Causality & Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC) or an Amide-bonded stationary phase. In HILIC, a water-rich layer forms on the polar stationary phase surface; separation is achieved by the partitioning of polar solutes between this immobilized aqueous layer and the organic-rich mobile phase[2]. For example, utilizing an amide column with 0.1% NH₄OH in a water/acetonitrile gradient significantly improves the retention window for polar Br-DBPs[1].

Q2: I am observing unexpected peaks with a mass difference of -78 Da from my target brominated compound. What is happening? A2: A mass shift of -78 Da (loss of Br isotope at ~79 Da + gain of H at ~1 Da) indicates hydrodebromination occurring during your purification or sample preparation[3].

• Causality & Solution: The C-Br bond is labile and susceptible to reductive cleavage. This side reaction is often catalyzed by trace metals (e.g., palladium from upstream cross-coupling reactions, or zero-valent iron from the HPLC system)[3][4], basic pH conditions, or photolytic degradation[5]. To mitigate this, lower the column temperature to disfavor the higher-activation-energy debromination pathway, avoid strong bases, and switch to metal-free (PEEK) fluidics[3].

Q3: How can I selectively identify and fractionate brominated compounds from a complex matrix when they co-elute with non-halogenated impurities? A3: Rely on mass spectrometry-directed purification leveraging the unique isotopic signature of bromine.

• Causality & Solution: Bromine naturally occurs as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio. This creates a distinct doublet molecular ion cluster (M and M+2) of equal intensity. By using Precursor Ion Scanning (PIS) on a triple quadrupole MS, or by coupling Liquid Chromatography with High-Resolution MS (LC-HRMS), you can selectively trigger fraction collection only when this specific isotope pattern is detected, entirely ignoring co-eluting non-brominated matrix noise[6][7].

Experimental Protocols

Protocol 1: HILIC-MS-Directed Purification of Highly Polar Brominated Aliphatics

This protocol utilizes HILIC to retain hydrophilic compounds while employing MS-isotope tracking as a self-validating collection mechanism.

• Step 1: Stationary & Mobile Phase Setup. Install an Amide-bonded HILIC column. Prepare Mobile Phase A (100% Acetonitrile) and Mobile Phase B (Water with 0.1% NH₄OH). Causality: The weak base improves peak shape for acidic polar brominated compounds while avoiding strong alkaline conditions that trigger debromination[1].

• Step 2: Sample Dilution. Dilute the sample in >70% acetonitrile. Causality: Injecting highly aqueous samples into a HILIC system disrupts the immobilized water layer on the stationary phase, leading to peak distortion and immediate breakthrough[2].

• Step 3: Gradient Elution & Isotope-Triggered Collection. Run a gradient from 95% A to 60% A over 15 minutes. Configure the MS fraction collector to trigger exclusively on the exact mass of the target compound AND the presence of the M and M+2 isotopic doublet. Causality: This self-validating step ensures that only the intact brominated compound is collected[6].

• Step 4: Post-Purification Validation. Re-inject an aliquot of the collected fraction using UPLC coupled with ESI-triple quadrupole MS to confirm the retention time and the strict absence of the -78 Da debromination byproduct[8].

Protocol 2: Mitigation of Hydrodebromination during Preparative HPLC

This protocol establishes a highly controlled environment to prevent C-Br bond cleavage during scale-up purification.

• Step 1: Hardware Passivation. Replace stainless steel tubing, frits, and injection needles with PEEK (Polyether ether ketone) components. Causality: Transition metals and zero-valent iron can rapidly catalyze the debromination of brominated compounds[4]. Removing metal from the flow path prevents this catalytic degradation.

• Step 2: pH Optimization. Acidify the mobile phase with 0.1% Formic Acid instead of using basic modifiers. Causality: Basic conditions can promote intermediate stability that leads to the replacement of bromine with hydrogen[3].

• Step 3: Temperature Control. Set the column compartment to 20°C or lower. Causality: Debromination pathways typically have a higher activation energy than standard chromatographic partitioning. Lowering the temperature selectively disfavors the degradation side-reaction[3].

• Step 4: Photolytic Protection. Wrap the fraction collection vessels in amber foil. Causality: Many brominated compounds are highly prone to photolytic debromination under ambient laboratory light[5].

Quantitative Data Tables

Table 1: Stationary Phase Selection for Polar Brominated Compounds

Column Chemistry	Retention Mechanism	Suitability for Polar Br-Compounds	Key Advantage
Reversed-Phase C18	Hydrophobic interaction	Poor (elutes in void volume)	Good only for non-polar brominated aromatics.
Amide (HILIC)	Aqueous layer partitioning & H-bonding	Excellent	Superior retention for brominated aliphatic acids[1].
Zwitterionic (HILIC)	Electrostatic & partitioning	Very Good	Handles diverse polarities and ionizable Br-DBPs.
Mixed-Mode (WAX/RP)	Anion exchange + hydrophobic	Excellent for acidic Br-compounds	Resolves co-eluting polar acidic impurities.

Table 2: Mobile Phase Modifier Effects on C-Br Stability

Modifier / Condition	Effect on C-Br Bond	Mechanistic Causality	Recommendation
Strong Base (e.g., NaOH)	High risk of debromination	Promotes base-catalyzed reductive cleavage[3].	Avoid entirely.
Weak Base (0.1% NH₄OH)	Moderate stability	Balances peak shape for acids with acceptable stability[1].	Use with caution; monitor via MS.
Acidic (0.1% Formic Acid)	High stability	Disfavors hydride-transfer and reductive pathways.	Preferred for preparative LC.
Elevated Temp (>40°C)	High risk of debromination	Overcomes activation energy barrier for C-Br cleavage[3].	Keep column at ≤20°C.

References

• Recent advances in nonpolar and polar organic monoliths for HPLC and CEC - National Institutes of Health (PMC). 2

• Formation and Decomposition of New and Unknown Polar Brominated Disinfection Byproducts during Chlorination - Environmental Science & Technology (ACS Publications). 6

• Monthly variations of unregulated brominated disinfection by-products in chlorinated water are correlated with total bromine - National Institutes of Health (PMC). 1

• Liquid Chromatography with Dual Mass Spectrometry Detection: An Approach to the Determination of Br-Containing Disinfection By-Products in Drinking Water - National Institutes of Health (PMC). 7

• Formation of Brominated Disinfection Byproducts during Chloramination of Drinking Water: New Polar Species and Overall Kinetics - Environmental Science & Technology (ACS Publications).8

• Avoiding debromination in "N-(3-bromophenyl)furan-2-carboxamide" reactions - Benchchem.3

• Rapid and Extensive Debromination of Decabromodiphenyl Ether by Smectite Clay-Templated Subnanoscale Zero-Valent Iron - Environmental Science & Technology (ACS Publications). 4

• CN117776859B - Preparation, separation and purification method of decabromodiphenyl ethane debromination product - Google Patents. 5

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CN117776859B - Preparation, separation and purification method of decabromodiphenyl ethane debromination product - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing the Synthesis of 3-Bromo-4-hydroxytetrahydrofuran

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter yield bottlenecks during the synthesis of trans-3-bromo-4-hydroxytetrahydrofuran (also known as 4-bromooxolan-3-ol).

While the bromohydrination of 2,5-dihydrofuran appears to be a rudimentary electrophilic addition on paper, the nuanced realities of biphasic kinetics, reagent autoxidation, and pH-sensitive intermediates frequently lead to catastrophic yield losses. This guide provides a self-validating mechanistic workflow, a field-tested protocol, and a targeted troubleshooting Q&A to help you achieve >80% isolated yields.

Mechanistic Causality & Workflow

The synthesis relies on the bromohydrination of 2,5-dihydrofuran using N-bromosuccinimide (NBS) and water. The reaction proceeds via an electrophilic addition mechanism[1]. NBS acts as the electrophilic bromine source, reacting with the alkene to form a highly reactive cyclic bromonium ion intermediate. Subsequent nucleophilic attack by water occurs strictly via anti-addition, ensuring the exclusive formation of the trans-isomer.

However, the causality of yield loss usually lies in the workup. The target molecule contains a nucleophilic hydroxyl group positioned antiperiplanar to a bromide leaving group. If exposed to basic conditions, it rapidly undergoes an intramolecular SN​2 displacement to form 3,4-epoxytetrahydrofuran, permanently destroying your yield.

Figure 1: Mechanistic pathway of 2,5-dihydrofuran bromohydrination and epoxide side-reaction.

Validated Step-by-Step Protocol

This protocol is engineered as a self-validating system: by strictly controlling the pH during extraction, you inherently validate the stability of the bromohydrin. This methodology is adapted from optimized pharmaceutical patent literature[2].

Reagents Required:

• 2,5-dihydrofuran: 3.0 g (43.0 mmol, 1.0 eq.)

• N-Bromosuccinimide (NBS): 11.4 g (64.2 mmol, 1.5 eq.) - Must be freshly recrystallized

• Deionized Water: 100 mL

Step-by-Step Methodology:

• Preparation: Equip a 250 mL round-bottom flask with a magnetic stir bar. Add the recrystallized NBS and deionized water to form a suspension. Shield the flask from direct light using aluminum foil to prevent radical pathways.

• Cooling: Submerge the flask in an ice-water bath and allow the suspension to equilibrate to 0 °C.

• Addition: Slowly add the 2,5-dihydrofuran dropwise over 10 minutes. The slow addition manages the mild exotherm and prevents localized depletion of water, which could favor dibromide formation.

• Reaction: Remove the ice bath. Allow the mixture to warm to room temperature (20–25 °C) and stir vigorously (>800 rpm) for 4 hours. High shear is required to overcome the biphasic mass-transfer limitations.

• Extraction: Dilute the reaction mixture with Ethyl Acetate (EtOAc, 50 mL). Separate the layers and extract the aqueous phase with additional EtOAc (2 x 25 mL).

• Washing (Critical Step): Wash the combined organic layers with saturated aqueous NaCl (brine, 30 mL). Crucial Causality: Do not use basic washes (e.g., NaHCO3​ ) to remove succinimide. Succinimide is highly water-soluble and is sufficiently removed by the aqueous phase. Basic washes will trigger quantitative conversion to the epoxide.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure using a water bath kept strictly below 30 °C to prevent thermal degradation.

Troubleshooting & FAQs

Figure 2: Troubleshooting logic tree for identifying and resolving yield-limiting factors.

Q: My isolated yield is below 40%, and my crude 1H NMR shows a significant byproduct lacking the hydroxyl proton. What is happening? A: You are observing the formation of 3,4-epoxytetrahydrofuran. Because the hydroxyl group and the bromide are anti to one another, the molecule is perfectly primed for an intramolecular Williamson-type ether synthesis. If your workup includes a basic wash (like saturated NaHCO3​ ) to neutralize the reaction or remove succinimide, the alkoxide forms and rapidly displaces the bromide. Solution: Omit all basic washes. Wash the organic layer only with neutral brine.

Q: I am detecting 3,4-dibromotetrahydrofuran in my GC-MS. How do I suppress this? A: Dibromide formation is a classic symptom of degraded NBS. Over time, NBS undergoes autoxidation and hydrolysis, generating molecular bromine ( Br2​ ). The alkene will readily react with Br2​ to form the dibromide instead of the bromohydrin. Solution: Always recrystallize your NBS from boiling water (cooled rapidly to 0 °C) prior to use. Additionally, ensure the reaction flask is protected from light to prevent radical bromination pathways.

Q: The reaction stalls at 60% conversion despite using an excess of NBS. Should I heat the reaction? A: Do not heat the reaction above room temperature. Heating promotes the thermal decomposition of NBS and increases side reactions. The stalling is typically a mass-transfer limitation, as 2,5-dihydrofuran has limited solubility in pure water. Solution: Introduce a water-miscible organic co-solvent, such as THF (up to 30% v/v), to create a more homogeneous system, and ensure your stir rate is at least 800 rpm.

Quantitative Optimization Data

To further illustrate the causality of these experimental choices, below is a summary of quantitative data derived from varying reaction parameters. Use this matrix to benchmark your own crude profiles.

Reaction Condition	NBS Quality	Workup Method	Conversion (%)	Isolated Yield (%)	Primary Impurity Observed
H2​O , 0 °C to RT	As received (Aged)	Sat. NaHCO3​ wash	>95%	35%	3,4-epoxytetrahydrofuran
H2​O , 0 °C to RT	Recrystallized	Brine wash only	>95%	82%	None (Trace succinimide)
H2​O , 60 °C	Recrystallized	Brine wash only	100%	45%	3,4-dibromotetrahydrofuran
H2​O /THF (7:3), 0 °C	Recrystallized	Brine wash only	>98%	88%	None

References

• Google Patents. "WO2023278222A1 - Il4i1 inhibitors and methods of use." World Intellectual Property Organization.

Sources

• 1. 4-Bromooxolan-3-ol|High-Purity|For Research Use [benchchem.com]
• 2. WO2023278222A1 - Il4i1 inhibitors and methods of use - Google Patents [patents.google.com]

"mitigating rearrangement reactions in tetrahydrofuran synthesis"

Welcome to the Technical Support Center for Tetrahydrofuran (THF) Synthesis. This guide is designed for researchers, chemists, and process development professionals to troubleshoot and optimize the synthesis of THF, with a specific focus on mitigating the formation of rearrangement byproducts. The most common industrial route to THF is the acid-catalyzed cyclodehydration of 1,4-butanediol (BDO), a process that, while robust, is susceptible to side reactions that can significantly impact yield and purity.[1][2][3] This document provides in-depth, experience-driven advice in a direct question-and-answer format to address the specific challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism for the acid-catalyzed synthesis of THF from 1,4-butanediol?

A1: The reaction proceeds via an intramolecular SN2 mechanism. First, an acid catalyst protonates one of the hydroxyl (-OH) groups on the 1,4-butanediol molecule, forming a good leaving group (water). The other hydroxyl group on the same molecule then acts as a nucleophile, attacking the carbon atom bonded to the leaving group, which results in the formation of a five-membered ring and the expulsion of water.[2] The final step is the deprotonation of the cyclic oxonium ion to yield tetrahydrofuran and regenerate the acid catalyst.[2]

Q2: What are the most common byproducts I should be aware of, and why do they form?

A2: The primary byproducts are typically isomers and oligomers resulting from competing reaction pathways. The most common is 2,3-dihydrofuran , which arises from an E1 or E2 elimination reaction instead of the desired SN2 substitution. This is often favored by high temperatures and highly concentrated, strong acid catalysts. Other byproducts can include dimers and trimers of BDO, formed through intermolecular dehydration.[3]

Q3: Can I perform this reaction without a catalyst?

A3: While the cyclodehydration of BDO can occur in high-temperature liquid water (200-350°C) without an added catalyst, the reaction rates are significantly lower.[1][4] For practical laboratory and industrial synthesis, an acid catalyst is essential to achieve high conversion and yield under more moderate conditions.[1][5]

Troubleshooting Guide: Common Issues & Mitigation Protocols

This section addresses specific experimental problems. Each answer explains the underlying chemical principles and provides a detailed protocol for resolution.

Problem 1: Low THF Yield and High Formation of 2,3-Dihydrofuran

Q: My GC-MS analysis shows a low yield of THF and a significant peak corresponding to 2,3-dihydrofuran. What is causing this, and how can I fix it?

A: (Causality & Expertise): This issue is a classic case of the reaction kinetics favoring elimination over the desired intramolecular substitution (cyclization). High reaction temperatures and excessive acid strength or concentration create an environment where the carbocation intermediate (if the reaction proceeds via an E1 pathway) is more likely to lose a proton, forming a double bond, rather than undergo nucleophilic attack to form the THF ring.

The formation of THF is generally kinetically favored at lower temperatures, while the elimination reaction to form 2,3-dihydrofuran has a higher activation energy and becomes more prominent at elevated temperatures. Your goal is to find the "sweet spot" that allows for a reasonable reaction rate without pushing the equilibrium towards byproduct formation.

• Optimize Reaction Temperature:

  • Action: Reduce the reaction temperature. A typical range for BDO dehydration is 120-180°C, depending on the catalyst.[6] Start at the lower end of this range (e.g., 120-140°C) and monitor the reaction progress.

  • Rationale: Lowering the temperature will disproportionately slow the elimination reaction compared to the desired cyclization, thus increasing the selectivity for THF.

• Re-evaluate Your Catalyst Choice:

  • Action: If you are using a strong mineral acid like sulfuric acid, consider switching to a solid acid catalyst. Excellent alternatives include acidic ion-exchange resins (e.g., Amberlyst-15), zeolites (e.g., H-ZSM-5), or supported heteropolyacids.[7][8][9][10] These catalysts provide acidic sites while minimizing some of the side reactions associated with homogeneous acids.[7][8][10]

  • Rationale: Solid acid catalysts can offer better selectivity and are easily separated from the reaction mixture. Their defined pore structure can also create a shape-selective environment that favors the formation of the compact THF molecule over other products.

• Control Catalyst Loading:

  • Action: If using a homogeneous acid, reduce its concentration. Instead of a single charge, add the acid catalyst gradually over a period of time to keep the instantaneous concentration of strong acid low.

  • Rationale: A high concentration of H+ ions can accelerate undesirable side reactions. A controlled addition maintains a sufficient catalytic rate for THF formation while suppressing the pathways that lead to byproducts.

Caption: Competing pathways in BDO dehydration.

Problem 2: Catalyst Deactivation and Inconsistent Reaction Rates

Q: I'm using a solid acid catalyst, but its activity seems to decrease with each run. How can I prevent this and ensure consistent performance?

A: (Causality & Expertise): Solid acid catalyst deactivation in this process is typically caused by two main factors: coking and leaching . Coking occurs when polymeric byproducts (humins) form and deposit on the catalyst's active sites, physically blocking them.[6][11] Leaching happens when the active catalytic species (e.g., the acid molecules) are slowly dissolved into the reaction medium, leading to a permanent loss of activity.[6]

• Implement a Catalyst Regeneration Step:

  • Action: After each reaction cycle, filter the catalyst and wash it with a suitable solvent (e.g., acetone or methanol) to remove adsorbed organic species. Then, perform a calcination step. Heat the catalyst in a furnace under a flow of air at a temperature sufficient to burn off the coke deposits (typically 400-550°C, but consult the manufacturer's specifications for your specific catalyst).

  • Rationale: Washing removes loosely bound molecules, while calcination provides the energy to oxidatively remove strongly adsorbed coke, thereby exposing the active sites again.

• Optimize Reaction Conditions to Minimize Coking:

  • Action: As with Problem 1, lower the reaction temperature. Coking reactions are often more sensitive to temperature increases than the main THF synthesis reaction.

  • Rationale: Operating at the lowest feasible temperature that still provides a good reaction rate will significantly extend the life of your catalyst.

• Choose a More Stable Catalyst:

  • Action: If leaching is suspected, consider catalysts where the active sites are more strongly bound to the support. For example, zeolites, where the acidity is integral to the aluminosilicate framework, are generally more resistant to leaching than some supported acids.[10] Zirconium-based solid acids have also shown high stability and activity.[5][12][13]

  • Rationale: Investing in a more robust catalyst can lead to better long-term performance and reproducibility, reducing the need for frequent regeneration or replacement.

The choice of catalyst has a profound impact on reaction efficiency. The table below summarizes reported yields for various catalysts under optimized conditions.

Catalyst Type	Temperature (°C)	Conversion (%)	THF Yield (%)	Reference
Sulfuric Acid (aq.)	100	>99	~99	[2]
ZrO₂-Al₂O₃ (aqueous feed)	220	98.3	97.1	[14]
H₆P₂W₁₈O₆₂/Diatomite	180	>97	97.1	[2][6]
Zirconium Sulfate	200	>99	99.5	[2][5]
H-ZSM-5 Zeolite	150-180	~100	~100	[9][10]

Problem 3: Difficulty in Product Purification / Presence of Water

Q: My final THF product is difficult to purify and contains significant amounts of water. What's the best approach to purification?

A: (Causality & Expertise): Water is a direct byproduct of the dehydration reaction (one mole of water is produced for every mole of THF). THF is also fully miscible with water, forming an azeotrope, which makes simple distillation an ineffective method for complete separation. Therefore, a multi-step purification process is required.

• Initial Distillation:

  • Action: Perform a simple distillation of the crude reaction mixture. This will remove the bulk of the unreacted BDO (boiling point ~230°C) and the catalyst (if solid). THF and water will co-distill.

  • Rationale: This step serves as a primary clean-up, separating the volatile product from high-boiling starting materials and non-volatile catalyst residues.

• Drying with a Desiccant:

  • Action: Treat the THF/water distillate with a suitable drying agent. For removing large amounts of water, initial drying with anhydrous potassium carbonate (K₂CO₃) or sodium sulfate (Na₂SO₄) is effective. For final drying to achieve very low water content, more reactive agents like sodium wire with benzophenone indicator or calcium hydride (CaH₂) are used, followed by a final distillation.

  • Rationale: The desiccant physically or chemically binds with the water, removing it from the organic solvent. A two-stage approach is often safest and most efficient.

• Final Fractional Distillation:

  • Action: After drying, perform a careful fractional distillation. Collect the fraction boiling at 66°C (the boiling point of pure THF).

  • Rationale: Once the water has been removed, a final distillation will separate the pure THF from the spent desiccant and any other remaining impurities.

Caption: Purification workflow for THF synthesis.

References

• Hunter, S. E., et al. (2006). Kinetics and mechanism of tetrahydrofuran synthesis via 1,4-butanediol dehydration in high-temperature water. The Journal of Organic Chemistry. Available at: [Link]

• Takagaki, A., et al. (2015). Kinetic analysis of aqueous-phase cyclodehydration of 1,4-butanediol and erythritol over a layered niobium molybdate solid acid. Catalysis Science & Technology. Available at: [Link]

• Hunter, S. E., et al. (2006). Kinetics and Mechanism of Tetrahydrofuran Synthesis via 1,4-Butanediol Dehydration in High-Temperature Water. The Journal of Organic Chemistry. Available at: [Link]

• Takagaki, A., et al. (2015). Kinetic analysis of aqueous-phase cyclodehydration of 1,4-butanediol and erythritol over a layered niobium molybdate solid acid. Catalysis Science & Technology. Available at: [Link]

• ResearchGate. (n.d.). Cyclodehydration of 1,4-butanediol to tetrahydrofuran catalyzed by supported silicotungstic acid. Available at: [Link]

• Yang, G., et al. (2013). Research on Additives Assisted Catalytic Cyclo-Dehydration of 1, 4-Butanediol to Tetrahydrofuran in Near-Critical Water. Advanced Materials Research. Available at: [Link]

• Wali, A., et al. (1994). Production of tetrahydrofuran from 1,4-butanediol. Patent 1939190. Available at: [Link]

• Chen, L., et al. (2019). Cyclodehydration of 1,4-butanediol over Zr-Al Catalysts: Effect of Reaction Medium. MDPI. Available at: [Link]

• Lim, H., et al. (2008). Production of tetrahydrofuran from 1,4-butanediol. Google Patents.

• Chen, L., et al. (2019). Cyclodehydration of 1,4-butanediol over Zr-Al Catalysts: Effect of Reaction Medium. PMC. Available at: [Link]

• Lin, C-H., et al. (2021). Methods for producing tetrahydrofuran. Google Patents.

• Liu, Y., et al. (2013). Dehydration of 1,4-Butanediol to Tetrahydrofuran Catalyzed by H₆P₂W₁₈O₆₂/Diatomite. Chinese Journal of Organic Chemistry. Available at: [Link]

• Kazemimanesh, M., et al. (2007). Evaluation of Zeolites in Production of Tetrahydrofuran from 1,4-Butanediol: Performance Tests and Kinetic Investigations. Industrial & Engineering Chemistry Research. Available at: [Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US11149015B2 - Methods for producing tetrahydrofuran - Google Patents [patents.google.com]
• 4. Kinetics and mechanism of tetrahydrofuran synthesis via 1,4-butanediol dehydration in high-temperature water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. US20080161585A1 - Production of tetrahydrofuran from 1,4-butanediol - Google Patents [patents.google.com]
• 6. sioc-journal.cn [sioc-journal.cn]
• 7. Kinetic analysis of aqueous-phase cyclodehydration of 1,4-butanediol and erythritol over a layered niobium molybdate solid acid - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 8. Kinetic analysis of aqueous-phase cyclodehydration of 1,4-butanediol and erythritol over a layered niobium molybdate solid acid - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Troubleshooting Dehydrobromination Side Reactions in Base-Catalyzed Furan Synthesis

Welcome to the Technical Support Center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals who are utilizing base-catalyzed methods for furan synthesis, such as the Feist-Bénary reaction, and are encountering challenges with dehydrobromination side reactions. Our goal is to provide you with the in-depth technical insights and actionable protocols necessary to diagnose, troubleshoot, and overcome these common hurdles, thereby improving the yield and purity of your target furan derivatives.

Section 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments. The question-and-answer format is designed to help you quickly identify your problem and implement a robust solution.

Question 1: My furan synthesis yield is significantly low, and I've isolated an α,β-unsaturated ketone. What is happening and how can I fix it?

Answer: This is a classic sign that a competing dehydrobromination (elimination) reaction is outcompeting your desired furan synthesis pathway. In a typical base-catalyzed furan synthesis involving an α-haloketone and a β-dicarbonyl compound (the Feist-Bénary synthesis), the base is intended to deprotonate the β-dicarbonyl, creating a nucleophilic enolate.[1][2][3] This enolate should then attack the α-haloketone via an SN2 reaction.

However, the base can also abstract a proton from the α'-position of the α-haloketone, initiating an E2 or E1cb elimination pathway. This results in the formation of an α,β-unsaturated ketone byproduct and bromide salt, consuming your starting material and reducing the yield of the desired furan.

Causality and Troubleshooting Steps:

• Base Selection is Critical: The choice of base is the most common cause of this issue. A base that is too strong or sterically hindered will preferentially act as a base for elimination rather than solely promoting the formation of the required enolate.[1][4]

  • Troubleshooting: Switch to a milder, non-nucleophilic organic base. Pyridine or triethylamine are often preferred as they are generally not strong enough to cause significant dehydrobromination but are sufficient to promote enolate formation.[1] If your substrate requires a stronger base, consider using an inorganic carbonate like cesium carbonate (Cs₂CO₃) or potassium carbonate (K₂CO₃), which can be effective while minimizing elimination.[5]

• Elevated Temperature: Higher reaction temperatures often favor elimination over substitution.[4]

  • Troubleshooting: Attempt the reaction at a lower temperature. While this may increase the reaction time, it can significantly suppress the dehydrobromination side reaction. If you are running the reaction at reflux, try reducing the temperature to 50-60 °C and monitor the progress by Thin-Layer Chromatography (TLC).

• Substrate Structure: The structure of your α-haloketone can predispose it to elimination. Steric hindrance near the carbon bearing the halogen can physically block the incoming nucleophile, making proton abstraction by the base a more favorable pathway.

  • Troubleshooting: While you often cannot change your substrate, understanding its properties is key. For sterically hindered α-haloketones, using a less bulky base and lower temperatures is even more critical.

Question 2: My reaction is proceeding very slowly or not at all, even after switching to a milder base. What should I do?

Answer: This indicates that the reaction conditions are not sufficient to generate the nucleophilic enolate from your β-dicarbonyl compound at an adequate rate.

Causality and Troubleshooting Steps:

• Insufficient Base Strength: While avoiding strong bases is key to preventing dehydrobromination, the chosen base must still be strong enough to deprotonate the β-dicarbonyl starting material.[4] The pKa of your β-dicarbonyl will dictate the required base strength.

  • Troubleshooting: If pyridine (pKa of conjugate acid ≈ 5.2) or triethylamine (pKa of conjugate acid ≈ 10.8) are ineffective, consider a moderately stronger base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene). Alternatively, using an alkali metal carbonate like K₂CO₃ or Cs₂CO₃ in a polar aprotic solvent like DMF can enhance reactivity without drastically increasing elimination.[5]

• Solvent Effects: The solvent plays a crucial role in solubilizing reactants and influencing reaction kinetics.

  • Troubleshooting: Ensure your reactants are fully soluble in the chosen solvent. If using a mild base like triethylamine, a polar solvent like ethanol or DMF is often required. For carbonate bases, DMF or acetonitrile are common choices.

Question 3: How can I analytically confirm that dehydrobromination is my primary side reaction?

Answer: Identifying the structure of your main byproduct is essential for confident troubleshooting.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Isolate the primary byproduct using column chromatography. In the ¹H NMR spectrum, the α,β-unsaturated ketone formed from dehydrobromination will show characteristic signals for vinylic protons (typically in the 6-8 ppm region) with distinct coupling constants.

• Mass Spectrometry (MS): Use GC-MS or LC-MS to determine the molecular weight of the byproduct. The mass should correspond to your α-haloketone minus the mass of HBr (or HCl).

• Infrared (IR) Spectroscopy: The byproduct will show a characteristic C=O stretch for a conjugated ketone (typically shifted to a lower wavenumber, ~1650-1685 cm⁻¹) and a C=C stretch (~1620-1640 cm⁻¹).

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the detailed mechanism of the dehydrobromination side reaction?

Answer: The dehydrobromination of an α-haloketone in the presence of a base typically proceeds via an E2 (bimolecular elimination) or E1cb (unimolecular elimination from conjugate base) mechanism. The presence of the electron-withdrawing carbonyl group increases the acidity of the α'-protons, making them susceptible to abstraction by a base. In the E2 pathway, the base removes a proton from the α'-carbon at the same time the C-Br bond breaks and the C=C double bond forms. This is a concerted process favored by strong, sterically hindered bases.

Q2: How does the choice of the halogen (Cl, Br, I) in the α-haloketone affect the side reaction?

Answer: The reactivity of the halide in the desired SN2 reaction generally follows the order I > Br > Cl, as iodide is the best leaving group.[1] Conversely, this same trend can also facilitate the elimination reaction. However, because C-Br and C-I bonds are weaker and longer than C-Cl bonds, they are more amenable to the SN2 displacement. The key is not just the leaving group ability but the balance between the SN2 and elimination rates. For many applications, α-bromoketones offer a good balance of reactivity for the SN2 step without being excessively prone to spontaneous elimination.

Q3: Can microwave-assisted synthesis help in minimizing these side reactions?

Answer: Yes, microwave irradiation can be a powerful tool. By providing rapid and uniform heating, microwave-assisted synthesis can significantly reduce reaction times.[6] This rapid heating to the target temperature can sometimes allow the desired cyclization to complete before significant degradation or side reactions like dehydrobromination occur. It often allows for the use of milder conditions, which also helps suppress unwanted pathways.

Table 1: Comparison of Common Bases for Furan Synthesis

Base	Type	Typical Conditions	Dehydrobromination Risk	Comments
Pyridine	Mild Organic	Reflux in Ethanol	Low	Often a good first choice for sensitive substrates.[1]
Triethylamine (TEA)	Mild Organic	Reflux in Ethanol/DMF	Low to Moderate	Stronger than pyridine; effective for less acidic dicarbonyls.
Sodium Ethoxide (NaOEt)	Strong Alkoxide	Ethanol, 0 °C to RT	High	Prone to causing elimination and ester hydrolysis.[1]
Potassium Carbonate (K₂CO₃)	Inorganic	DMF or Acetone, Heat	Moderate	A good, inexpensive option that often balances reactivity and side reactions.
Cesium Carbonate (Cs₂CO₃)	Inorganic	DMF or Acetonitrile, RT to Heat	Moderate	More soluble and often more effective than K₂CO₃ under milder conditions.[5]
DBU	Non-nucleophilic Organic	Acetonitrile, RT	Moderate to High	Strong, non-nucleophilic base; use with caution at low temperatures.

Section 3: Experimental Protocols

Protocol 1: Optimized Feist-Bénary Synthesis to Minimize Dehydrobromination

This protocol uses a mild inorganic base and controlled temperature to favor the desired cyclization pathway.

Materials:

• α-Bromoketone (1.0 eq)

• β-Dicarbonyl compound (e.g., ethyl acetoacetate) (1.1 eq)

• Cesium Carbonate (Cs₂CO₃) (1.5 eq)

• Acetonitrile (CH₃CN), anhydrous

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the β-dicarbonyl compound (1.1 eq) and anhydrous acetonitrile.

• Add finely ground cesium carbonate (1.5 eq) to the mixture. Stir vigorously for 15 minutes at room temperature.

• Add the α-bromoketone (1.0 eq) dissolved in a minimal amount of anhydrous acetonitrile dropwise to the stirring suspension.

• Heat the reaction mixture to 50 °C and monitor its progress every 30 minutes using TLC (e.g., with a 4:1 Hexane:Ethyl Acetate mobile phase).

• Upon consumption of the α-bromoketone (typically 2-4 hours), cool the reaction to room temperature.

• Filter the mixture through a pad of celite to remove the inorganic salts, washing the pad with ethyl acetate.

• Combine the filtrates and concentrate under reduced pressure using a rotary evaporator.

• Purify the resulting crude oil via column chromatography on silica gel to afford the pure furan derivative.

Rationale for Choices:

• Cesium Carbonate: Provides sufficient basicity to form the enolate without being aggressive enough to promote widespread dehydrobromination.[5]

• Acetonitrile: A polar aprotic solvent that facilitates the SN2 reaction.

• 50 °C: A moderate temperature that balances reaction rate with the suppression of the elimination side pathway.

Section 4: Mechanistic Visualization

The following diagram illustrates the desired reaction for furan synthesis competing with the dehydrobromination side reaction.

Caption: Competing pathways in base-catalyzed furan synthesis.

References

• Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline. [Link]

• Reaction starting from α‐haloketones and β‐dicarbonyl compounds. ResearchGate. [Link]

• Novel Catalytic Strategies for the Synthesis of Furans and Their Derivatives. MDPI. [Link]

• Furan synthesis. Organic Chemistry Portal. [Link]

• Paal–Knorr synthesis. Wikipedia. [Link]

• Paal-Knorr Synthesis of Furans, Pyrroles, and Thiophenes. jOeCHEM. [Link]

• Paal-Knorr Furan Synthesis. University of Liverpool. [Link]

• Paal-Knorr Furan Synthesis. Organic Chemistry Portal. [Link]

• Feist–Benary synthesis of Furan: From 1,3-dicarbonyl compounds and alpha-halo ketone in basic medium. YouTube. [Link]

• Protection Strategies for the Conversion of Biobased Furanics to Chemical Building Blocks. ACS Publications. [Link]

• 1,2-Halogen Migration in Haloallenyl Ketones: Regiodivergent Synthesis of Halofurans. PMC. [Link]

• Solved 2-2 -1-Synthesis of furans from 1,4-dicarbonyl. Chegg. [Link]

• Furfural: A Versatile Derivative of Furan for the Synthesis of Various Useful Chemicals. Lupine Publishers. [Link]

• Modular Synthesis of Furans with up to Four Different Substituents by a trans‐Carboboration Strategy. PMC. [Link]

• An Efficient Chemoselective Reduction of Furan Series Unsaturated Dinitriles. PMC. [Link]

• The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. PMC. [Link]

• Bro̷nsted Acid-Catalyzed Reduction of Furans. PMC. [Link]

• THE BASIC STRENGTH OF FURAN. PJSIR. [Link]

• A Novel Base-Promoted Cyclization: Synthesis of Substituted Benzo[b]furans. PMC. [Link]

• Synthetic Access to Aromatic α-Haloketones. PMC. [Link]

• Development of Sustainable Catalytic Pathways for Furan Derivatives. Frontiers. [Link]

• Synthesis of Furans. Scribd. [Link]

• Metal-catalyzed Furan Synthesis. A Review. Huddersfield Repository. [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Solvent Effects on the Regioselectivity of Epoxide Ring Opening

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in controlling the regioselectivity of epoxide ring-opening reactions. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying mechanistic reasoning to empower you to troubleshoot effectively and optimize your synthetic strategies.

Frequently Asked Questions (FAQs)

Q1: What are the fundamental mechanisms governing the regioselectivity of epoxide ring opening?

The regiochemical outcome of an epoxide ring-opening reaction is dictated by a mechanistic choice between an SN2 pathway and an SN1-like pathway . The dominant pathway is determined primarily by the reaction conditions—specifically, whether they are basic/neutral or acidic.[1][2]

• Under Basic or Neutral Conditions (SN2 Pathway): With strong, typically anionic nucleophiles (e.g., RO⁻, CN⁻, RNH₂), the reaction proceeds via a classic SN2 mechanism. The key factor governing selectivity is steric hindrance . The nucleophile will attack the less substituted carbon atom of the epoxide, as it is more accessible.[2][3] This results in what is often called the "anti-Markovnikov" or "normal" product.

• Under Acidic Conditions (SN1-like Pathway): In the presence of an acid, the epoxide oxygen is first protonated, turning it into a much better leaving group (a neutral alcohol).[1][2] This protonation weakens the C-O bonds. The bond to the more substituted carbon is weaker because that carbon can better stabilize the developing partial positive charge (δ+). The transition state has significant carbocation character. Consequently, the nucleophile preferentially attacks the more substituted carbon , which bears this partial positive charge.[2][4] This leads to the "Markovnikov" or "abnormal" product.

Q2: How does my choice of solvent directly influence which reaction mechanism (SN1 vs. SN2) is favored?

The solvent plays a critical, non-passive role in determining the reaction pathway by selectively stabilizing or destabilizing key species (the nucleophile, the transition state, and any intermediates). The primary distinction is between polar protic and polar aprotic solvents.[5][6]

• Polar Protic Solvents (e.g., water, methanol, ethanol): These solvents have O-H or N-H bonds and can form hydrogen bonds.

  • Favor SN1-like reactions: They excel at stabilizing the charge-separated, SN1-like transition state through hydrogen bonding and dipole-dipole interactions. This lowers the activation energy for the pathway involving carbocation character.[7]

  • Hinder SN2 reactions: They form a "solvent cage" around anionic nucleophiles through hydrogen bonding. This solvation shell stabilizes the nucleophile, making it less reactive and sterically encumbered, which slows down the SN2 attack.[3][5]

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetone, Acetonitrile): These solvents have dipoles but lack O-H or N-H bonds.

  • Favor SN2 reactions: They are poor at solvating anions (the nucleophile). While they can solvate the cation counter-ion, they leave the nucleophile "naked" and highly reactive.[3] This enhanced nucleophilicity is ideal for promoting the SN2 pathway.

  • Disfavor SN1-like reactions: They are less effective at stabilizing the developing carbocation character in an SN1-like transition state compared to protic solvents.

The interplay between reaction conditions and solvent choice is visualized below.

Caption: Logic flow for selecting solvents based on reaction conditions.

Troubleshooting Guide

Q3: My reaction is giving a mixture of regioisomers. How can I improve the selectivity?

This is a classic problem, often arising in "borderline" cases where the substrate has competing steric and electronic factors (e.g., styrene oxide) or when conditions are not decisively acidic or basic.[8] Here’s a systematic approach to troubleshooting:

• Re-evaluate Your Conditions:

  • To Favor SN2 (Attack at Less Hindered Site): Ensure your conditions are unambiguously basic. Use a strong, anionic nucleophile (e.g., use NaOMe in THF instead of MeOH with a catalytic base). Switch to a polar aprotic solvent like DMF or acetonitrile to maximize the reactivity of your nucleophile.

  • To Favor SN1 (Attack at More Hindered Site): Ensure your acid catalyst is strong enough and used in stoichiometric or near-stoichiometric amounts to ensure full protonation of the epoxide. Use a polar protic solvent like methanol or even a more polar, non-nucleophilic one like trifluoroethanol (TFE) to strongly stabilize the carbocationic transition state.

• Change the Lewis Acid Catalyst: If using a Lewis acid, its identity can dramatically alter selectivity. For instance, in the aminolysis of styrene oxide, switching from LiOTf (favors SN2) to AlI₃ can completely invert the selectivity to favor the SN1 product.

• Lower the Temperature: SN2 reactions, having a more ordered transition state, are often favored at lower temperatures. Running your reaction at 0 °C or -20 °C may improve selectivity for the less-hindered product.

Data Case Study: Solvent & Catalyst Effects on Styrene Oxide Aminolysis

The reaction of styrene oxide with an amine is a textbook example of a borderline case. The benzylic position is electronically favored for attack (SN1-like) due to resonance stabilization of a positive charge, but it is also more sterically hindered (favoring SN2 attack at the terminal carbon). As the data below shows, the environment can completely override the substrate's intrinsic bias.

Entry	Catalyst	Nucleophile	Solvent	Conversion (%)	SN2:SN1 Ratio
1	LiOTf	Cyclohexylamine	Toluene	90%	60:40
2	LiOTf	Cyclohexylamine	CHCl₃	31%	81:19
3	LiOTf	Cyclohexylamine	THF	57%	91:9
4	AlCl₃	Cyclohexylamine	Toluene	99%	46:54
5	AlI₃	Cyclohexylamine	Toluene	99%	13:87
6	Sn(OTf)₂	Aniline	CH₃CN	82%	0:100

Data synthesized from ChemRxiv, 2025, grmdr and Tetrahedron, 2008, 64, 11732-11737.[4]

Key Insights from Data:

• Ethereal Solvents Favor SN2: THF strongly favors the SN2 product (Entry 3).

• Halogenated Solvents: While promoting SN2 selectivity, they can lead to lower conversions (Entry 2).

• Catalyst is a Powerful Lever: For the same solvent (Toluene), switching the Lewis acid from LiOTf to AlI₃ inverts the selectivity from favoring SN2 to strongly favoring SN1 (Entries 1 vs. 5).

• Strong Lewis Acids with Weak Nucleophiles: A strong Lewis acid like Sn(OTf)₂ with a weak nucleophile like aniline can achieve near-perfect SN1 selectivity (Entry 6).[4]

Q4: My reaction is sluggish or gives no product. Could the solvent be the problem?

Absolutely. Aside from selectivity, the solvent is crucial for solubility and reactivity.

• Solubility Issues: If your nucleophile (especially ionic salts) or epoxide is not fully dissolved, the reaction will be slow or incomplete. For SN2 reactions requiring ionic nucleophiles like NaCN or NaN₃, a polar aprotic solvent like DMSO or DMF is necessary to dissolve the salt.[5] Nonpolar solvents like hexane or toluene will not work.

• Protic Solvent Deactivation: If you are trying to perform an SN2 reaction with a strong, basic nucleophile (e.g., an alkoxide or Grignard reagent) in a polar protic solvent (e.g., ethanol), two problems arise. First, the solvent will protonate and neutralize your strong nucleophile. Second, as mentioned before, it will solvate the nucleophile, reducing its reactivity.[6]

Experimental Protocols

Protocol: Test Reaction for Determining Solvent Effects on Regioselectivity

This protocol uses the reaction of styrene oxide with methanol under acidic and basic conditions as a model system to determine regioselectivity via ¹H NMR analysis.

Objective: To synthesize and quantify the ratio of 2-methoxy-2-phenylethan-1-ol (SN1 product ) and 2-methoxy-1-phenylethan-1-ol (SN2 product ).

Materials:

• Styrene oxide

• Methanol (anhydrous, as solvent and nucleophile)

• Sulfuric acid (concentrated, as acid catalyst)

• Sodium methoxide (solid or as a solution in methanol, as base)

• Diethyl ether (for extraction)

• Saturated aq. NaHCO₃ solution

• Saturated aq. NaCl solution (brine)

• Anhydrous MgSO₄

• CDCl₃ for NMR analysis

Workflow Diagram:

Caption: Experimental workflow for testing regioselectivity.

Procedure:

• Reaction Setup:

  • To two separate round-bottom flasks equipped with stir bars, add styrene oxide (1.0 eq).

  • Dissolve the epoxide in anhydrous methanol (approx. 0.2 M concentration).

• Running the Reactions:

  • Acid-Catalyzed (Flask A): Cool the flask to 0 °C in an ice bath. Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 1 mol%). Allow the reaction to warm to room temperature and stir.

  • Base-Promoted (Flask B): To the second flask, add sodium methoxide (1.1 eq). Stir at room temperature.

• Monitoring and Workup:

  • Monitor both reactions using Thin Layer Chromatography (TLC) until the starting epoxide spot is consumed.

  • Flask A: Quench by slowly adding saturated NaHCO₃ solution until bubbling ceases.

  • Flask B: Quench by adding water.

  • Transfer the contents of each flask to a separatory funnel and extract three times with diethyl ether.

  • Combine the organic layers for each reaction, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Analysis:

  • Dissolve the crude product from each reaction in CDCl₃.

  • Acquire a ¹H NMR spectrum.

  • Identify Diagnostic Peaks:

    • SN1 Product (attack at benzylic carbon): Look for the methoxy group (-OCH₃) signal and the proton on the carbon bearing the methoxy group (the -CH(Ph)OCH₃ proton).

    • SN2 Product (attack at terminal carbon): Look for the methoxy group (-OCH₃) signal and the protons on the carbon bearing the methoxy group (the -CH₂OCH₃ protons). These protons will be chemically distinct from those in the SN1 isomer.

  • Quantify: Carefully integrate the distinct diagnostic peaks for each isomer. The ratio of the integrals corresponds directly to the product ratio.

References

• Leveraging Environmental Control for Regiodivergent Epoxide Ring-Openings. ChemRxiv. [Link]

• Environmental control of Regiodiversity: Ring opening of epoxides. ACS Fall 2023. [Link]

• Solvent effect on regioselectivity of epoxide ring opening in styrene oxide by O- and N-nucleophiles in neutral and basic media. ResearchGate. [Link]

• Regioselectivity of Epoxide Ring-Openings via S>N>2 Reactions Under Basic and Acidic Conditions. Scholarly Publications. [Link]

• Sn(OTf)2 catalysed regioselective styrene oxide ring opening with aromatic amines. UCA. [Link]

• Leveraging Environmental Control for Regiodivergent Epoxide Ring-Openings. ChemRxiv. [Link]

• Opening of Epoxides. Chemistry LibreTexts. [Link]

• Epoxides Ring-Opening Reactions. Chemistry Steps. [Link]

• Unusual Regioselectivity in the Opening of Epoxides by Carboxylic Acid Enediolates. PMC. [Link]

• YCl 3 -Catalyzed Highly Selective Ring Opening of Epoxides by Amines at Room Temperature and under Solvent-Free Conditions. MDPI. [Link]

• Regioselective ring opening of epoxides with thiols in water. Arkivoc. [Link]

• Summary of Solvent Effects on Nucleophilic Substitution Reactions SN1. University of Wisconsin-Madison. [Link]

• Regioselective Epoxide Ring Opening for the Stereospecific Scale-Up Synthesis of BMS-960. ACS Publications. [Link]

• Regioselectivity of acid-catalyzed ring-opening of epoxides. Chemistry Stack Exchange. [Link]

• Theoretical Study on the Origin of Abnormal Regioselectivity in Ring-Opening Reaction of Hexafluoropropylene Oxide. MDPI. [Link]

• SN1 vs SN2. Chemistry LibreTexts. [Link]

• Regiodivergent Hydroborative Ring Opening of Epoxides via Selective C–O Bond Activation. ACS Publications. [Link]

• Exploring borderline SN1–SN2 mechanisms: the role of explicit solvation protocols in the DFT investigation of isopropyl chloride. PMC. [Link]

• The Role of Solvent in SN1, SN2, E1 and E2 Reactions. Chemistry Steps. [Link]

• SN2 Effect of Solvent. OpenOChem Learn. [Link]

• Optimisation of Epoxide Ring-Opening Reaction for the Synthesis of Bio-Polyol from Palm Oil Derivative Using Response Surface Methodology. MDPI. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Epoxides Ring-Opening Reactions - Chemistry Steps [chemistrysteps.com]
• 3. SN2 Effect of Solvent | OpenOChem Learn [learn.openochem.org]
• 4. bibrepo.uca.es [bibrepo.uca.es]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. The Role of Solvent in SN1, SN2, E1 and E2 Reactions - Chemistry Steps [chemistrysteps.com]
• 7. users.wfu.edu [users.wfu.edu]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Catalyst Deactivation in Palladium-Catalyzed Furan Synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in palladium-catalyzed furan synthesis. Catalyst deactivation is a critical challenge that can impede reaction efficiency, reproducibility, and scalability. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to diagnose, mitigate, and resolve common issues related to catalyst deactivation.

Section 1: Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format, providing causal explanations and actionable solutions.

Q1: My reaction yield is suddenly low, or the reaction has stopped completely. What's wrong?

A sudden drop in catalytic activity is a classic sign of deactivation. This can stem from several underlying causes, often acting in concert.

Potential Causes & Solutions:

Potential Cause	Diagnostic Check	Recommended Solution
Catalyst Agglomeration	Formation of a visible black precipitate (Palladium Black).[1]	Use more robust ligands (e.g., bulky phosphines, NHCs) to stabilize the Pd(0) state. Optimize the ligand-to-metal ratio.[1][2]
Oxidative Deactivation	Reaction was exposed to air; inconsistent results with non-degassed solvents.	The active Pd(0) species can be oxidized to inactive Pd(II).[1][3] Ensure all solvents and reagents are thoroughly degassed and the reaction is run under a strictly inert atmosphere (see Protocol 1).[3]
Catalyst Poisoning	Inconsistent results when using different batches of reagents or solvents.	Impurities are blocking the catalyst's active sites.[1][4] Purify all starting materials and solvents. Run a control experiment with high-purity reagents to confirm poisoning.[1]
Thermal Decomposition/Coking	Reactions run at high temperatures show faster deactivation, especially with complex substrates.	The substrate, product, or solvent may be decomposing on the catalyst surface.[5][6] Gradually lower the reaction temperature and monitor the reaction progress. Consider a more stable solvent.

Troubleshooting Workflow:

Caption: A logical diagram for troubleshooting low product yield.

Q2: I'm observing a black precipitate in my reaction. What is it and how do I prevent it?

This black precipitate is almost certainly "Palladium Black," which consists of aggregated, catalytically inactive palladium nanoparticles or bulk metal.[1] Its formation signifies that the active, soluble Pd(0) species have fallen out of the catalytic cycle.

Causality: The catalytically active species is typically a low-coordinate Pd(0) complex stabilized by ligands (e.g., Pd(0)L₂). If these ligands dissociate or degrade, the unstable "naked" Pd(0) atoms rapidly agglomerate.[2][7]

Prevention Strategies:

• Ligand Selection: Use ligands that form strong, stable bonds with the palladium center. Bulky, electron-rich phosphine ligands (e.g., Buchwald ligands) and N-heterocyclic carbenes (NHCs) are excellent at preventing the aggregation of Pd(0) species.[1]

• Maintain Ligand/Metal Ratio: An insufficient amount of ligand relative to the palladium precursor can lead to the formation of poorly stabilized palladium species that are prone to aggregation.[2] Ensure an adequate excess of ligand is present.

• Control Reaction Conditions: High temperatures and high reactant concentrations can accelerate the rate of both ligand dissociation and particle aggregation.[1] If possible, run the reaction at the lowest effective temperature.

• Minimize Oxygen: The presence of oxygen can sometimes facilitate the decomposition of Pd(0) complexes, leading to the formation of palladium black.[7]

Caption: Formation of Palladium Black via ligand dissociation.

Q3: My catalyst performance is inconsistent between batches of starting materials. What could be the cause?

This issue strongly points to catalyst poisoning . Poisons are chemical species that bind strongly to the palladium active sites, rendering them inactive.[4][8] Even trace amounts of impurities in your starting materials, reagents, or solvents can have a dramatic impact.

Common Poisons in Palladium Catalysis:

Poison Class	Examples	Common Sources
Sulfur Compounds	Thiols, sulfides, thiophenes	Impurities in reagents, sulfur-containing functional groups.[4][8]
Nitrogen Compounds	Nitrogen-containing heterocycles (e.g., pyridine), nitriles, nitro compounds	Additives, solvents, or impurities in starting materials.[4]
Halides	Excess iodide or bromide ions	Leftover from precursor synthesis, certain additives.[4][9]
Carbon Monoxide (CO)	Impurity in gas cylinders, byproduct of decarbonylation reactions (e.g., from furfural).[4][8]
Strongly Coordinating Substrates	Furfural	The starting material itself can adsorb strongly to the palladium surface, blocking active sites.[6]

Troubleshooting Protocol:

• Isolate the Source: Run the reaction with each of your new batches of reagents individually, keeping all other components from a trusted, high-purity source.

• Purify Reagents: If a particular reagent is suspect, purify it using standard laboratory techniques (e.g., distillation, recrystallization, or passing through a plug of activated carbon or alumina).

• Run a High-Purity Control: Conduct one reaction where all reagents and solvents are of the highest possible purity. If this reaction proceeds smoothly, it confirms that poisoning is the culprit.[1]

Q4: My catalyst deactivates rapidly when synthesizing highly substituted furans or using furfural as a starting material. Why?

This is often due to a deactivation mechanism known as coking or fouling .

Causality: At elevated temperatures, complex organic molecules—including the furan ring itself, starting materials like furfural, or reaction byproducts—can undergo decomposition or polymerization directly on the catalyst's surface.[5][6] This process deposits a layer of carbonaceous material ("coke") that physically blocks the active palladium sites. Furfural is known to cause rapid deactivation through strong adsorption and subsequent coking.[6]

Mitigation Strategies:

• Optimize Reaction Temperature: This is the most critical parameter. Lowering the temperature can significantly reduce the rate of coke formation. While this may slow the desired reaction, it often extends the catalyst lifetime for a net gain in overall yield.

• Modify the Catalyst Support: For heterogeneous catalysts, the support plays a crucial role. Modifying a support like γ-Al₂O₃ with potassium (K) can reduce surface acidity and has been shown to dramatically improve stability and reduce coking in the decarbonylation of furfural to furan.[5][10] Zirconia-supported Pd catalysts also show enhanced durability.[11]

• Introduce a Hydrogen Co-feed (for specific reactions): In processes like furfural decarbonylation, feeding a low concentration of hydrogen along with the substrate can help maintain the palladium in its active metallic state and prevent interactions with the furan ring that lead to irreversible deactivation.[11]

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of palladium catalyst deactivation?

There are four primary pathways by which a palladium catalyst can lose activity:

• Sintering (Aggregation): Individual palladium atoms or nanoparticles migrate and coalesce into larger, less active particles, culminating in the formation of bulk palladium black. This is driven by the reduction of surface free energy.[1]

• Poisoning: Impurities from the reaction medium chemically adsorb to the active sites, blocking access for the reactants. This can be reversible or irreversible.[4]

• Fouling (Coking): Carbonaceous deposits from the decomposition of organic species physically block the catalyst surface.[5][6]

• Oxidation: The active Pd(0) species is oxidized to a catalytically less active or inactive Pd(II) species, often by residual air or other oxidants in the reaction mixture.[1][12]

Caption: Primary mechanisms of palladium catalyst deactivation.

Q2: What is the role of ligands and supports in preventing catalyst deactivation?

Ligands (in homogeneous catalysis) are crucial for stability. They function by:

• Stabilizing Pd(0): They coordinate to the Pd(0) center, creating a sterically hindered and electronically stable complex that prevents individual atoms from aggregating into palladium black.[1]

• Tuning Reactivity: The electronic and steric properties of the ligand directly influence the catalyst's activity and selectivity, allowing for optimization that can sometimes avoid harsh conditions that lead to deactivation.[13][14]

Supports (in heterogeneous catalysis) enhance stability by:

• Dispersion: They provide a high surface area to physically separate palladium nanoparticles, preventing them from sintering together.[1]

• Metal-Support Interactions: The support can electronically influence the palladium, enhancing its stability. For instance, zirconia supports and potassium-modified alumina have been shown to stabilize Pd catalysts for furan synthesis from furfural.[5][10][11]

Q3: Can a deactivated palladium catalyst be regenerated?

Regeneration is sometimes possible but can be challenging and is not always successful. The feasibility depends heavily on the deactivation mechanism.

• For Fouling/Coking: A deactivated catalyst can sometimes be regenerated by carefully washing with solvents to remove adsorbed organic species.[3] One study reported using a mixture of oxalic acid and ethanol to regenerate a coked catalyst used in furan production.[6] Another method for a different system involved washing with chloroform and acetic acid.[3] However, severe coking may be irreversible.[5][10]

• For Oxidation: If the catalyst has been oxidized to Pd(II), a reduction step could theoretically regenerate the Pd(0) species. In some specific systems, treatment with a mild re-oxidant like benzoquinone has been shown to restore activity by converting inactive Pd(0) aggregates back to active, monomeric Pd(II) species that can re-enter the catalytic cycle.[15]

• For Sintering (Palladium Black): Once bulk palladium black has formed, it is very difficult to re-disperse it into catalytically active nanoparticles in situ. The most common approach is to recover the palladium metal and use it to synthesize a fresh batch of catalyst.

• For Poisoning: If the poison is reversibly bound, extensive washing may restore some activity. However, for strongly bound poisons like sulfur, the deactivation is often permanent and irreversible.[3]

Section 3: Experimental Protocols

Protocol 1: General Procedure for Inert Atmosphere Setup

This protocol minimizes catalyst deactivation due to oxidation by atmospheric oxygen.

• Glassware Preparation: Ensure all glassware (reaction flask, condenser, etc.) is oven-dried or flame-dried under vacuum and allowed to cool under a stream of inert gas (Argon or Nitrogen).

• Solvent Degassing: Degas the reaction solvent for at least 30 minutes prior to use. This can be achieved by sparging with an inert gas or through a series of freeze-pump-thaw cycles. A nitrogen subsurface sparge prior to catalyst introduction can be particularly effective.[16][17]

• Reaction Setup: Assemble the glassware under a positive pressure of inert gas. Add solid reagents, including the palladium catalyst and ligands, under a blanket of inert gas.

• Liquid Transfer: Add the degassed solvent and any liquid reagents via syringe or cannula.

• Execution: Maintain a positive pressure of inert gas throughout the reaction, typically using a balloon or a bubbler system.

Protocol 2: Catalyst Regeneration Attempt via Solvent Washing

This protocol is intended for catalysts suspected of deactivation by organic fouling or coking. Success is not guaranteed.

• Isolation: If the catalyst is heterogeneous (e.g., Pd on carbon), filter the cooled reaction mixture to recover the solid catalyst. If homogeneous, this protocol is not applicable.

• Initial Wash: Wash the recovered catalyst thoroughly on the filter with the solvent used for the reaction to remove residual products and starting materials.

• Aggressive Wash: Transfer the catalyst to a flask and suspend it in a more aggressive solvent system. Based on literature, a mixture of 10% oxalic acid in 95% ethanol has been used.[6] Alternatively, a mixture of chloroform and glacial acetic acid has also been reported.[3]

• Treatment: Stir or sonicate the suspension for several hours (e.g., 4-5 hours) at room temperature.[3][6]

• Final Wash & Dry: Filter the catalyst again, wash extensively with a clean, low-boiling-point solvent (like diethyl ether or hexane) to remove the treatment solvents.

• Drying: Dry the catalyst thoroughly under high vacuum.

• Testing: Test the activity of the regenerated catalyst on a small-scale reaction to evaluate its performance compared to a fresh catalyst.

Section 4: References

• Enhancing sustainable furan production from biomass: Influence of support cations on Pd-catalyzed furfural decarbonylation under industrially relevant conditions - Biofuel Research Journal. Available at:

• Development of a Zirconia-Supported Palladium Catalyst for Decarbonylation of Furfural into Furan. Available at:

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing). Available at:

• Technical Support Center: Large-Scale Synthesis of 2-(Furan-2-YL)phenol - Benchchem. Available at:

• Shape and ligand effect of palladium nanocrystals on furan hydrogenation - RSC Publishing. Available at:

• Catalyst poisoning - Wikipedia. Available at: [Link]

• Regeneration of Spent Catalysts for Furfural Decarbonylation - Semantic Scholar. Available at:

• Enhancing sustainable furan production from biomass: Influence of support cations on Pd-catalyzed furfural decarbonylation under industrially relevant conditions - ResearchGate. Available at: [Link]

• The selective hydrogenation of furfural over supported palladium nanoparticle catalysts prepared by sol-immobilisation: effect of catalyst support and reaction conditions - Catalysis Science & Technology (RSC Publishing). Available at: [Link]

• Optimization of Palladium-Catalyzed One-Pot Synthesis of Functionalized Furans for High-Yield Production: A Study of Catalytic and Reaction Parameters - MDPI. Available at: [Link]

• Carbon Laydown Associated with Furan Hydrogenation over Palladium/Zirconia | Industrial & Engineering Chemistry Research - ACS Publications. Available at: [Link]

• Homogeneous Palladium Catalyst Suppressing Pd Black Formation in Air Oxidation of Alcohols | Journal of the American Chemical Society. Available at: [Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395 - ACS Publications. Available at: [Link]

• Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395 | Request PDF - ResearchGate. Available at: [Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. Available at: [Link]

• Synthesis of Dibenzofurans via Palladium-Catalyzed Phenol-Directed C–H Activation/C–O Cyclization | Journal of the American Chemical Society. Available at: [Link]

• Regeneration of Spent Catalysts for Furfural Decarbonylation | Bitemirova - CCSE. Available at: [Link]

• Unified Approach to Furan Natural Products via Phosphine–Palladium Catalysis - PMC. Available at: [Link]

• Palladium-Catalyzed Multicomponent Synthesis of Fully Substituted Alkylidene Furanones | Organic Letters - ACS Publications. Available at: [Link]

• Ligand-Induced Activation of Single-Atom Palladium Heterogeneous Catalysts for Cross-Coupling Reactions - PMC. Available at: [Link]

• The role of the stabilizing/leaving group in palladium catalysed cross-coupling reactions. Available at: [Link]

• Palladium Complexes with Tetrahydropyrimidin-2-ylidene Ligands: Catalytic Activity for the Direct Arylation of Furan, Thiophene, and Thiazole Derivatives - Academia.edu. Available at: [Link]

• Furan synthesis - Organic Chemistry Portal. Available at: [Link]

• How to Prevent Catalyst Poisoning at the Industrial Scale. Available at: [Link]

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Technical Support Center: Managing Peroxide Formation in Tetrahydrofuran (THF)

Welcome to the Technical Support Center for solvent management. Tetrahydrofuran (THF) is a ubiquitous aprotic solvent in drug development and organometallic synthesis. However, its tendency to form explosive peroxides upon exposure to air presents a severe safety hazard and can critically impede sensitive reactions (such as quenching Grignard reagents) [1].

This guide provides researchers and safety professionals with field-proven, mechanistically grounded troubleshooting protocols for detecting, removing, and managing THF peroxides.

FAQ 1: The "Why" – How do peroxides form in THF, and why are they dangerous?

Q: Why does my THF form peroxides so rapidly compared to other solvents, and what is the exact mechanism?

A: THF forms peroxides through a free-radical chain reaction known as autoxidation [1]. The structure of THF makes it exceptionally susceptible to this process because it possesses four highly reactive α -hydrogens (hydrogens attached to the carbons directly adjacent to the ether oxygen) [1].

The mechanism proceeds in three phases:

• Initiation: Light, heat, or trace impurities generate a radical that abstracts an α -hydrogen from THF, forming a tetrahydrofuran-2-yl radical [2].

• Propagation: This carbon-centered radical reacts rapidly with dissolved molecular oxygen ( O2​ ) to form a peroxy radical ( ROO∙ ). This peroxy radical then abstracts an α -hydrogen from another THF molecule, generating 2-hydroperoxytetrahydrofuran and a new THF radical, thus propagating the chain [2].

• Accumulation: Over time, these hydroperoxides accumulate and can polymerize into highly shock-sensitive cyclic peroxides.

The Danger of Distillation: Peroxides are significantly less volatile than THF itself. When you evaporate or distill peroxidized THF, the solvent boils off, leaving behind a highly concentrated, shock-sensitive peroxide residue in the boiling flask. Distilling peroxidized THF to dryness has been the root cause of numerous catastrophic laboratory explosions [3]. Always leave at least 10% of the solvent volume in the flask [4].

Caption: The free-radical autoxidation chain mechanism of Tetrahydrofuran (THF) forming explosive hydroperoxides.

FAQ 2: The "How" – Detection and Quantification

Q: How can I reliably test my THF for peroxides, and how do I interpret the results?

A: While commercial peroxide test strips are convenient for routine checks, the Potassium Iodide (KI) test is the gold standard for laboratory validation.

The Causality of the KI Test: The KI assay relies on the oxidizing power of peroxides. In an acidic medium, hydroperoxides in the THF oxidize the colorless iodide ions ( I− ) into molecular iodine ( I2​ ) or triiodide ( I3−​ ) [5]. The formation of triiodide shifts the solution's color from clear to yellow, and eventually to deep brown at high peroxide concentrations [5].

Quantitative Action Thresholds

Data synthesized from American Chemical Society (ACS) and institutional EHS guidelines [3, 4].

Peroxide Concentration	Visual Indicator (KI Test)	Required Action / Protocol
< 20 ppm	Clear / Faint Yellow	Safe for general use. Safe to distill (do not distill to dryness).
20 - 100 ppm	Yellow	Unsafe for distillation. Must be chemically treated to remove peroxides prior to use.
> 100 ppm	Deep Brown / Precipitate	CRITICAL HAZARD. Do not move or open the bottle. Contact EHS immediately for bomb-squad disposal.

Protocol: Potassium Iodide (KI) Diagnostic Test

Self-Validating Step: Always run a negative control (fresh, peroxide-free solvent or DI water) alongside your sample to ensure the KI reagent has not auto-oxidized in storage.

• Reagent Preparation: Dissolve 100 mg of Potassium Iodide (KI) in 1 mL of glacial acetic acid. (The acidic environment is required to drive the oxidation reaction).

• Sample Addition: Add 1 mL of the suspect THF to the KI solution.

• Incubation & Observation: Shake gently and let stand in the dark for 1 minute.

• Interpretation: A rapid color change to yellow or brown indicates a positive result for peroxides.

FAQ 3: The "Fix" – Troubleshooting and Peroxide Removal

Q: My THF tested at 45 ppm for peroxides. I need anhydrous THF for a Grignard reaction today. How do I remove the peroxides safely?

A: For moderate peroxide contamination (20–100 ppm), you must actively remove the peroxides. The two most effective methods are Ferrous Sulfate Reduction (best for bulk solvent, but introduces water) and Activated Alumina Filtration (best for maintaining anhydrous conditions).

Method A: Activated Alumina Column (Recommended for Anhydrous Needs)

Passing THF through a column of basic activated alumina ( Al2​O3​ ) physically traps and decomposes the hydroperoxides while simultaneously stripping water and the BHT stabilizer.

• Protocol: Pack a glass chromatography column with basic activated alumina (approximately 100g of alumina per 1L of THF). Elute the THF through the column under slight positive pressure (argon/nitrogen).

• Caution: The alumina will become highly reactive and potentially explosive as it retains the concentrated peroxides. Flush the used alumina with a dilute ferrous sulfate solution immediately after use to quench it.

Method B: Ferrous Sulfate ( FeSO4​ ) Wash

The Causality: Ferrous sulfate acts as a reducing agent. In a Fenton-like reaction, the Ferrous ion ( Fe2+ ) donates an electron to the hydroperoxide, cleaving the peroxide bond and reducing it to an alcohol, while the iron is oxidized to the Ferric state ( Fe3+ ) [6].

• Protocol:

  • Prepare an acidified FeSO4​ solution: Dissolve 6g of FeSO4​⋅7H2​O and 0.6 mL of concentrated H2​SO4​ in 11 mL of distilled water.

  • In a separatory funnel, vigorously shake 100 mL of the contaminated THF with 20 mL of the FeSO4​ solution for 3-5 minutes.

  • Separate the aqueous layer.

  • Retest: Perform the KI test on the organic layer. Repeat the wash if peroxides persist.

  • Note: This method saturates the THF with water. You must subsequently dry the THF (e.g., over molecular sieves or via sodium/benzophenone distillation) before using it in moisture-sensitive reactions.

Caption: Decision matrix and troubleshooting workflow for managing peroxidized Tetrahydrofuran.

FAQ 4: Lifecycle Management and Prevention

Q: How can I prevent peroxides from forming in my THF in the first place?

A: Prevention relies on disrupting the autoxidation mechanism (oxygen exclusion, light exclusion, and radical scavenging). THF is classified by the ACS as a Group B Peroxide-Forming Solvent (concentration hazard) [3].

• Inhibitors: Purchase THF stabilized with BHT (Butylated hydroxytoluene). BHT acts as a radical scavenger, terminating the autoxidation chain reaction before hydroperoxides can accumulate. Note: If you distill THF, the BHT is left behind, rendering the distilled THF highly susceptible to rapid peroxide formation.

• Inert Atmosphere: Always flush the headspace of the THF bottle with Argon or Nitrogen before sealing. This deprives the autoxidation reaction of molecular oxygen.

• Storage Limits: Date every bottle upon receipt and upon opening. Uninhibited THF should be discarded within 3 months of opening. Inhibited THF should be discarded or tested every 6 to 12 months [3]. Store in amber glass bottles away from direct light.

References

• Royal Society of Chemistry. "Organic & Biomolecular Chemistry: The Autoxidation of Ethers." RSC Publishing. Available at:[Link]

• Kelly, R. J. "Those pesky peroxides… | ACS Chemical Health & Safety." American Chemical Society. Available at: [Link]

• University of North Carolina Environment, Health and Safety. "Laboratory Safety Manual - Chapter 13: Safe Handling of Peroxidizable Compounds." UNC EHS. Available at:[Link]

• Junglee, S., et al. "Optimized Assay for Hydrogen Peroxide Determination in Plant Tissue Using Potassium Iodide." Scientific Research Publishing (SCIRP). Available at:[Link]

• AIP Publishing. "The Mechanism of Oxidation of Ferrous Sulfate by γ-Rays in Aerated Water." The Journal of Chemical Physics. Available at: [Link]

Reference Data & Comparative Studies

"validation of the stereochemistry of disubstituted tetrahydrofurans"

Stereochemical Validation of Disubstituted Tetrahydrofurans: A Comparative Guide for Drug Development

Introduction: The Stereochemical Imperative in Drug Design

The tetrahydrofuran (THF) ring is a foundational structural motif found in a vast array of bioactive natural products—such as polyether antibiotics, annonaceous acetogenins, and marine macrolides—as well as in synthetic pharmaceuticals[1]. The spatial orientation of the substituents on the THF ring dictates the molecule's 3D pharmacophore, directly influencing target binding affinity, metabolic stability, and overall pharmacokinetic profiles.

Recognizing that enantiomers and diastereomers can exhibit drastically different pharmacological and toxicological effects, regulatory bodies like the FDA mandate rigorous stereochemical validation and the development of stereochemically specific identity tests for chiral drug candidates[2]. However, assigning the relative (cis/trans) and absolute configuration of 2,5- and 2,3-disubstituted THFs is notoriously difficult. The five-membered ring is highly flexible, rapidly interconverting between various envelope and half-chair conformations (pseudorotation), which can easily confound standard analytical techniques.

This guide provides a comparative analysis of the three primary modalities used to validate the stereochemistry of disubstituted THFs, offering actionable, self-validating protocols for drug development professionals.

Comparative Analysis of Validation Modalities

Modality 1: NMR Spectroscopy (NOESY & J-Coupling Analysis)

Nuclear Magnetic Resonance (NMR) is the frontline tool for determining relative stereochemistry. However, relying solely on Nuclear Overhauser Effect (NOE) cross-peaks in THFs is a critical point of failure. Because of pseudorotation, a minor, highly populated transient conformation can produce a strong NOE signal that misrepresents the ground-state geometry.

• The Causality Principle: To establish a robust assignment, NOE data must be corroborated by vicinal J-coupling constants ( 3J ). The coupling constants are dictated by the Karplus relationship. In 2,5-disubstituted THFs, the trans-diastereomers typically adopt a pseudo-diequatorial conformation to minimize steric clash, resulting in distinct 3J values (e.g., ~9.3 Hz) compared to their cis counterparts (e.g., ~6.8 Hz)[3].

Modality 2: Vibrational Circular Dichroism (VCD) & Electronic Circular Dichroism (ECD)

While X-ray crystallography is ideal, many THFs are oils or amorphous solids. ECD is a powerful alternative for absolute configuration but requires a UV-Vis chromophore near the stereocenter—something pure aliphatic THFs lack. VCD bridges this gap.

• The Causality Principle: VCD probes the differential absorption of left and right circularly polarized infrared light by the chiral skeleton itself, requiring no external chromophores. By matching experimental VCD spectra with Boltzmann-weighted Density Functional Theory (DFT) calculations, the absolute configuration can be assigned with exceptionally high confidence based on the exciton chirality of the IR-active vibrational modes[4].

Modality 3: X-Ray Crystallography

Single-crystal X-ray diffraction remains the gold standard, capable of providing unambiguous relative and absolute configuration (via anomalous dispersion parameters, such as the Flack parameter).

• The Causality Principle: The primary limitation is the physical state of the analyte. If the THF is an oil, validation requires chemical derivatization (e.g., esterification with a heavy-atom bearing p-bromobenzoate group) to induce crystallization. This adds synthetic steps and introduces the risk of stereochemical scrambling if the derivatization conditions are not strictly controlled.

Quantitative Comparison of Validation Modalities

Validation Modality	Primary Output	Sample Requirement	Physical State Required	Analysis Time	Confidence / Limitations
NMR (NOESY + J-Coupling)	Relative (cis/trans)	1–10 mg	Liquid / Solution	Hours	High: Fails if signals overlap or if conformational averaging is extreme.
VCD + DFT Calculations	Absolute Configuration	2–5 mg	Solution	Days (due to DFT)	Very High: Direct 3D mapping; limited by computational cost for large flexible molecules.
X-Ray Crystallography	Relative & Absolute	0.1–1 mg	Single Crystal	Days to Weeks	Absolute: Gold standard; bottlenecked by the ability to grow high-quality crystals.

Experimental Methodologies: Self-Validating Protocols

Protocol A: NMR-Based Relative Stereochemistry Determination

Objective: Differentiate cis/trans isomers of 2,5-disubstituted THFs without crystallization.

• Sample Preparation: Dissolve 5–10 mg of the highly purified THF analyte in a non-polar, deuterated solvent (e.g., C 6​ D 6​ or CDCl 3​ ).

  • Causality: Non-polar solvents minimize hydrogen-bonding interactions with the solvent, ensuring the measured J-couplings reflect the intrinsic steric preferences of the THF ring rather than solvent-induced conformational shifts.

• 1D 1 H NMR and J-Coupling Extraction: Acquire a high-resolution 1 H NMR spectrum (≥ 400 MHz). Extract the vicinal coupling constants ( 3J ) for the methine protons at C2 and C5.

  • Self-Validation Checkpoint: The extracted 3J values must be cross-checked against simulated spin systems. A 3J of ~9.3 Hz typically validates a trans relationship, whereas ~6.8 Hz validates a cis relationship[3].

• 2D NOESY Acquisition: Acquire a phase-sensitive NOESY spectrum with a mixing time ( τm​ ) optimized for the molecule's correlation time (typically 300–500 ms for small molecules to avoid spin diffusion).

• Orthogonal Convergence: Overlay the NOE cross-peaks with the J-coupling data. The stereochemical assignment is only validated when both the rigid-rotor approximated 3J constants and the time-averaged NOE volumes converge on the exact same geometric model.

Protocol B: VCD/DFT Workflow for Absolute Configuration

Objective: Determine the absolute configuration of an amorphous or liquid THF.

• Spectral Acquisition: Record the IR and VCD spectra of the pure enantiomer in a mid-IR transparent solvent (e.g., CDCl 3​ ) at a concentration of 0.1–0.5 M using an FT-VCD spectrometer.

  • Causality: High concentrations are strictly required because VCD signals are typically 10−4 to 10−5 times weaker than their corresponding IR absorbance.

• Conformational Search: Perform a molecular mechanics (e.g., MMFF) conformational search for the proposed absolute configuration.

  • Self-Validation Checkpoint: Ensure all conformers within a 3–5 kcal/mol energy window are retained. Omitting high-energy conformers in flexible THFs will lead to catastrophic mismatches between simulated and experimental spectra.

• DFT Optimization: Optimize the geometries of the retained conformers using DFT (e.g., B3LYP/6-311+G(d,p)). Calculate the harmonic vibrational frequencies and rotational strengths.

• Boltzmann Averaging & Matching: Simulate the VCD spectrum by applying a Lorentzian band shape to the calculated transitions, weighted by their Boltzmann populations. A high similarity index between the experimental and simulated spectra validates the absolute configuration[4].

Stereochemical Validation Decision Matrix

To streamline the validation process during drug development, the following logical workflow dictates the optimal analytical path based on the physical properties of the synthesized THF.

Decision matrix for stereochemical validation of disubstituted tetrahydrofurans.

References

• [3] Stereoselective Synthesis of Functionalized trans-2,5-Disubstituted Tetrahydrofurans. Organic Letters - ACS Publications.

• [1] The Tetrahydrofuran Motif in Polyketide Marine Drugs. MDPI.

• [4] Structures of Spiroindicumides A and B, Unprecedented Carbon Skeletal Spirolactones, and Determination of the Absolute Configuration by Vibrational Circular Dichroism Exciton Approach. Organic Letters - ACS Publications.

• [2] Development of New Stereoisomeric Drugs May 1992. FDA.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Development of New Stereoisomeric Drugs | FDA [fda.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Reactivity of Brominated Furans and Thiophenes: A Guide for Synthetic and Medicinal Chemists

Brominated five-membered heterocycles are indispensable building blocks in modern drug discovery and materials science. While bromofurans and bromothiophenes share structural similarities as bioisosteres for phenyl rings, their macroscopic reactivity profiles diverge significantly. For synthetic chemists, understanding the nuances of their electronic structures, cross-coupling efficiencies, and lithiation kinetics is critical for designing scalable and high-yielding synthetic routes.

This guide provides an objective, data-driven comparison of the reactivity of brominated furans and thiophenes, detailing the causality behind their behavior in cross-coupling reactions, halogen-metal exchanges, and electrophilic aromatic substitutions (EAS).

Electronic Causality: The Heteroatom Effect

The fundamental differences in reactivity between bromofurans and bromothiophenes stem from the nature of their heteroatoms.

Furan contains a highly electronegative oxygen atom that effectively donates its lone pair into the π -system. This creates a highly electron-rich but loosely aromatic ring (resonance energy ~16 kcal/mol). Consequently, furan is highly nucleophilic and susceptible to electrophilic attack, but its lower aromaticity makes it prone to ring-opening and polymerization under harsh conditions[1].

In contrast, thiophene contains a larger sulfur atom. The polarizability of sulfur and its ability to accommodate charge better grant thiophene significantly higher aromatic stabilization energy (~29 kcal/mol)[1]. This renders bromothiophenes exceptionally stable under both acidic and basic conditions, making them robust substrates for transition-metal catalysis.

Logical relationship between heteroatom electronics and macroscopic reactivity.

Reactivity in Palladium-Catalyzed Cross-Coupling

In cross-coupling reactions such as the Suzuki-Miyaura or Stille couplings, the oxidative addition of the C–Br bond to the low-valent metal catalyst (e.g., Pd(0)) is typically the rate-determining step.

Positional Reactivity (2-Bromo vs. 3-Bromo): For both heterocycles, the 2-position is significantly more reactive than the 3-position. Computational Density Functional Theory (DFT) studies reveal that the C–Br bond at the 3-position of thiophene is stronger than at the 2-position, resulting in a higher activation barrier for cleavage. Furthermore, π -electron-rich substrates like 2-bromothiophene and 2-bromofuran can coordinate their heteroatom to metal catalysts (such as cobalt or palladium), which facilitates the subsequent coupling event[2].

When dealing with dihalogenated species such as 2,4-dibromofuran, palladium-catalyzed cross-coupling is highly regioselective, overwhelmingly favoring substitution at the C2 position over the C4 position[3].

Table 1: Cross-Coupling & Lithiation Reactivity Comparison

Property / Reaction	Bromofurans	Bromothiophenes
Oxidative Addition Rate	Fast (C2 >> C3)	Moderate to Fast (C2 > C3)
Regioselectivity (Dihalo)	Highly selective for C2 over C4	Highly selective for C2 over C3/C4
Halogen-Metal Exchange	Extremely rapid at -78 °C	Rapid at -78 °C
Base-Mediated Halogen Dance	1,2- or 1,3-migration (Directing group dependent)	1,2- or 1,3-migration (Directing group dependent)
Stability in Basic Coupling	Moderate (Risk of ring-opening)	Excellent

Protocol 1: General Suzuki-Miyaura Cross-Coupling of 3-Bromothiophene

Causality Note: Because 3-bromothiophene has a stronger C–Br bond than its 2-bromo isomer, it requires optimized catalyst loading and sufficient thermal energy to overcome the oxidative addition barrier.

• Preparation: In a flame-dried round-bottom flask, combine 3-bromothiophene (1.0 equiv), the desired arylboronic acid (1.2 equiv), and K2​CO3​ (2.0 equiv).

• Solvent Addition: Add a degassed solvent mixture of Toluene/ H2​O (4:1 v/v). (Rationale: Water is critical as it dissolves the inorganic base, generating the reactive hydroxo-palladium species necessary to drive the transmetalation step).

• Catalyst Introduction: Under an inert argon atmosphere, add Pd(PPh3​)4​ (0.05 equiv).

• Reaction: Heat the mixture to 80 °C and stir vigorously for 12–16 hours.

  • Self-Validation Check: Monitor the reaction via TLC. If a black precipitate (palladium black) forms early in the reaction, it indicates catalyst deactivation (often due to oxygen ingress or poor oxidative addition), requiring a catalyst spike.

• Workup: Cool to room temperature, dilute with ethyl acetate, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure. Purify via silica gel chromatography.

Halogen-Metal Exchange and the "Halogen Dance"

Both bromofurans and bromothiophenes are excellent substrates for halogen-metal exchange using alkyllithiums (e.g., n-BuLi)[3]. The driving force is the formation of a highly stable, sp2 -hybridized heteroaryllithium species.

Interestingly, under specific thermodynamic conditions using non-nucleophilic superbases like Lithium Diisopropylamide (LDA) or Potassium Hexamethyldisilazide (KHMDS), these substrates undergo a "halogen dance." This is a base-mediated regiocontrolled migration of the halogen atom. For instance, α -bromothiophenes and α -bromofurans bearing acetal directing groups will undergo selective deprotonation followed by 1,2- or 1,3-migration of the bromo group, allowing chemists to access substitution patterns that are otherwise synthetically impossible[4].

Step-by-step workflow for the halogen-metal exchange and electrophilic trapping of brominated heterocycles.

Protocol 2: Regioselective Halogen-Metal Exchange

Causality Note: Low temperatures are strictly required for furans to prevent the furyllithium intermediate from undergoing spontaneous ring-opening.

• Cooling: Dissolve the bromofuran or bromothiophene (1.0 equiv) in anhydrous THF (0.2 M) under an inert atmosphere. Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Add n-butyllithium (1.1 equiv, 1.6 M in hexanes) dropwise over 10 minutes to prevent localized heating. Stir for 30 minutes at -78 °C.

  • Self-Validation Check: Withdraw a 0.1 mL aliquot and quench it into D2​O . Analyze the crude aliquot by GC-MS or 1H -NMR. A >95% deuterium incorporation confirms complete lithium-halogen exchange. Do not proceed to step 3 until this is validated.

• Electrophilic Trapping: Add the desired electrophile (e.g., anhydrous DMF for formylation, 1.2 equiv) dropwise.

• Quench: Stir for 1 hour while allowing the reaction to gradually warm to room temperature. Quench with saturated aqueous NH4​Cl , extract with diethyl ether, dry, and purify.

Electrophilic Aromatic Substitution (EAS) & Stability

Because furan has a higher electron density on its oxygen atom compared to the sulfur in thiophene, it is significantly more nucleophilic[1]. While this makes bromofurans highly reactive toward EAS, it introduces severe synthetic liabilities. Furan often suffers from polyhalogenation, requiring the use of highly dilute halogens and strictly controlled low temperatures[5].

Thiophenes, conversely, strike an ideal balance. They are reactive enough to undergo controlled EAS (such as nitration or bromination) but possess enough aromatic stability to resist the polyhalogenation and acid-catalyzed degradation that plague furans[1].

Table 2: EAS and Stability Profile

Property	Bromofurans	Bromothiophenes
EAS Reactivity	Very High	High
Polyhalogenation Risk	High (Requires dilute reagents/low temp)	Moderate
Acid Stability	Poor (Prone to polymerization/ring-opening)	Good
Aromatic Stabilization Energy	~16 kcal/mol	~29 kcal/mol

References

• Regiocontrolled Halogen Dance of Bromothiophenes and Bromofurans Source: ACS Publications (acs.org)[Link]

• Thiophene: Bromination & Reduction - Organic Chemistry Source: Vaia (vaia.com)[Link]

• Cobalt-Catalyzed Cross-Coupling Reactions of Arylboronic Esters and Aryl Halides Source: ACS Publications (acs.org)[Link]

• Halogenation of Furan Source: Quimica Organica (quimicaorganica.org)[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. halogenation of furan [quimicaorganica.org]

Advanced Spectral Data Comparison Guide: Differentiating Cis and Trans Isomers of Substituted Tetrahydrofurans

Substituted tetrahydrofurans (THFs) are ubiquitous structural motifs in biologically active natural products (e.g., lignans, polyether antibiotics) and pharmaceutical agents. The stereochemical relationship between substituents on the THF ring—specifically cis versus trans configurations—profoundly dictates the molecule's three-dimensional conformation, target binding affinity, and overall pharmacological profile.

Because five-membered rings are highly flexible and rapidly interconvert between envelope and half-chair conformations, crystallographic analysis is often challenging. Consequently, high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy remains the gold standard for stereochemical assignment. This guide provides a comprehensive, objective comparison of the spectral data used to differentiate cis and trans THF isomers, grounded in fundamental physical chemistry and validated experimental protocols.

Mechanistic Causality: The Physical Basis of Spectral Differences

To move beyond rote memorization of spectral values, researchers must understand the causality behind the NMR signals of THF isomers:

• Vicinal Coupling Constants ( 3JH,H​ ): The Karplus equation governs the relationship between the dihedral angle ( ϕ ) of vicinal protons and their coupling constant. In the flexible THF ring, cis-vicinal protons typically exhibit dihedral angles closer to 0°–30°, placing them higher on the Karplus curve. Conversely, trans-vicinal protons average dihedral angles around 90°–120°, approaching the curve's minimum. Thus, empirical rules consistently show that 3Jcis​ is larger than 3Jtrans​ in five-membered heterocycles[1].

• Nuclear Overhauser Effect (NOE): NOE enhancements depend on the inverse sixth power of the internuclear distance ( r−6 ). In 2,5-disubstituted THFs, the cis isomer places the C2 and C5 protons on the same face of the ring, resulting in a strong 1,3-NOE correlation[2]. The trans isomer places them on opposite faces, exceeding the ~3.5 Å threshold for detectable NOE.

• 13 C Chemical Shifts ( γ -Gauche Effect): Steric compression between substituents and ring carbons induces upfield shifts in 13 C NMR. Substituents forced into pseudo-axial positions (often in trans isomers or sterically congested cis isomers) exhibit stronger γ -gauche interactions, causing the adjacent ring carbons to resonate at higher fields (lower ppm) compared to their pseudo-equatorial counterparts[3].

Quantitative Spectral Data Comparison

The following table synthesizes representative spectral data ranges for substituted THFs, providing a reliable heuristic for stereochemical assignment[1][2][3][4].

Spectral Parameter	Cis-Isomer Characteristics	Trans-Isomer Characteristics	Diagnostic Reliability
3JH,H​ (Vicinal)	6.0 – 8.5 Hz	2.0 – 5.0 Hz	High (for 2,3- and 3,4-disubstitution)
1,3-NOE (e.g., H2 to H5)	Strong positive cross-peak	Absent or negligible	Absolute (for 2,4- and 2,5-disubstitution)
13 C Shift (Ring Carbons)	Downfield (less sterically compressed)	Upfield ( γ -gauche shielding)	Moderate (requires both isomers for comparison)
3JC,H​ (Heteronuclear)	~6.4 – 8.0 Hz	~9.0 – 13.0 Hz	High (if applicable substituents are present)

Experimental Methodology: Self-Validating NMR Protocol

To ensure absolute trustworthiness in stereochemical assignment, researchers must employ a multi-dimensional NMR workflow. Relying solely on 1D 1 H NMR can lead to erroneous conclusions due to signal overlap or atypical conformations. The following protocol is designed as a self-validating system.

Step-by-Step Workflow for THF Stereochemical Assignment:

• Sample Preparation & Solvent Selection:

  • Dissolve 5–10 mg of the purified THF compound in 0.6 mL of a deuterated solvent.

  • Causality Check: While CDCl 3​ is standard, if proton signals overlap (especially in the 3.5–4.5 ppm range typical for THF oxymethines), switch to C 6​ D 6​ or pyridine- d5​ . Aromatic solvents induce differential anisotropic shielding (ASIS effect), often resolving overlapping multiplets.

• 1D 1 H and 13 C NMR Acquisition:

  • Acquire a high-resolution 1D 1 H spectrum (minimum 400 MHz, optimally 600+ MHz) with a sufficient relaxation delay ( d1≥2 sec) to ensure accurate integration.

  • Extract 3JH,H​ values using zero-filling and Gaussian window functions to enhance multiplet resolution. The vicinal coupling constant of the methine hydrogen is always larger in the cis than in the trans isomer[4].

  • Acquire a 13 C{1H} spectrum to identify upfield shifts indicative of pseudo-axial γ -gauche interactions.

• 2D NOESY / ROESY Execution:

  • Set up a 2D NOESY experiment. Crucial Parameter: The mixing time ( τm​ ). For small THF molecules (MW < 500 Da), the tumbling rate ( ωτc​≈1 ) can result in zero NOE enhancement.

  • Self-Validating Step: If the molecule falls in this extreme narrowing limit, use a ROESY experiment instead (spin-lock time 200–300 ms), as ROE is always positive regardless of molecular weight.

• Data Triangulation:

  • Map the NOE/ROE cross-peaks. A definitive H2/H5 or H2/H4 cross-peak confirms a cis relationship[2].

  • Cross-reference the NOE data with the extracted 3JH,H​ constants. If 3J≈7 Hz and strong NOEs are present, the cis assignment is validated.

Logical Workflow Visualization

The following diagram illustrates the decision matrix for assigning THF stereochemistry using the protocols described above.

Diagnostic NMR workflow for the stereochemical assignment of substituted tetrahydrofurans.

Conclusion

The differentiation of cis and trans isomers in substituted tetrahydrofurans requires a holistic analysis of spectral data. While vicinal coupling constants provide a strong baseline for adjacent stereocenters ( 3Jcis​>3Jtrans​ )[1], the inherent flexibility of the five-membered ring mandates the use of 2D NOESY/ROESY experiments to confirm through-space spatial arrangements[2]. By combining these techniques with 13 C chemical shift analysis[3], researchers can establish a self-validating system that ensures absolute scientific integrity in stereochemical characterization.

References

• Title: The Parameters of the 1 H and 13 C NMR Spectra in the Series of Isotopomers of THF 1a-f Source: ResearchGate URL: [Link]

• Title: 13C nuclear magnetic resonance spectral and conformational analysis of naturally occurring tetrahydrofuran lignans Source: Canadian Science Publishing URL: [Link]

• Title: Construction of Tetrahydrofuran-3-ones from Readily Available Organochalcogen Precursors via Radical Carbonylation/Reductive Cyclization Source: ACS Publications (Organic Letters) URL: [Link]

• Title: Transition metal-catalysed chlorine transfer radical cyclizations of 2-(3-alken-1-oxy)-2-chloroacetates Source: UvA-DARE (Digital Academic Repository) URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. pure.uva.nl [pure.uva.nl]

Comparative Guide: Biological Activity Screening of Novel Furan and Thiophene Derivatives

Executive Summary

The design and optimization of five-membered heterocyclic scaffolds remain a cornerstone of modern medicinal chemistry. Among these, furan (oxygen-containing) and thiophene (sulfur-containing) derivatives are heavily utilized as bioisosteres for phenyl rings and other aromatic systems [1][2]. While structurally similar, the heteroatom substitution fundamentally alters the electronic distribution, lipophilicity, and steric profile of the molecule, directly dictating its biological target affinity and pharmacokinetic behavior.

This guide provides an objective, data-driven comparison of the biological activities of novel furan and thiophene derivatives, focusing on their antimicrobial, anticancer, and antiviral efficacies. It also details the validated experimental workflows required to screen these compounds, ensuring researchers can reliably reproduce and interpret structure-activity relationship (SAR) data.

Mechanistic Rationale: Furan vs. Thiophene

The choice between a furan and a thiophene moiety during lead optimization is rarely arbitrary; it is driven by the specific physicochemical requirements of the target receptor pocket [2].

• Thiophene (The Lipophilic Anchor): Thiophene is a classic bioisostere of a monosubstituted phenyl ring. The sulfur atom is larger, more polarizable, and less electronegative than oxygen. This enhances the molecule's ability to participate in hydrophobic interactions and π−π stacking within deep, non-polar receptor pockets [1][9]. Furthermore, thiophene derivatives consistently exhibit higher calculated partition coefficients (clog P), which improves passive cellular membrane permeability. This often translates to superior whole-cell efficacy in anticancer assays [1][10].

• Furan (The Hydrogen-Bonding Modulator): Furan introduces a distinct electronic profile due to the high electronegativity of its oxygen atom, which acts as a strong hydrogen bond acceptor. While generally less lipophilic than thiophene, furan derivatives excel when targeting surface receptors, enzymes, or microbial membranes where hydrogen bonding is the primary driver of binding affinity [3][11].

Comparative Efficacy Data

Recent high-throughput screening campaigns have quantified the divergent biological activities of these scaffolds. Below is a comparative analysis of their performance against standard pharmacological reference drugs.

Table 1: In Vitro Anticancer & Antiviral Activity (IC50 / EC50)

Quantitative data demonstrating the superior cellular penetration of lipophilic thiophene derivatives in solid tumor models, alongside equivalent efficacy in viral entry inhibition.

Compound Scaffold	Target Cell Line / Virus	Mechanism of Action	IC50 / EC50 Value	Reference Standard
Thiophene (Derivative 94b)	PC-3 (Prostate Cancer)	G2/M Cell-Cycle Arrest	5.09 – 12.74 µM	Fluorouracil (22.28 µM) [10]
Furan (Amine Derivative)	HeLa (Cervical Cancer)	Cytotoxicity / ROS	62.37 µg/mL	Doxorubicin [11]
Thiophene / Furan Analogs	Ebola Virus (EBOV)	Glycoprotein Entry Inhibition	Low Micromolar	Favipiravir [4]

Table 2: In Vitro Antimicrobial Activity (MIC)

Data highlighting the extreme potency of functionalized thiophene and furan derivatives against resistant bacterial strains.

Compound Scaffold	Microbial Strain	MIC Value	Reference Standard (MIC)
Thiophene (Compound 4d)	Escherichia coli	0.007 µg/mL	Gentamycin (1.95 µg/mL) [7]
Thiophene (Compound 17)	Bacillus subtilis	0.007 µg/mL	Ampicillin (0.24 µg/mL) [7]
Furan (Derivative)	Streptococcus pyogenes	0.097 µg/mL	Streptomycin [11]

Validated Experimental Workflows

To accurately assess the biological activity of these heterocycles, the screening protocols must be designed as self-validating systems. The following methodologies explain not just the procedural steps, but the underlying causality that guarantees data integrity.

Workflow A: High-Throughput Anticancer Screening (MTT Assay)

The MTT assay measures the mitochondrial metabolic rate, which directly correlates to cell viability.

• Cell Seeding & Synchronization: Seed target cancer cells (e.g., A549, MCF7) at 1×104 cells/well in a 96-well plate and incubate for 24 hours.

  • Causality: This ensures cells adhere and enter the logarithmic growth phase, providing a uniform metabolic baseline before compound exposure [8].

• Compound Treatment & Controls: Apply 2-fold serial dilutions of the furan/thiophene compounds (e.g., 0.1 to 100 µM). Include a vehicle control (0.1% DMSO) and a positive control (e.g., Doxorubicin).

  • Causality: Serial dilutions are mathematically required to generate a sigmoidal dose-response curve for accurate IC50 calculation. The vehicle control isolates the compound's intrinsic cytotoxicity from solvent-induced stress [8].

• MTT Incubation: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.

  • Causality: Viable cells with active mitochondrial succinate dehydrogenase reduce the yellow, water-soluble MTT into insoluble, purple formazan crystals. Apoptotic or dead cells lose this enzymatic activity.

• Solubilization & Quantification: Discard the media, add 100 µL of DMSO to dissolve the crystals, and measure absorbance at 570 nm using a microplate reader.

  • Causality: DMSO completely solubilizes the formazan, allowing spectrophotometric quantification that is directly proportional to the number of living cells[10].

Drug design and biological screening workflow for heterocyclic derivatives.

Workflow B: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of the synthesized derivatives.

• Inoculum Standardization: Prepare bacterial suspensions matching a 0.5 McFarland standard (approximately 1.5×108 CFU/mL).

  • Causality: Standardizing the bacterial load is critical; it prevents false positives caused by over-inoculation and false negatives caused by under-inoculation.

• Serial Dilution of Heterocycles: Dispense the compounds in Mueller-Hinton broth across a 96-well plate using 2-fold serial dilutions.

  • Causality: 2-fold dilutions provide a high-resolution concentration gradient, allowing researchers to precisely pinpoint the threshold where bacterial growth is completely inhibited.

• Incubation & Resazurin Addition: Incubate plates at 37°C for 18-24 hours. Add resazurin dye as a metabolic indicator.

  • Causality: Resazurin (blue and non-fluorescent) is reduced to resorufin (pink and highly fluorescent) by metabolically active bacteria. This provides a clear, objective visual and fluorometric validation of bacterial survival versus compound-induced inhibition.

Mechanistic Pathways of Action

Once a hit is identified, understanding the mechanism of action is paramount. For anticancer thiophene and furan derivatives, the primary mechanism often involves the induction of intrinsic apoptosis via mitochondrial disruption[8][10].

The lipophilic nature of these compounds allows them to easily cross the cell membrane and localize within the mitochondria. Here, they induce oxidative stress (ROS generation), leading to the depolarization of the mitochondrial membrane. This depolarization triggers the release of cytochrome c, which subsequently activates the caspase proteolytic cascade (Caspase-9 to Caspase-3), culminating in sub-G1 cell cycle arrest and programmed cell death [8].

Mechanistic pathway of apoptosis induced by novel furan and thiophene derivatives.

Conclusion

Both furan and thiophene derivatives offer highly tunable platforms for drug discovery. While thiophene derivatives generally demonstrate superior efficacy in whole-cell anticancer models due to enhanced lipophilicity and π−π stacking capabilities, furan derivatives remain highly competitive in antimicrobial applications where hydrogen bonding dictates target affinity. By employing rigorous, self-validating screening protocols like the MTT and Broth Microdilution assays, researchers can accurately map these structure-activity relationships and accelerate the development of novel therapeutics.

References

• Pharmacological Classification and Activity Evaluation of Furan and Thiophene Amide Derivatives Applying Semi-Empirical ab initio Molecular Modeling Methods National Center for Biotechnology Information (PMC)[Link]

• Furan: A Promising Scaffold for Biological Activity International Journal of Advanced Biological and Biomedical Research[Link]

• Discovery of Thiophene Derivatives as Potent, Orally Bioavailable, and Blood–Brain Barrier-Permeable Ebola Virus Entry Inhibitors American Chemical Society (ACS Publications)[Link]

• Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one... European Journal of Medicinal Chemistry (via PMC)[Link]

• Synthesis, Pharmacological Evaluation, and In-Silico Studies of Thiophene Derivatives Bioorganic Chemistry[Link]

• Synthesis and Biological Evaluation of Thiophene and Its Derivatives ResearchGate (S-Heterocycles)[Link]

• Synthesis and Evaluation of Novel Bis-Chalcone Derivatives Containing a Thiophene Moiety as Potential Anticancer Agents National Center for Biotechnology Information (PMC) [Link]

• Furans, Thiophenes and Related Heterocycles in Drug Discovery ResearchGate[Link]

• Vision on Synthetic and Medicinal Facets of 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazine Scaffold Molecules (via PMC)[Link]

• Chemistry and Therapeutic Aspect of Furan: A Short Review Oriental Journal of Chemistry[Link]

"computational comparison of the stability of furan and thiophene analogs"

As a Senior Application Scientist, I frequently encounter a critical decision point in lead optimization: the choice between furan and thiophene scaffolds. While both five-membered aromatic heterocycles serve as valuable bioisosteres for phenyl rings, their distinct electronic properties dictate vastly different thermodynamic and metabolic fates in vivo.

This guide provides an objective, data-driven comparison of furan and thiophene analogs, detailing the causality behind their stability differences and outlining a self-validating computational protocol to predict their behavior before committing to synthesis.

The Causality of Aromaticity and Thermodynamic Stability

To understand the stability differences between furan and thiophene, we must look at the fundamental quantum mechanics governing their π -electron systems. Both heterocycles achieve aromaticity by delocalizing four carbon π -electrons and a lone pair from the heteroatom (oxygen or sulfur).

However, oxygen is significantly more electronegative (3.44) than sulfur (2.58). In furan, the oxygen atom holds its lone pair tightly, restricting its delocalization into the ring. In contrast, sulfur readily donates its lone pair, resulting in a more uniform electron distribution. This fundamental difference makes thiophene significantly more "benzene-like" and thermodynamically stable than furan.

This causality is quantified computationally using indices such as the Nucleus-Independent Chemical Shift (NICS) and the Harmonic Oscillator Model of Aromaticity (HOMA) . Thiophene consistently exhibits more negative NICS(1) values, indicating stronger induced diamagnetic ring currents and superior aromatic stabilization[1, 2]. Furthermore, activation barriers for reactions that disrupt aromaticity (such as cycloadditions or oxidations) are computationally proven to be higher for thiophene (~41 kcal/mol) compared to furan (~32 kcal/mol)[3].

Table 1: Computed Thermodynamic & Aromaticity Indices

Property	Furan Analogs	Thiophene Analogs	Causality / Structural Implication
Heteroatom Electronegativity	3.44 (Oxygen)	2.58 (Sulfur)	Oxygen restricts lone pair delocalization, reducing aromaticity.
NICS(1) Index (ppm)	~ -8.9	~ -10.4	Thiophene exhibits stronger ring currents, closer to benzene (-10.2).
Aromatic Stabilization	Lower	Higher	Thiophene resists ring-opening and cycloaddition more effectively.

Metabolic Stability & Toxicity in Drug Design

In medicinal chemistry, thermodynamic instability directly translates to metabolic liability. Furan is widely recognized as a structural alert (toxicophore) . Because of its lower aromatic stabilization, the electron-rich furan ring is highly susceptible to oxidation by Cytochrome P450 (CYP450) enzymes. This oxidation rapidly generates highly reactive cis-enedione or epoxide intermediates, which covalently bind to nucleophilic residues on hepatic proteins, leading to severe hepatotoxicity[4].

Thiophene is generally favored as a bioisostere because its higher aromaticity raises the activation barrier ( ΔG‡ ) for CYP450-mediated oxidation. While thiophenes can still undergo S-oxidation or epoxidation to form reactive metabolites, the intrinsic reaction rates are lower. However, it is critical to note that poorly optimized thiophenes (e.g., suprofen, tienilic acid) have still caused idiosyncratic toxicities, making computational prediction of these activation barriers an essential step in lead optimization[5].

Table 2: Metabolic Reactivity Profiles

Parameter	Furan Analogs	Thiophene Analogs	Implication for Lead Optimization
Primary CYP450 Metabolites	cis-enedione, epoxides	S-oxides, epoxides	Furan metabolites are highly reactive electrophiles.
CYP450 Epoxidation Barrier	Lower ( ΔG‡ )	Higher ( ΔG‡ )	Furan clears faster and forms toxic adducts more readily.
Strategic Mitigation	Requires heavy steric shielding	Often stable; fluorination can block soft spots	Thiophene provides a wider therapeutic safety margin.

Computational Protocol for Stability Assessment

Step 1: Conformational Search & Geometry Optimization

• Generate 3D conformers of the target analogs.

• Optimize geometries using DFT at the B3LYP/6-311+G(d,p) level of theory, incorporating an implicit solvent model (e.g., SMD for water).

• Self-Validation: Perform a vibrational frequency calculation. The absence of imaginary frequencies confirms the structure is a true local minimum, not a saddle point.

Step 2: Aromaticity Quantification (GIAO-NICS)

• Using the optimized geometries, calculate the NMR shielding tensors via the Gauge-Independent Atomic Orbital (GIAO) method.

• Place a ghost atom (Bq) 1.0 Å above the geometric center of the heterocycle to calculate the NICS(1) value.

• Causality Check: A more negative NICS(1) value confirms a stronger diamagnetic ring current, correlating with higher thermodynamic stability.

Step 3: CYP450 Reactivity Modeling (Transition State Search)

• Construct a truncated QM/MM or DFT cluster model of the CYP450 Compound I (Cpd I) active species interacting with the heterocycle.

• Perform a Transition State (TS) optimization for the epoxidation of the C2-C3 double bond.

• Self-Validation: Run an Intrinsic Reaction Coordinate (IRC) calculation. The IRC must smoothly connect the TS back to the pre-reaction complex and forward to the epoxide intermediate, proving the computed barrier is mechanistically accurate.

Workflow Visualization

Computational workflow for evaluating heterocycle thermodynamic and metabolic stability.

Strategic Recommendations

While furan can offer improved solubility or specific hydrogen-bonding geometries, its inherent metabolic instability makes it a high-risk choice in late-stage drug development. Thiophene is computationally and experimentally proven to be the superior bioisostere for maintaining structural integrity. If a furan ring is absolutely required for target affinity, the computational workflow above must be used to identify metabolic "soft spots," which should then be protected via steric hindrance (e.g., adjacent methyl groups) or electronic deactivation (e.g., fluorination).

References

• Kerim, A., et al. "A comparative study of the aromaticity of pyrrole, furan, thiophene, and their aza-derivatives." Journal of Molecular Modeling. URL:[Link]

• "Chemical Bonding and Aromaticity in Furan, Pyrrole, and Thiophene: A Magnetic Shielding Study." ResearchGate. URL:[Link]

• "Theoretical Studies of Furan and Thiophene Nanothreads: Structures, Cycloaddition Barriers, and Activation Volumes." Journal of the American Chemical Society. URL:[Link]

• "Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds." PMC. URL:[Link]

• "Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods." ACS Publications. URL:[Link]

"cross-reactivity studies of furan-based compounds with thiophene-specific assays"

Title: Navigating Bioisosteric Interference: A Comparative Guide to Furan Cross-Reactivity in Thiophene-Specific Assays

As a Senior Application Scientist navigating the complexities of drug discovery and pharmacokinetic (PK) profiling, I frequently encounter a critical analytical blind spot: bioisosteric cross-reactivity. Thiophene and furan are classical bioisosteres widely utilized in medicinal chemistry to optimize a drug's target selectivity, metabolic stability, and efficacy[1].

However, when screening pipeline compounds, researchers often rely on high-throughput assays originally validated for thiophene-containing leads. Because the furan ring (oxygen-containing) and the thiophene ring (sulfur-containing) share a nearly identical 3D topology and Van der Waals volume, furan-based compounds frequently trigger unintended cross-reactivity in thiophene-specific assays[2]. This guide objectively compares how different assay platforms handle this interference and provides self-validating protocols to accurately quantify it.

The Mechanistic Drivers of Cross-Reactivity

To understand why an assay fails or succeeds, we must look at the fundamental physicochemical differences between the two heterocycles. While their spatial volumes are similar—making them indistinguishable to many steric-based recognition systems like antibodies—their electronic properties diverge significantly.

Oxygen is more electronegative than sulfur, making the furan ring a stronger hydrogen-bond acceptor but less aromatic than thiophene[1]. This electronic divergence dictates a fundamental rule in assay selection: Steric-driven assays will exhibit high cross-reactivity, while electronic-driven assays will exhibit divergent reactivity.

Figure 1: Mechanistic pathways showing how structural topology and electronics dictate assay interference.

Platform Comparison & Quantitative Profiling

When evaluating a furan-based analogue against a thiophene-specific baseline, the choice of analytical platform fundamentally alters the data output. Below is an objective comparison of three primary platforms.

A. Competitive Immunoassays (ELISA)

• Mechanism: Antibodies raised against a thiophene-hapten recognize the overall pentagonal aromatic shape. Because furan mimics this shape, cross-reactivity is remarkably high[3]. However, because furan is a better H-bond acceptor, the binding affinity ( Kd​ ) shifts slightly, usually resulting in a 40–80% cross-reactivity profile.

• Best For: Rapid, low-cost primary screening, provided the cross-reactivity is mathematically modeled.

B. Cytochrome P450 (CYP) Enzymatic Assays

• Mechanism: CYP450 enzymes rely on electronic oxidation. Thiophenes are typically oxidized to reactive sulfoxides or epoxides, whereas furans are oxidized to reactive enedials[4]. Because the transition states differ, a furan bioisostere will often show a drastically different IC50​ in a generic fluorogenic CYP3A4 assay compared to its thiophene counterpart.

• Best For: Evaluating metabolic stability and mechanism-based inhibition (MBI).

C. LC-MS/MS (The Gold Standard Alternative)

• Mechanism: Separates analytes based on chromatographic retention time and exact mass-to-charge ( m/z ) ratio. Because furans are generally more polar than thiophenes, they elute earlier on reversed-phase C18 columns.

• Best For: Absolute quantification without bioisosteric interference.

Table 1: Comparative Performance of Furan Analogues in Thiophene-Specific Assays

Assay Platform	Primary Recognition Driver	Typical Furan Cross-Reactivity (%CR)	Furan vs. Thiophene Signal Output	Mitigation Strategy
ELISA (Thiophene-Ab)	3D Topology / Sterics	High (40% - 85%)	False Positives / Overestimation	Matrix-matched calibration curves
CYP3A4 Inhibition	Electronic Oxidation	Low to Moderate (<20%)	Divergent IC50​ / Distinct Metabolites	LC-MS/MS metabolite tracking
Receptor Binding	H-bonding & Sterics	Variable (Target-dependent)	Altered Ki​ (Often stronger for furan)	Orthogonal functional assays
LC-MS/MS (MRM)	Mass & Polarity	None (0%)	Distinct Retention Time & m/z	Standard chromatographic optimization

Self-Validating Experimental Protocols

To ensure scientific integrity, the protocols used to measure cross-reactivity must be self-validating. This means incorporating internal controls that prove the assay is responding to genuine molecular interactions rather than solvent artifacts or degradation.

Protocol 1: Evaluating ELISA Cross-Reactivity (Displacement Assay)

Causality Focus: We utilize a competitive displacement format because we are measuring the ability of the furan analogue to outcompete a known thiophene-tracer for the antibody binding site. A 4-parameter logistic (4PL) regression is mandatory because antibody-antigen binding follows non-linear mass action kinetics.

• Preparation of Matrix: Dilute the thiophene standard and the furan analogue in analyte-free matrix (e.g., stripped human serum) to create a 10-point serial dilution curve (0.1 nM to 10 µM). Rationale: Matrix matching prevents non-specific protein binding from skewing the apparent affinity.

• Competitive Incubation: Add 50 µL of the standards/samples and 50 µL of the enzyme-conjugated thiophene tracer to the antibody-coated microplate. Incubate for 1 hour at RT on an orbital shaker (400 rpm). Rationale: Shaking minimizes the aqueous boundary layer, ensuring the reaction reaches thermodynamic equilibrium.

• Washing & Detection: Wash the plate 4 times with PBST (0.05% Tween-20). Add 100 µL of TMB substrate, incubate for 15 minutes in the dark, and stop with 50 µL of 1M H2​SO4​ . Read absorbance at 450 nm.

• Self-Validation Check: Calculate the Z'-factor using the 0 nM and 10 µM thiophene standard wells. The assay is only valid if Z′≥0.5 .

• Data Calculation: Calculate Cross-Reactivity (%CR) using the formula:

  %CR=(IC50​ of Thiophene Standard/IC50​ of Furan Analogue)×100

Protocol 2: CYP3A4 Fluorogenic Inhibition Assay

Causality Focus: Both furans and thiophenes can act as mechanism-based inhibitors (MBIs) of CYP450 enzymes[4]. Therefore, a time-dependent pre-incubation step is critical. Without pre-incubation, you will only measure competitive inhibition, completely missing the irreversible suicide-inhibition characteristic of oxidized furan/thiophene intermediates.

• Enzyme-Compound Pre-incubation: In a 96-well black opaque plate, combine 100 µL of CYP3A4 supersomes (final 5 pmol/well), 100 mM potassium phosphate buffer (pH 7.4), and the test compounds (thiophene vs. furan analogues at varying concentrations). Incubate at 37°C for 15 minutes.

• Reaction Initiation: Initiate the reaction by adding an NADPH-regenerating system and a fluorogenic substrate (e.g., Dibenzylfluorescein, DBF)[4].

• Kinetic Read: Measure fluorescence (Ex/Em = 485/530 nm) kinetically every 2 minutes for 30 minutes. Rationale: Kinetic reading allows you to verify the linearity of the enzymatic reaction over time, ensuring substrate depletion does not artificially inflate the IC50​ .

• Self-Validation Check: Include Ketoconazole as a positive control inhibitor. The assay is valid only if the Ketoconazole IC50​ falls within 3-fold of the established literature value (approx. 0.03 µM).

Figure 2: Self-validating experimental workflow for assessing bioisosteric cross-reactivity.

Strategic Recommendations

When leading a drug development program involving bioisosteric replacement of thiophene with furan, do not assume your legacy assays will perform identically.

• If your primary readout is immunological (ELISA, FACS) , expect high interference. You must empirically determine the %CR and adjust your lower limit of quantification (LLOQ) accordingly.

• If your readout is enzymatic or metabolic , expect divergent pathways. Rely heavily on orthogonal LC-MS/MS confirmation to identify the specific reactive metabolites (enedials vs. epoxides) generated by the respective rings.

By understanding the causality behind the cross-reactivity—topology driving sterics, and electronegativity driving kinetics—you can design self-validating analytical pipelines that turn bioisosteric interference from a frustrating artifact into a predictable, quantifiable metric.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

"benchmarking new synthetic routes for tetrahydrofurans against established methods"

The tetrahydrofuran (THF) motif is a ubiquitous structural core found in a vast array of biologically active natural products (e.g., annonaceous acetogenins, polyether ionophores) and FDA-approved pharmaceuticals such as eribulin and darunavir [1]. Historically, the construction of substituted THFs has relied heavily on established paradigms like the acid-catalyzed dehydration of 1,4-diols or Williamson-type intramolecular etherifications. While reliable for simple substrates, these classical methods often falter during late-stage functionalization due to harsh reaction conditions, poor functional group tolerance, and a lack of stereocontrol.

As the pharmaceutical industry shifts toward sustainable and highly selective chemical manufacturing, benchmarking new synthetic methodologies against traditional routes is critical. In this guide, we evaluate two state-of-the-art synthetic routes—visible-light photoredox-catalyzed deoxygenation and green organocatalytic oxidative cyclization —against the established acid-catalyzed dehydration method. By analyzing the mechanistic causality, quantitative performance, and operational protocols, this guide provides actionable insights for drug development professionals and synthetic chemists.

Mechanistic Comparison: The "Why" Behind the Chemistry

Established Route: Acid-Catalyzed Dehydration of 1,4-Diols

• Mechanism: This classical approach involves the protonation of a hydroxyl group to form a superior leaving group (water), followed by intramolecular nucleophilic attack by the pendant hydroxyl group.

• Causality & Limitations: Depending on the substrate and the strength of the acid (e.g., H₂SO₄, BF₃·OEt₂), the reaction proceeds via a discrete carbocation (Sₙ1-like) or a concerted (Sₙ2-like) pathway. The reliance on strong acids severely limits functional group tolerance. Furthermore, Sₙ1-like pathways lead to epimerization at the stereocenter, resulting in poor diastereomeric ratios (dr) and limiting its utility in asymmetric synthesis [1].

Emerging Route 1: Visible-Light Photoredox-Catalyzed Deoxygenative Cyclization

• Mechanism: This modern approach utilizes a photocatalyst (e.g., fac-Ir(ppy)₃) under visible light to induce a single-electron transfer (SET). The substrate, typically a monoallylated diol activated as an ethyl oxalate ester, undergoes SET reduction. Subsequent fragmentation (loss of CO₂) generates a highly reactive carbon-centered radical that rapidly undergoes a 5-exo-trig cyclization [2].

• Causality & Advantages: The strategic choice of ethyl oxalate as a redox-active leaving group allows the generation of radicals under extremely mild, neutral conditions at room temperature. Because the radical cyclization is highly stereospecific and avoids carbocation intermediates, it perfectly preserves the chirality of adjacent stereocenters, bypassing the epimerization issues inherent to acid-catalyzed routes.

Emerging Route 2: Green Organocatalytic Oxidative Cyclization

• Mechanism: Alkenyl alcohols are converted to THFs using hydrogen peroxide (H₂O₂) activated by a catalytic amount of 2,2,2-trifluoroacetophenone. The ketone reacts with H₂O₂ to form a highly reactive dioxirane or peroxyhemiketal intermediate, which epoxidizes the tethered alkene. In situ ring-opening of the epoxide by the pendant hydroxyl group yields the THF ring [3].

• Causality & Advantages: The strongly electron-withdrawing CF₃ group is the critical design element here; it drastically increases the electrophilicity of the carbonyl carbon, facilitating the rapid formation of the active oxidant. This method is highly sustainable—water is the only byproduct—and provides excellent diastereoselectivity without the need for toxic or expensive transition metals.

Synthetic Workflow & Decision Tree

Mechanistic pathways for tetrahydrofuran synthesis comparing established and emerging routes.

Benchmarking Data: Quantitative Performance

The following table summarizes the experimental performance of the three methodologies when applied to the synthesis of highly substituted THF cores.

Parameter	Acid-Catalyzed Dehydration	Photoredox Deoxygenation[2]	Organocatalytic Oxidation [3]
Typical Yield	40–65%	75–92%	80–98%
Stereocontrol (dr/ee)	Poor (Epimerization common)	Excellent (Preserves chirality)	High (Diastereoselective)
Reaction Temperature	80–120 °C (Reflux)	25 °C (Room Temp)	25 °C (Room Temp)
Functional Group Tolerance	Low (Cleaves acid-sensitive groups)	High (Neutral conditions)	High (Tolerates halogens, esters)
E-factor (Waste Metric)	High (Stoichiometric acid waste)	Medium (Solvent/reagent heavy)	Low (Water is main byproduct)

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility and scientific integrity, the following step-by-step methodologies detail the critical operational parameters and the causality behind each experimental choice.

Protocol 1: Visible-Light-Mediated Deoxygenative Cyclization

Objective: Synthesis of chiral THFs via radical 5-exo-trig cyclization. Materials: Monoallylated diol activated as ethyl oxalate (1.0 equiv), fac-Ir(ppy)₃ (1 mol%), Hantzsch ester (1.5 equiv), iPr₂NEt (2.0 equiv), anhydrous DMF.

• Reaction Setup: In a flame-dried Schlenk tube, dissolve the activated ethyl oxalate substrate, fac-Ir(ppy)₃, and Hantzsch ester in anhydrous DMF to achieve a 0.1 M concentration.

• Base Addition: Add iPr₂NEt via a gas-tight syringe. Causality: The addition of a sacrificial electron donor (Hantzsch ester) and an amine base is crucial to reductively quench the excited photocatalyst, closing the catalytic cycle and providing the hydrogen atom required to terminate the radical sequence [2].

• Degassing (Self-Validation Step): Degas the mixture via three consecutive freeze-pump-thaw cycles. Causality: Molecular oxygen rapidly quenches the excited state of the Ir-photocatalyst and traps carbon radicals. Rigorous deoxygenation is a self-validating step; if the solution changes color from bright yellow to dark brown during irradiation, oxygen contamination has occurred, and yields will plummet.

• Irradiation: Backfill with Argon and irradiate the mixture with blue LEDs (λ = 455 nm) at room temperature for 16 hours.

• Workup: Quench the reaction with deionized water, extract with EtOAc (3x), dry over Na₂SO₄, and purify via flash column chromatography.

Protocol 2: Green Organocatalytic Oxidative Cyclization

Objective: Synthesis of polysubstituted THFs via epoxidation and in situ ring closure. Materials: Alkenyl alcohol (1.0 equiv), 2,2,2-trifluoroacetophenone (10 mol%), 30% aq. H₂O₂ (16 equiv), K₂CO₃/EDTA buffer, acetonitrile, tert-butanol.

• Solvent Preparation: In a round-bottom flask, dissolve the alkenyl alcohol in a 1:1 mixture of tert-butanol and acetonitrile (0.5 M).

• Catalyst & Buffer Addition: Add 2,2,2-trifluoroacetophenone (10 mol%) followed by the K₂CO₃/EDTA buffer. Causality: The basic buffer facilitates the formation of the peroxyhemiketal anion. The EDTA is critical as it chelates trace transition metals that could prematurely decompose H₂O₂ via Fenton-like pathways, ensuring the oxidant is exclusively channeled through the organocatalytic cycle [3].

• Oxidant Addition: Slowly add 30% aq. H₂O₂ dropwise over 10 minutes. Causality: Slow addition prevents thermal runaway and minimizes the non-productive disproportionation of the peroxide.

• Epoxidation Phase: Stir the mixture vigorously at room temperature for 18 hours.

• Cyclization Phase: Add 1 N HCl (2.0 equiv) and stir for an additional 2 hours. Causality: The acidic shift protonates the newly formed epoxide, accelerating the intramolecular nucleophilic attack by the pendant hydroxyl group to close the THF ring.

• Peroxide Validation (Self-Validation Step): Before proceeding to aqueous workup, verify the absence of residual peroxides using KI-starch paper. If the paper turns blue-black, quench with saturated aq. Na₂S₂O₃ until a negative test is achieved. Extract with CH₂Cl₂ and purify.

References

• Wolfe, J. P., & Hay, M. B. (2007). Recent Advances in the Stereoselective Synthesis of Tetrahydrofurans. Tetrahedron, 63(3), 261–290. Available at:[Link]

• Rackl, D., Kais, V., Lutsker, E., & Reiser, O. (2017). Synthesis of Chiral Tetrahydrofurans and Pyrrolidines by Visible-Light-Mediated Deoxygenation. European Journal of Organic Chemistry, 2017(15), 2130–2138. Available at:[Link]

• Theodorou, A., & Kokotos, C. G. (2017). Organocatalytic synthesis of polysubstituted tetrahydrofurans from alkenes. Green Chemistry, 19(3), 670–674. Available at:[Link]